Aeruginascin

Core Science & Biosynthesis

Whitepaper: The Biosynthesis of Aeruginascin in Psychedelic Mushrooms

Abstract

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a unique tryptamine (B22526) alkaloid found in certain species of psychoactive fungi, such as Inocybe aeruginascens. As the only known naturally occurring trimethylated analogue of psilocybin, its biosynthesis is of significant interest for understanding the metabolic diversity of these organisms and for potential pharmaceutical applications. For years, it was postulated that the psilocybin methyltransferase, PsiM, was responsible for a terminal methylation of psilocybin to produce aeruginascin. However, recent enzymatic studies have definitively shown this is not the case. This technical guide provides a comprehensive overview of the current understanding of aeruginascin biosynthesis, detailing the established psilocybin pathway that provides its precursors, clarifying the role of the key enzyme PsiM, presenting relevant quantitative data, and outlining the experimental protocols used to elucidate these findings.

Introduction to Aeruginascin

Aeruginascin is an indoleamine alkaloid first identified in the mushroom Inocybe aeruginascens.[1][2] Structurally, it is the N-trimethyl analogue of psilocybin.[2] Anecdotal reports suggest that mushrooms containing aeruginascin may produce a more consistently euphoric experience compared to mushrooms containing only psilocybin, although these claims require rigorous scientific validation.[3] The active metabolite of aeruginascin, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), is thought to be responsible for its pharmacological effects and has been shown to be a potent agonist at various serotonin (B10506) receptors.[2][4] Understanding its biosynthesis is crucial for controlled biotechnological production and for exploring its therapeutic potential.

The Precursor Pathway: Psilocybin Biosynthesis

The biosynthesis of aeruginascin is intrinsically linked to the well-characterized psilocybin pathway. This pathway begins with the amino acid L-tryptophan and involves four core enzymes encoded by a conserved gene cluster (psiD, psiH, psiK, psiM).[5][6]

• Decarboxylation: The enzyme L-tryptophan decarboxylase (PsiD) removes the carboxyl group from L-tryptophan to produce tryptamine.

• Hydroxylation: The monooxygenase PsiH hydroxylates tryptamine at the 4-position to yield 4-hydroxytryptamine.

• Phosphorylation: The kinase PsiK catalyzes the transfer of a phosphate (B84403) group from ATP to 4-hydroxytryptamine, forming norbaeocystin.[7]

• N-Methylation: The methyltransferase PsiM sequentially adds two methyl groups from the donor S-adenosyl-L-methionine (SAM) to the primary amine of norbaeocystin. The first methylation produces baeocystin, and the second produces the final product, psilocybin.[8]

This established pathway produces the direct precursor necessary for the final step in aeruginascin synthesis.

Figure 1. The established biosynthetic pathway for psilocybin from L-tryptophan.

The Aeruginascin Hypothesis: A Third Methylation?

Given that aeruginascin is the trimethylated analogue of psilocybin, the most logical hypothesis was that the psilocybin methyltransferase, PsiM, could catalyze a third and final methylation, using psilocybin as its substrate.[9][10] This would represent a branch point at the very end of the psilocybin pathway.

However, recent in-depth enzymatic studies have refuted this hypothesis.[8] When recombinant PsiM was incubated with its substrate psilocybin and the methyl donor SAM, no formation of aeruginascin was detected.[8] This pivotal finding demonstrates that PsiM's catalytic activity is limited to two methylation steps, terminating at psilocybin.

Figure 2. Logical diagram showing that PsiM produces psilocybin but cannot produce aeruginascin.

Quantitative Data

While enzymatic kinetic data for the true "Aeruginascin Synthase" is unavailable pending its discovery, quantitative data exists for compound concentrations in fungi and for the receptor binding affinities of aeruginascin's active metabolite, 4-HO-TMT.

Table 1: Tryptamine Concentrations in Fungal Fruiting Bodies

Compound	Species	Concentration (% of dry weight)	Reference
Aeruginascin	Inocybe corydalina	Up to 0.30%	[3]

| Psilocybin | Psilocybe azurescens| Up to 2% |[4] |

Table 2: Comparative Receptor Binding Affinities (Ki, nM)

Compound (Active Metabolite)	5-HT1A	5-HT2A	5-HT2B	Reference
4-HO-TMT (from Aeruginascin)	4400	670	120	[4][12]
Psilocin (from Psilocybin)	567.4	107.2	4.6	[4][12]

Note: Lower Ki value indicates higher binding affinity.

Experimental Protocols

The characterization of enzymes like PsiM and the future identification of the "Aeruginascin Synthase" rely on a standard workflow involving molecular biology, biochemistry, and analytical chemistry.

General Protocol for Heterologous Expression and Characterization of a Candidate Methyltransferase

This protocol outlines the steps required to test if a candidate gene encodes the "Aeruginascin Synthase."

1. Gene Cloning and Vector Construction:

• The candidate methyltransferase gene is amplified from the genomic DNA or cDNA of Inocybe aeruginascens via Polymerase Chain Reaction (PCR).

• Primers are designed to add restriction sites or to be compatible with ligation-independent cloning (e.g., Gibson assembly).

• The amplified DNA is inserted into a bacterial expression vector (e.g., pET-28a, which adds a His6-tag for purification) to create a recombinant plasmid.

• The sequence of the inserted gene is verified by Sanger sequencing.

2. Protein Expression:

• The expression vector is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• A single colony is used to inoculate a starter culture in LB medium with an appropriate antibiotic (e.g., kanamycin (B1662678) for pET-28a).

• The starter culture is used to inoculate a larger volume of media. The culture is grown at 37°C with shaking until it reaches an optical density (OD600) of 0.6-0.8.

• Protein expression is induced by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1.0 mM.

• The culture is incubated at a lower temperature (e.g., 18-25°C) for several hours to overnight to improve protein solubility.

3. Protein Purification:

• Cells are harvested by centrifugation.

• The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole) and lysed by sonication or high-pressure homogenization.

• The lysate is clarified by ultracentrifugation to remove cell debris.

• The supernatant containing the soluble His-tagged protein is loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography column.

• The column is washed with a wash buffer (lysis buffer with a slightly higher imidazole (B134444) concentration, e.g., 20 mM).

• The protein is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250 mM).

• Protein purity is assessed by SDS-PAGE. The concentration is determined using a Bradford assay or by measuring absorbance at 280 nm.

4. In Vitro Enzyme Assay:

• The standard reaction mixture (e.g., 50 µL total volume) is prepared in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.4).[7]

• Components are added:

  • Substrate: Psilocybin (e.g., 1 mM final concentration).

  • Methyl Donor: S-adenosyl-L-methionine (SAM) (e.g., 2 mM final concentration).

  • Purified Enzyme: 1-5 µM of the candidate methyltransferase.

• Control reactions are prepared, omitting the enzyme or the substrate to check for non-enzymatic conversion or contamination.

• The reaction is incubated at a set temperature (e.g., 30°C) for a specified time (e.g., 1-2 hours).

• The reaction is quenched by adding an equal volume of a solvent like methanol (B129727) or acetonitrile, which precipitates the enzyme.

• The quenched reaction is centrifuged, and the supernatant is collected for analysis.

5. Analytical Detection:

• The supernatant is analyzed using High-Performance Liquid Chromatography coupled to a Mass Spectrometer (HPLC-MS).

• The sample is separated on a C18 reverse-phase column.

• The mass spectrometer is set to scan for the expected mass-to-charge ratio (m/z) of aeruginascin.

• The retention time and mass spectrum of any product formed are compared to a synthesized aeruginascin analytical standard for confirmation.

Figure 3. Standard experimental workflow to identify and characterize a candidate enzyme.

Conclusion and Future Directions

The biosynthesis of aeruginascin branches off from the psilocybin pathway, requiring a final, third methylation of psilocybin. Crucially, the well-known psilocybin methyltransferase, PsiM, is not responsible for this step. This opens an important new avenue of research to identify and characterize the novel "Aeruginascin Synthase." Future work should focus on:

• Genomic and Transcriptomic Analysis: Sequencing the genomes and transcriptomes of Inocybe aeruginascens and other aeruginascin-producing fungi to identify candidate methyltransferase genes that are co-expressed with the psilocybin gene cluster.

• Enzymatic Characterization: Once identified, the candidate enzyme must be expressed and characterized using the protocols outlined above to confirm its activity and determine its kinetic parameters (Km, kcat) with psilocybin as a substrate.

• Biotechnological Production: A complete understanding of the pathway will enable the heterologous expression of all five required enzymes (psiD, H, K, M, and the new methyltransferase) in a host like Saccharomyces cerevisiae or E. coli for the controlled and scalable production of aeruginascin.

Elucidating the complete biosynthetic pathway of aeruginascin will not only solve a long-standing puzzle in fungal metabolic diversity but will also provide the tools to produce this intriguing compound for rigorous pharmacological and clinical investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. mushroomreferences.com [mushroomreferences.com]
• 7. researchgate.net [researchgate.net]
• 8. An enzyme makes mushrooms “magical” [uni-jena.de]
• 9. researchgate.net [researchgate.net]
• 10. psychedelicreview.com [psychedelicreview.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

The Pivotal Role of Jochen Gartz in the Discovery and Characterization of Aeruginascin

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Aeruginascin (B3025662), a unique trimethylammonium analogue of psilocybin, has garnered significant interest within the scientific community for its potential to modulate the psychoactive effects of psilocybin-containing mushrooms. This in-depth guide explores the seminal contributions of German chemist and mycologist Dr. Jochen Gartz, whose pioneering research in the 1980s led to the discovery and initial characterization of this intriguing indole (B1671886) alkaloid. This document provides a comprehensive overview of the historical context, analytical methodologies, quantitative data, and proposed biosynthesis of aeruginascin, with a focus on the foundational work of Gartz and subsequent structural elucidation.

The Discovery of a Novel Indole Alkaloid

In the mid to late 1980s, Jochen Gartz was conducting extensive research on the chemical composition of various psychoactive mushroom species. His work on Inocybe aeruginascens, a mushroom known to cause hallucinogenic effects, revealed the presence of a previously unidentified indole alkaloid alongside psilocybin and baeocystin[1][2]. Through comparative thin-layer chromatography (TLC), Gartz observed a distinct compound that differed from the known tryptamines[3][4]. He named this novel substance "aeruginascin," after the mushroom species from which it was isolated[1][2].

Gartz's initial analyses suggested that aeruginascin possessed a molecular structure similar to psilocybin and baeocystin (B1212335) and was present in comparable concentrations within the fungal fruiting bodies[1][2]. His early work laid the critical groundwork for the future isolation and structural determination of the molecule.

Quantitative Analysis of Alkaloid Content

A key aspect of Gartz's research was the quantitative analysis of the primary alkaloids in Inocybe aeruginascens. His findings demonstrated a correlation between the levels of psilocybin, baeocystin, and the newly discovered aeruginascin. This quantitative data provided the first insights into the relative abundance of these compounds within the mushroom.

Alkaloid	Relative Content (%) in Inocybe aeruginascens	Reference
Aeruginascin	~25	[1]
Psilocybin	~35	[1]
Baeocystin	~28	[1]

Experimental Protocols

The definitive isolation and structural elucidation of aeruginascin were achieved in a collaborative effort between Niels Jensen, Jochen Gartz, and Hartmut Laatsch, published in 2006[3][4][5]. The following experimental protocols are based on their work.

Extraction of Indole Alkaloids from Inocybe aeruginascens

• Mushroom Material: Dried and powdered fruiting bodies of Inocybe aeruginascens.

• Sequential Extraction:

  • The powdered mushroom material (9.5 g) was first defatted by sequential extraction with 100 ml each of cyclohexane (B81311) and ethyl acetate.

  • The defatted material was then extracted with 100 ml of ethanol.

  • Finally, the material was extracted with 50 ml of a polar solvent mixture: Methanol/Water/Formic Acid (80:20:0.2). This final extract contains the indole alkaloids.

• Monitoring: The presence of the target compounds in the final extract was confirmed by thin-layer chromatography (TLC) using Ehrlich's reagent for visualization[3].

Chromatographic Purification of Aeruginascin

• Initial Separation: The polar extract was pre-separated on a short silica (B1680970) gel column using the same Methanol/Water/Formic Acid (80:20:0.2) solvent system[3].

• Column Chromatography:

  • Positive fractions from the initial separation were further purified by column chromatography on silica gel.

  • Two different solvent systems were employed in succession:

    • Methanol/Water/Formic Acid (80:20:0.2)

    • Methanol/Water/28% NH3 (70:30:0.2)[3]

• Size-Exclusion Chromatography: The fractions containing aeruginascin were then subjected to size-exclusion chromatography on a Sephadex G-10 column using water as the eluent.

• Final Product: Fractions exhibiting UV absorption at λ = 267 nm were collected, yielding 4.6 mg of pure aeruginascin[3].

Structural Elucidation and Chemical Properties

The purified compound was subjected to nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which unequivocally identified its structure as 4-phosphoryloxy-N,N,N-trimethyltryptamine (4-PO-TMT)[4][5][6].

• Chemical Formula: C13H20N2O4P

• Molar Mass: 299.287 g·mol−1

• Key Structural Feature: A quaternary trimethylammonium group attached to the terminal nitrogen of the tryptamine (B22526) side chain. This feature distinguishes it from psilocybin (a tertiary amine) and baeocystin (a secondary amine).

Proposed Biosynthetic Pathway

While the complete enzymatic pathway for aeruginascin biosynthesis has not been definitively elucidated, it is hypothesized to be derived from the psilocybin biosynthetic pathway. The prevailing theory suggests that aeruginascin is formed via the methylation of baeocystin.

Caption: Proposed Biosynthetic Pathway of Aeruginascin.

Experimental Workflow for Aeruginascin Isolation

The following diagram illustrates the logical flow of the experimental procedures for isolating aeruginascin from Inocybe aeruginascens.

Caption: Experimental Workflow for Aeruginascin Isolation.

Conclusion

The work of Jochen Gartz was instrumental in the discovery of aeruginascin. His initial observations and analytical work in the 1980s identified it as a novel compound and provided the first quantitative data on its prevalence in Inocybe aeruginascens. This foundational research paved the way for the eventual isolation, purification, and structural elucidation of this unique tryptamine. The methodologies developed and the data generated through his contributions continue to be of significant value to researchers and drug development professionals exploring the pharmacology and therapeutic potential of psychedelic compounds. Gartz's pioneering spirit and meticulous scientific approach have left a lasting legacy in the field of natural product chemistry and mycology.

References

• 1. samorini.it [samorini.it]
• 2. Inocybe aeruginascens Babos | Fondazione Museo Civico di Rovereto [fondazionemcr.it]
• 3. wwwuser.gwdguser.de [wwwuser.gwdguser.de]
• 4. researchgate.net [researchgate.net]
• 5. Aeruginascin, a trimethylammonium analogue of psilocybin from the hallucinogenic mushroom Inocybe aeruginascens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Aeruginascin and its Putative Active Metabolite 4-Hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine or 4-PO-TMT) is a tryptamine (B22526) alkaloid naturally occurring in certain species of psychoactive mushrooms, such as Inocybe aeruginascens and Pholiotina cyanopus.[1][2] It is a structural analogue of psilocybin, differing by the presence of a trimethylammonium group instead of a dimethylamine (B145610) group.[3] Scientific interest in aeruginascin has been spurred by anecdotal reports suggesting that mushrooms containing it, like I. aeruginascens, tend to produce euphoric experiences without the dysphoria sometimes associated with psilocybin-only containing mushrooms.[2][3][4][5]

This has led to the hypothesis of an "entourage effect," where other minor alkaloids may modulate the psychoactive effects of psilocybin.[1][6] The primary focus of pharmacological investigation has been on aeruginascin's putative active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT).[7][8] Similar to the metabolic conversion of psilocybin to psilocin, it is believed that aeruginascin is dephosphorylated in the body to form 4-HO-TMT, the compound thought to be responsible for its biological activity.[7][8][9][10]

This technical guide provides a comprehensive overview of the current scientific understanding of aeruginascin and 4-HO-TMT, focusing on their metabolism, pharmacology, and the experimental methodologies used to study them.

Metabolism: The Dephosphorylation Pathway

The prevailing hypothesis is that aeruginascin acts as a prodrug for 4-HO-TMT. This metabolic conversion is presumed to occur via hydrolysis of the phosphate (B84403) group at the 4-position of the indole (B1671886) ring, a reaction catalyzed by alkaline phosphatase enzymes in the body.[10] This pathway is directly analogous to the well-established dephosphorylation of psilocybin to its active form, psilocin.[7][8][9]

Caption: Proposed metabolic pathway of Aeruginascin to 4-HO-TMT.

Pharmacology

The pharmacological profile of 4-HO-TMT has been investigated primarily through in vitro receptor binding assays. Contrary to early hypotheses that it might act on the 5-HT₃ receptor like its structural relative bufotenidine, studies have shown it has no significant affinity for this target.[7][11] Instead, 4-HO-TMT binds to several other serotonin (B10506) receptors, most notably the 5-HT₂A receptor, which is the primary target for classic psychedelic compounds.[7][12]

Receptor Binding Affinity

Quantitative data from competitive radioligand binding assays have elucidated the affinity of 4-HO-TMT for several human serotonin receptors. Its binding profile is often compared to that of psilocin, the active metabolite of psilocybin. While 4-HO-TMT does bind to the 5-HT₂A receptor, its affinity is lower than that of psilocin.[9]

Table 1: Comparative Receptor Binding Affinities (Kᵢ, nM)

Compound	5-HT₁ₐ	5-HT₂ₐ	5-HT₂ₑ	5-HT₆	SERT	Sigma 1
4-HO-TMT	4400[1]	670[1]	120[1]	>10,000[13]	1,500[14]	>10,000[14]
Aeruginascin	>10,000[14]	>10,000[14]	>10,000[14]	>10,000[13]	>10,000[14]	7,600[14]
Psilocin	553[9]	107.2[1]	4.6[1]	-	4,300[14]	-
Psilocybin	567.4[1]	>10,000[7]	4.6[1]	-	>10,000[14]	-

(Note: Data compiled from multiple sources; experimental conditions may vary. A lower Kᵢ value indicates higher binding affinity.)

Signaling Pathway Interaction

The binding of an agonist to the 5-HT₂A receptor, a G-protein coupled receptor (GPCR), typically initiates a downstream signaling cascade. While the specific cascade initiated by 4-HO-TMT has not been detailed, its binding suggests a potential interaction with the Gq/G₁₁ protein, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). This is the canonical pathway associated with the psychedelic effects of 5-HT₂A agonists.

References

• 1. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. psychedelicreview.com [psychedelicreview.com]
• 4. Aeruginascin Guide: Uses, Effects, and Benefits in Psychedelic Mushrooms [acslab.com]
• 5. mysupplyco.com [mysupplyco.com]
• 6. researchgate.net [researchgate.net]
• 7. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 4-HO-TMT - Wikipedia [en.wikipedia.org]
• 10. biorxiv.org [biorxiv.org]
• 11. psychedelicreview.com [psychedelicreview.com]
• 12. 4-hydroxy-N,N,N ( 4-HO-TMT) Guide: Effects, Benefits and Legal Status [acslab.com]
• 13. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

A Technical Whitepaper on the Anecdotal Euphoric Effects of Aeruginascin

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662), or 4-phosphoryloxy-N,N,N-trimethyltryptamine (4-PO-TMT), is a naturally occurring tryptamine (B22526) analogue of psilocybin.[1] It was first identified in the mushroom species Inocybe aeruginascens and has since been found in Pholiotina cyanopus and in trace amounts in Psilocybe cubensis.[1][2][3] While structurally similar to the classic psychedelic psilocybin, anecdotal reports suggest that aeruginascin may induce a consistently euphoric experience, devoid of the dysphoria and anxiety sometimes associated with psilocybin-containing mushrooms.[1][3][4]

The first and most cited report on these effects comes from a 1989 study by Jochen Gartz, who analyzed 23 cases of accidental ingestions of I. aeruginascens.[1][5] The experiences were described as exclusively euphoric, in stark contrast to the often dysphoric moods reported from accidental poisonings with other psilocybin-containing mushrooms.[1][3] This observation has led to the hypothesis that aeruginascin may act as a modulator of the psychedelic experience, a concept often discussed within the framework of the "entourage effect".[5][6][7]

However, these findings remain anecdotal and preliminary.[1] The unique chemical structure of aeruginascin—specifically its quaternary trimethylammonium group—raises questions about its ability to cross the blood-brain barrier (BBB).[6][8][9] Recent research has focused on its putative active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), which has been synthesized and shown to be active at key serotonergic receptors.[10][11][12][13]

This technical guide provides a comprehensive overview of the current state of knowledge on aeruginascin, summarizing all available quantitative data, detailing proposed experimental protocols to rigorously investigate its effects, and visualizing key pathways and workflows to guide future research and development.

Chemical and Pharmacological Profile

Aeruginascin is the N-trimethyl analogue of psilocybin.[1] Its key structural feature is the quaternary ammonium (B1175870) ion, which makes it a more polar molecule than psilocybin and less likely to penetrate the BBB.[6][8] It is hypothesized that, like psilocybin is to psilocin, aeruginascin is a prodrug that is dephosphorylated in the body to its active metabolite, 4-HO-TMT.[4][6][8]

Early speculation suggested that aeruginascin's activity might be similar to bufotenidine, a toxin found in toad venom, which is a potent 5-HT3 receptor agonist.[1][3][11] However, recent in vitro studies have refuted this, showing that 4-HO-TMT has no significant affinity for the 5-HT3 receptor.[11][12] Instead, it demonstrates a notable binding affinity for 5-HT1A, 5-HT2A, and 5-HT2B receptors.[10][11][12][13] This profile is significant because the 5-HT2A receptor is the primary target for classic psychedelics like psilocin.[8][14]

One crucial finding is that aeruginascin and its metabolite 4-HO-TMT do not induce the head-twitch response (HTR) in rodents, a standard behavioral proxy for 5-HT2A-mediated psychedelic potential.[1] This suggests that while it binds to the 5-HT2A receptor, its functional activity may differ significantly from that of psilocin, potentially underpinning its unique, non-hallucinogenic but mood-elevating anecdotal profile.

Quantitative Data Presentation

The following tables summarize the available quantitative data on aeruginascin's anecdotal effects and the receptor binding profile of its active metabolite.

Table 1: Summary of Anecdotal Reports from Gartz (1989)

Mushroom Species Ingested	Primary Tryptamines Present	Number of Cases Analyzed	Reported Subjective Effects
Inocybe aeruginascens	Psilocybin, Baeocystin, Aeruginascin	23	Consistently euphoric mood, with hallucinations[1][3]

| Other Psilocybin-containing species | Psilocybin, Psilocin | Multiple | Often slight to deep dysphoric mood, psychosis, panic, anxiety[1][3] |

Table 2: Comparative Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A Receptor	5-HT2A Receptor	5-HT2B Receptor	5-HT3 Receptor
4-HO-TMT (Aeruginascin Metabolite)	4400[6][8]	670[6][8]	120[6][8]	>10,000[11][12]
Psilocin (Psilocybin Metabolite)	567.4[6][8]	107.2[6][8]	4.6[6][8]	>10,000[11]
Psilocybin	>10,000[11]	>10,000[11]	98.7[11]	>10,000[11]

| 4-AcO-TMT (Synthetic Prodrug) | >10,000[11] | >10,000[11] | >10,000[11] | >10,000[11] |

Note: A lower Ki value indicates a higher binding affinity.

Mandatory Visualizations

The following diagrams illustrate the proposed signaling pathway for aeruginascin's metabolite, a logical workflow for its scientific investigation, and its chemical relationship to other key tryptamines.

Caption: Proposed 5-HT2A receptor signaling cascade upon activation by 4-HO-TMT.

Caption: A logical workflow for the scientific investigation of aeruginascin.

Caption: Chemical relationships between aeruginascin and related tryptamines.

Proposed Experimental Protocols

To move beyond anecdotal evidence, a structured, multi-stage research program is required. The following protocols outline key experiments.

Protocol 1: In Vitro Receptor Binding and Functional Assays

• Objective: To quantitatively determine the binding affinity (Ki) and functional activity (EC50, Emax) of chemically synthesized aeruginascin and 4-HO-TMT at a panel of human CNS receptors, primarily serotonin (5-HT1A, 5-HT2A/B/C, 5-HT3) and dopamine (B1211576) receptor subtypes.

• Methodology:

  • Compound Synthesis: Synthesize and purify aeruginascin and 4-HO-TMT to >98% purity, confirmed by NMR and LC-MS.

  • Cell Culture: Utilize HEK293 cells or similar lines stably transfected to express individual human receptor subtypes.

  • Binding Assay (Affinity): Conduct competitive radioligand binding assays. Incubate cell membrane preparations with a known radiolabeled ligand for the target receptor and varying concentrations of the test compound (4-HO-TMT). Measure the displacement of the radioligand to determine the IC50 value, from which the Ki value is calculated using the Cheng-Prusoff equation.

  • Functional Assay (Activity): Perform assays to measure downstream signaling. For Gq-coupled receptors like 5-HT2A, use a calcium mobilization assay (e.g., FLIPR) to measure changes in intracellular Ca²⁺ concentration upon compound application. For Gi/o-coupled receptors, a cAMP inhibition assay can be used. Determine EC50 and Emax values relative to a reference agonist (e.g., serotonin or psilocin).

Protocol 2: In Vivo Head-Twitch Response (HTR) Assay in Mice

• Objective: To assess the in vivo 5-HT2A receptor agonist activity of 4-HO-TMT and confirm previous reports of its lack of a classic psychedelic-like behavioral response in a rodent model.

• Methodology:

  • Animals: Use male C57BL/6J mice.

  • Drug Administration: Administer 4-HO-TMT via intraperitoneal (IP) injection across a range of doses. Include a vehicle control group and a positive control group (psilocin).

  • Observation: Immediately after injection, place individual mice in observation chambers. Record behavior for 30-60 minutes.

  • Quantification: A trained observer, blind to the treatment conditions, will count the number of head twitches. A head twitch is a rapid, involuntary rotational movement of the head.

  • Data Analysis: Compare the frequency of head twitches across treatment groups using appropriate statistical methods (e.g., ANOVA). The expected outcome, based on existing literature, is that 4-HO-TMT will not significantly increase HTR compared to the vehicle control, while psilocin will.[1]

Protocol 3: Hypothetical Phase 1 Human Clinical Trial

• Objective: To evaluate the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) of a single ascending dose of aeruginascin in healthy human volunteers.

• Design: A single-center, randomized, double-blind, placebo-controlled, ascending dose study. The trial would adhere to FDA guidance on clinical trials with psychedelic drugs.[15]

• Methodology:

  • Participants: Recruit a cohort of healthy adult volunteers with no significant psychiatric or medical history.

  • Dosing: Participants would be randomized to receive either a single oral dose of aeruginascin or a placebo. The study would consist of several dose-level cohorts, starting with a very low, likely sub-psychoactive dose, and escalating only after a safety review committee deems the preceding dose level safe.

  • Safety Monitoring (Primary Endpoint): Continuous monitoring of vital signs, ECG, and adverse events. Blood and urine samples for clinical chemistry and hematology will be collected at baseline and follow-up.

  • Pharmacokinetics (PK): Serial blood samples will be collected over 24 hours to determine the plasma concentrations of aeruginascin and its metabolite 4-HO-TMT. Key PK parameters (Cmax, Tmax, AUC, half-life) will be calculated.

  • Pharmacodynamics (PD): Subjective effects will be measured using validated psychometric scales at regular intervals. These should include the 5-Dimension Altered States of Consciousness Rating Scale (5D-ASC), the Mystical Experience Questionnaire (MEQ), and visual analog scales for mood, euphoria, and anxiety.

Conclusion and Future Directions

Aeruginascin presents a compelling pharmacological puzzle. The anecdotal evidence, originating from a 1989 analysis, suggests a unique, consistently euphoric psychoactive profile that distinguishes it from classic psychedelics.[1][3][5] However, this claim is scientifically unsubstantiated and must be approached with rigorous skepticism.

Modern research has clarified key aspects of its pharmacology, demonstrating that its putative active metabolite, 4-HO-TMT, is an agonist at the 5-HT2A receptor but, crucially, does not elicit the head-twitch response in rodents.[1][6] This disconnect between receptor binding and a classic behavioral psychedelic marker is a critical area for future investigation and may hold the key to its purported effects. The quantitative binding data shows a weaker affinity for the 5-HT2A receptor compared to psilocin, which may also contribute to a different qualitative experience.[6][8]

The path forward requires a systematic execution of the experimental protocols outlined in this guide. Rigorous in vitro functional assays are needed to characterize the nature of its interaction with the 5-HT2A receptor (e.g., biased agonism). Should pre-clinical safety and toxicology studies prove favorable, carefully designed human clinical trials are the only way to definitively determine the safety, tolerability, and subjective effects of aeruginascin in humans.

If the anecdotal reports of a reliable, euphoric, and non-dysphoric experience are validated, aeruginascin could represent a significant advancement in psychedelic medicine. It could pave the way for novel therapeutics for mood disorders with a potentially wider safety margin and greater patient tolerability, fundamentally altering the landscape of drug development in psychiatry.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. Inocybe aeruginascens - Wikipedia [en.wikipedia.org]
• 3. psychedelicreview.com [psychedelicreview.com]
• 4. iflscience.com [iflscience.com]
• 5. keepitsavvy.com [keepitsavvy.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms | European Psychiatry | Cambridge Core [cambridge.org]
• 10. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. zombiemyco.com [zombiemyco.com]
• 15. FDA Issues First Draft Guidance on Clinical Trials with Psychedelic Drugs | FDA [fda.gov]

preliminary receptor binding profile of aeruginascin

An In-depth Technical Guide on the Preliminary Receptor Binding Profile of Aeruginascin (B3025662)

Introduction

Aeruginascin, or 4-phosphoryloxy-N,N,N-trimethyltryptamine (4-PO-TMT), is a naturally occurring tryptamine (B22526) analog of psilocybin found in certain species of mushrooms, such as Inocybe aeruginascens and Pholiotina cyanopus[1][2]. Structurally, it is the N-trimethyl analogue of psilocybin[2]. Anecdotal reports have associated the ingestion of aeruginascin-containing mushrooms with euphoric experiences, distinct from the classic psychedelic effects of psilocybin[2][3][4]. This has prompted scientific interest in its pharmacological profile to understand its potential contribution to the overall psychoactive effects of these mushrooms, often discussed in the context of an "entourage effect"[1][4][5].

This technical guide provides a comprehensive overview of the preliminary receptor binding data for aeruginascin and its putative active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT). It is intended for researchers, scientists, and drug development professionals investigating the pharmacology of psychedelic compounds.

Metabolic Profile

Similar to the metabolic pathway of psilocybin to its active form, psilocin, it is hypothesized that aeruginascin acts as a prodrug. Through hydrolysis, it is converted into its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT)[6][7]. This biotransformation is a critical step for its pharmacological activity.

Figure 1: Hypothesized metabolic pathways of Psilocybin and Aeruginascin.

Receptor Binding Profile

The primary mechanism of action for classic psychedelics involves interaction with serotonin (B10506) receptors. Research into aeruginascin has focused on its affinity and its metabolite's affinity for these receptors.

Quantitative Binding Affinity Data

Initial hypotheses suggested that aeruginascin's metabolite, 4-HO-TMT, would exhibit strong agonist activity at the 5-HT₃ receptor, similar to the structurally related bufotenidine[6][7]. However, experimental data from competitive radioligand binding assays have contradicted this, showing no significant binding at the 5-HT₃ receptor[6][7]. Instead, 4-HO-TMT demonstrates an unexpected binding affinity for 5-HT₁ₐ, 5-HT₂ₐ, and 5-HT₂₋ receptors[1][5][6][7].

The binding affinities (Ki) of 4-HO-TMT are several orders of magnitude lower than that of psilocybin's active metabolite, psilocin[1][5]. Aeruginascin itself, as a quaternary ammonium (B1175870) compound, generally shows low activity in receptor assays, though micromolar affinities at the serotonin transporter (SERT) and sigma 1 receptors have been reported[8][9].

The following table summarizes the available quantitative data for the inhibition constants (Ki) in nanomolars (nM).

Compound	5-HT₁ₐ (Ki, nM)	5-HT₂ₐ (Ki, nM)	5-HT₂₋ (Ki, nM)	5-HT₃ (Ki, nM)
4-HO-TMT	4400[1][5]	670[1][5]	120[1][5]	>10,000[6]
Psilocybin	No Activity[6]	No Activity[6]	4.6[1][5]	No Activity[6]
Psilocin	Comparable to 4-HO-TMT[6]	Greater than 4-HO-TMT[6]	More potent than 4-HO-TMT[6]	-

Note: "No Activity" indicates that the compound did not show significant binding at the tested concentrations in the specified study[6].

Experimental Protocols

The primary method used to determine the receptor binding affinities of aeruginascin's metabolite is the competitive radioligand binding assay.

Competitive Radioligand Binding Assay

This in vitro technique is used to measure the affinity of a ligand (the "test" compound, e.g., 4-HO-TMT) for a specific receptor. It involves the competition between the test compound and a known radioactively labeled ligand (radioligand) that has a high affinity for the receptor.

General Protocol:

• Receptor Preparation: Membranes from cells stably transfected with the human serotonin receptor subtypes of interest (e.g., 5-HT₁ₐ, 5-HT₂ₐ, 5-HT₂₋, 5-HT₃) are prepared[7][9].

• Incubation: The cell membranes are incubated with a fixed concentration of a specific radioligand and varying concentrations of the unlabeled test compound.

• Competition: The test compound competes with the radioligand for binding to the receptor's orthosteric site[7].

• Separation: After reaching equilibrium, the bound and free radioligand are separated, typically through rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is quantified using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The IC₅₀ is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Specific Reagents Mentioned in Literature:

• 5-HT₁ₐ Receptor: Radioligand: [³H]WAY100635; Reference Compound: 8-HO-DPAT[8]

• 5-HT₂ₐ Receptor: Radioligand: [³H]ketanserin; Reference Compound: Clozapine[8]

• 5-HT₂₋ Receptor: Radioligand: [³H]LSD; Reference Compound: SB206553[8]

Figure 2: Workflow for a typical competitive radioligand binding assay.

Signaling Pathways

The binding of a ligand to a serotonin receptor initiates a cascade of intracellular signaling events. The 5-HT₂ₐ receptor, a G-protein coupled receptor (GPCR), is of particular interest due to its association with the psychotropic effects of tryptamines[3].

Upon agonist binding, the 5-HT₂ₐ receptor couples to the Gq/11 family of G-proteins. This activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). DAG activates protein kinase C (PKC), while IP₃ stimulates the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum.

References

• 1. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. Aeruginascin Guide: Uses, Effects, and Benefits in Psychedelic Mushrooms [acslab.com]
• 4. mysupplyco.com [mysupplyco.com]
• 5. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms | European Psychiatry | Cambridge Core [cambridge.org]
• 6. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the Entourage Effect with Aeruginascin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aeruginascin (B3025662), a tryptamine (B22526) analog of psilocybin found in certain species of psychedelic mushrooms, has garnered significant interest for its potential role in modulating the psychoactive effects of psilocybin, a phenomenon often referred to as the "entourage effect." Anecdotal reports and preliminary research suggest that the presence of aeruginascin may lead to a more euphoric and less dysphoric psychedelic experience. This technical guide provides a comprehensive overview of the current scientific understanding of aeruginascin, its pharmacology, and its putative contribution to the entourage effect. We present quantitative data on receptor binding affinities, detail key experimental protocols, and visualize proposed molecular interactions and pathways to facilitate a deeper understanding for researchers and drug development professionals.

Introduction

The classic psychedelic compound psilocybin (4-phosphoryloxy-N,N-dimethyltryptamine) is the primary psychoactive component in "magic mushrooms." However, these fungi contain a complex mixture of other tryptamine alkaloids, including baeocystin, norbaeocystin, and aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine)[1][2]. The "entourage effect" hypothesis posits that these minor alkaloids are not inert but rather interact synergistically with psilocybin to shape the overall psychedelic experience[1][2].

Aeruginascin, first identified in the mushroom Inocybe aeruginascens, is of particular interest due to early reports associating its consumption with predominantly euphoric experiences, in contrast to the sometimes challenging or dysphoric effects reported with psilocybin-dominant mushrooms[3][4]. This has led to the hypothesis that aeruginascin may act as a modulator of the psychedelic response, potentially by interacting with various serotonin (B10506) receptors or influencing the metabolic fate of other co-occurring tryptamines[4][5].

This guide aims to consolidate the current technical knowledge on aeruginascin, focusing on its pharmacological profile and the evidence supporting its role in the entourage effect.

Pharmacology of Aeruginascin and its Metabolite

Aeruginascin itself is believed to be a prodrug, similar to psilocybin. It is metabolized in the body to its dephosphorylated and biologically active form, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT)[6][7][8]. The pharmacological activity of 4-HO-TMT is central to understanding the potential effects of aeruginascin.

Receptor Binding Affinity

The primary mechanism of action for classic psychedelics is agonism at the serotonin 2A (5-HT2A) receptor. To understand the potential psychoactive effects of aeruginascin, it is crucial to examine the binding affinity of its active metabolite, 4-HO-TMT, at this and other relevant serotonin receptors. The following tables summarize the available quantitative data from key in vitro studies.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM) of 4-HO-TMT, Psilocin, and Psilocybin

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT3	Reference
4-HO-TMT	4400	670	120	>10,000	[1][2][9][10]
Psilocin	567.4	107.2	4.6	>10,000	[1][2][9][10]
Psilocybin	>10,000	>10,000	98.7	>10,000	[11]

Note: A lower Ki value indicates a higher binding affinity.

Table 2: Comparative Receptor Binding Affinities (Ki, nM) of Quaternary Ammonium (B1175870) Tryptamines and Related Compounds at Additional Receptors

Compound	5-HT6	SERT	Sigma 1	Reference
4-HO-TMT	Low micromolar affinity	Micromolar affinity	-	[12][13]
Aeruginascin	-	-	Micromolar affinity	[12][13]
4-AcO-TMT	-	-	-	[12][13]

Note: Exact Ki values were not always specified in the provided search results, but relative affinities were described.

In Vivo Studies and the Head-Twitch Response

The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is considered a preclinical indicator of psychedelic potential[14]. Notably, studies have shown that neither aeruginascin nor its metabolite 4-HO-TMT induce the head-twitch response in mice, unlike psilocybin[14]. This suggests that despite its affinity for the 5-HT2A receptor, 4-HO-TMT may not be a functional agonist at this receptor in the same manner as psilocin, or its effects are not sufficient to elicit this specific behavior.

The Entourage Effect with Aeruginascin: Proposed Mechanisms

The lack of a head-twitch response, coupled with anecdotal reports of euphoric experiences, suggests that aeruginascin's role in the entourage effect may be more complex than direct 5-HT2A agonism. Several hypotheses have been proposed:

• Receptor Modulation: 4-HO-TMT's binding to various serotonin receptors (5-HT1A, 5-HT2A, 5-HT2B) without potent activation could modulate the overall signaling cascade initiated by psilocin. For instance, its interaction with the 5-HT1A receptor, which is involved in mood regulation, could contribute to the reported anxiolytic and euphoric effects.

• Peripheral Effects: As a quaternary ammonium compound, 4-HO-TMT is less likely to cross the blood-brain barrier (BBB) efficiently[1][2][9][10]. Its effects may be more pronounced in the peripheral nervous system, where it could interact with serotonin receptors, potentially influencing gut-brain axis signaling and contributing to the overall subjective experience.

• Metabolic Interactions: The presence of aeruginascin and its metabolic pathway could potentially alter the metabolism of psilocybin and other co-occurring tryptamines, leading to a different profile of active metabolites and, consequently, a modified psychedelic experience.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the presented data and for designing future research.

Competitive Radioligand Binding Assays

These assays are used to determine the binding affinity of a compound (in this case, 4-HO-TMT) to a specific receptor.

• Objective: To determine the inhibition constant (Ki) of 4-HO-TMT, psilocin, and psilocybin at various human serotonin receptors.

• General Procedure:

  • Receptor Preparation: Membranes from cells stably expressing the human serotonin receptor of interest (e.g., 5-HT1A, 5-HT2A, 5-HT2B, 5-HT3) are prepared.

  • Incubation: A constant concentration of a specific radioligand (a radioactive molecule that binds to the receptor) is incubated with the receptor-containing membranes in the presence of varying concentrations of the test compound (e.g., 4-HO-TMT).

  • Separation: The receptor-bound radioligand is separated from the unbound radioligand, typically by rapid filtration through glass fiber filters.

  • Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

  • Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation.

• Specifics from Chadeayne et al. (2020):

  • Receptors: Human 5-HT1A, 5-HT2A, 5-HT2B, and 5-HT3 receptors.

  • Assay Type: Competitive radioligand binding assays.

  • Service Provider: The binding assays for psilocybin and psilocin were performed by the National Institute of Mental Health's Psychoactive Drug Screening Program (NIMH PDSP).

Mouse Head-Twitch Response (HTR) Assay

This in vivo assay is a behavioral model used to assess the psychedelic potential of a compound.

• Objective: To determine if aeruginascin and 4-HO-TMT induce head-twitch responses in mice, a behavior strongly correlated with 5-HT2A receptor activation by psychedelics.

• General Procedure:

  • Animal Model: Typically, male C57BL/6J mice are used.

  • Drug Administration: The test compound is administered to the mice, usually via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. A vehicle control group is also included.

  • Observation: The mice are placed in an observation chamber, and the number of head twitches is counted over a specified period (e.g., 30-60 minutes). This can be done by trained human observers or through automated tracking systems.

  • Data Analysis: The number of head twitches in the drug-treated group is compared to the vehicle control group.

• Specifics from Glatfelter et al. (2022):

  • Animals: Male C57BL/6J mice.

  • Drug Administration: Subcutaneous (s.c.) injection.

  • Observation: Head twitches were recorded for 30 minutes post-injection.

  • Key Finding: Psilocin, psilocybin, and psilacetin induced a dose-dependent increase in HTR, while aeruginascin and 4-HO-TMT did not.

Visualizations

To further elucidate the concepts discussed, the following diagrams visualize the chemical relationships, metabolic pathways, and hypothetical signaling interactions.

Caption: Chemical structures of psilocybin, aeruginascin, and their active metabolites.

References

• 1. pnas.org [pnas.org]
• 2. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Active Metabolite of Aeruginascin (4-Hydroxy- N, N, N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Collection - Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - ACS Pharmacology and Translational Science - Figshare [acs.figshare.com]
• 9. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Structure-Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ‪Grant C. Glatfelter‬ - ‪Google Scholar‬ [scholar.google.com]
• 14. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Aeruginascin for Research Applications: Detailed Protocols and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a naturally occurring tryptamine (B22526) analog of psilocybin found in certain species of psychedelic mushrooms, notably Inocybe aeruginascens. Its unique pharmacological profile and potential psychoactive properties have garnered interest within the research community. Unlike psilocybin, which is primarily metabolized to psilocin, aeruginascin's putative active metabolite is 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT). The synthesis of aeruginascin and its related compounds is crucial for enabling detailed pharmacological studies, developing analytical standards, and exploring its therapeutic potential.

These application notes provide detailed protocols for the chemical synthesis of aeruginascin and its key derivatives, intended for use in a controlled research setting. The methodologies are derived from peer-reviewed scientific literature and are presented to guide researchers in the safe and efficient production of these compounds for investigational purposes.

Chemical Synthesis Pathways

Two primary chemical synthesis routes for aeruginascin and its derivatives have been established, starting from either psilocybin/baeocystin (B1212335) or the more accessible precursor psilacetin (4-acetoxy-N,N-dimethyltryptamine).

Biosynthesis of Aeruginascin

Aeruginascin is understood to be a product of the psilocybin biosynthetic pathway. The pathway begins with the amino acid L-tryptophan and proceeds through several enzymatic steps to produce psilocybin. It is hypothesized that aeruginascin is formed via a final methylation step of psilocybin, catalyzed by an N-methyltransferase. The key enzymes in the psilocybin pathway include a decarboxylase (PsiD), a monooxygenase (PsiH), a kinase (PsiK), and a methyltransferase (PsiM)[1].

A simplified diagram of the putative biosynthetic pathway of aeruginascin.

Experimental Protocols

The following sections provide detailed step-by-step protocols for the chemical synthesis of aeruginascin and its active metabolite, 4-HO-TMT.

Protocol 1: Synthesis of Aeruginascin from Baeocystin

This protocol is adapted from the work of Jensen et al. and involves the permethylation of baeocystin.

Materials:

• Synthetic baeocystin

• Methyl iodide (MeI)

• Diisopropylethylamine (DIPEA)

• Methanol (B129727) (MeOH)

• Water (H₂O)

• Microtube

Procedure:

• Dissolve 10 mg (37.0 µmol) of synthetic baeocystin in 250 µL of deionized water in a microtube.[2]

• Add 25 µL of methyl iodide (57 mg, 402 µmol) to the solution.[2]

• Add 20 µL of diisopropylethylamine (14.8 mg, 115 µmol) to the reaction mixture.[2]

• Add methanol dropwise until a homogenous solution is achieved.[2]

• Allow the reaction to proceed at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product can be purified by preparative high-performance liquid chromatography (HPLC).

Quantitative Data Summary

Starting Material	Reagents	Product	Yield	Reference
Baeocystin (10 mg)	Methyl iodide (25 µL), DIPEA (20 µL)	Aeruginascin	Not specified	Jensen et al.

Protocol 2: Synthesis of 4-Acetoxy-N,N,N-trimethyltryptammonium (4-AcO-TMT) Iodide from Psilacetin

This protocol, based on the work of Manke et al., describes the synthesis of a stable precursor to 4-HO-TMT.[3][4]

Materials:

• 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin) fumarate (B1241708)

• Iodomethane (B122720) (MeI)

• Methanol (MeOH)

Procedure:

• Psilacetin (4-AcO-DMT) fumarate is used as the starting material.

• The psilacetin is methylated in the presence of excess iodomethane in methanol.[3][4]

• The reaction mixture is stirred at room temperature until the reaction is complete, as monitored by TLC or LC-MS.

• The resulting product, 4-acetoxy-N,N,N-trimethyltryptammonium (4-AcO-TMT) iodide, precipitates from the solution.

• The precipitate is collected by filtration and washed with cold methanol.

• The product can be further purified by recrystallization from water to obtain single crystals.[4]

Quantitative Data Summary

Starting Material	Reagents	Product	Yield	Reference
Psilacetin fumarate	Excess Iodomethane, Methanol	4-AcO-TMT iodide	53%	Manke et al.[3][4]

Protocol 3: Synthesis of 4-Hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT) Iodide

This protocol details the hydrolysis of 4-AcO-TMT iodide to yield the putative active metabolite of aeruginascin.[3][4]

Materials:

• 4-Acetoxy-N,N,N-trimethyltryptammonium (4-AcO-TMT) iodide

• Aqueous acetic acid

• Methanol (MeOH)

Procedure:

• The 4-AcO-TMT iodide synthesized in Protocol 2 is hydrolyzed in aqueous acetic acid.[3][4]

• The reaction mixture is heated gently to facilitate the hydrolysis.

• The progress of the reaction is monitored by TLC or LC-MS until all the starting material is consumed.

• The solvent is removed under reduced pressure.

• The resulting 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT) iodide is purified by recrystallization from a methanolic solution.[3][4]

Quantitative Data Summary

Starting Material	Reagents	Product	Yield	Reference
4-AcO-TMT iodide	Aqueous acetic acid	4-HO-TMT iodide	60%	Manke et al.[3][4]

Experimental Workflow

The following diagram illustrates the logical flow of the synthesis of 4-HO-TMT from psilacetin.

Workflow for the two-step synthesis of 4-HO-TMT from psilacetin.

Safety Precautions

The synthesis of these compounds should only be conducted by trained professionals in a well-ventilated laboratory. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times. Iodomethane is a hazardous substance and should be handled with extreme care in a fume hood. All local regulations and safety guidelines for handling chemicals must be strictly followed.

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for the synthesis of aeruginascin and its key metabolite, 4-HO-TMT, for research purposes. By following these detailed methodologies, researchers can produce these compounds with good yields and high purity, facilitating further investigation into their pharmacology and potential therapeutic applications. The provided diagrams and data tables serve as quick references to aid in the experimental planning and execution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enzymatic Synthesis of Psilocybin. | Semantic Scholar [semanticscholar.org]
• 4. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Methods for Detecting Aeruginascin in Fungi: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662), a trimethylammonium analogue of psilocybin, is a naturally occurring tryptamine (B22526) found in certain species of fungi, most notably Inocybe aeruginascens, Pholiotina cyanopus, and some Psilocybe species.[1][2] Its presence and concentration are of significant interest to researchers studying the pharmacology of psychedelic compounds, as it is hypothesized to modulate the effects of psilocybin, potentially leading to more euphoric experiences.[3][4] Accurate and robust analytical methods are crucial for the identification and quantification of aeruginascin in fungal matrices to understand its distribution, biosynthesis, and pharmacological significance.

This document provides detailed application notes and protocols for the analytical detection of aeruginascin in fungi, focusing on modern chromatographic and spectroscopic techniques.

Analytical Techniques Overview

The primary methods for the detection and quantification of aeruginascin in fungal samples are based on chromatography coupled with various detectors. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Mass Spectrometry (MS) are the most powerful and commonly employed techniques due to their high sensitivity and selectivity.[1][3][5][6] Thin-Layer Chromatography (TLC) can be used for preliminary screening, while Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural elucidation.[1][7]

Key Analytical Methods:

• High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD): A robust method for quantification, though less sensitive than MS-based methods.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Offers high sensitivity and selectivity, enabling the detection of low concentrations of aeruginascin.[1][8]

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS): The gold standard for trace-level quantification, providing excellent specificity and sensitivity.[3][6]

• High-Performance Thin-Layer Chromatography (HPTLC): Suitable for qualitative analysis and semi-quantitative screening of multiple samples.[9]

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A non-destructive method that can be used for quantification without the need for an identical standard, though it is less sensitive than LC-MS.[7]

Quantitative Data Summary

The concentration of aeruginascin can vary significantly between and within fungal species. The following table summarizes reported concentrations of aeruginascin in various fungal species.

Fungal Species	Aeruginascin Concentration (% of dry weight)	Analytical Method	Reference
Inocybe corydalina	up to 0.30%	HPLC, TLC	[1]
Inocybe aeruginascens	Comparable to psilocybin and baeocystin	HPLC, TLC	[1][3]
Pholiotina cyanopus	Present	LC-MS	[3]
Psilocybe cubensis	Low concentrations, not previously reported	UHPLC-MS/MS	[3]
Psilocybe species	Three orders of magnitude lower than psilocybin	LC-MS	[1]

Method Performance Data:

Quantitative performance data such as Limit of Detection (LOD), Limit of Quantification (LOQ), and recovery rates are crucial for method validation. While specific values for aeruginascin are not always reported independently, methods developed for the analysis of tryptamines in mushrooms provide a good indication of expected performance.

Analytical Method	Analyte(s)	LOQ	Recovery	Reference
HPLC-MS/MS	Psilocybin, Psilocin	1 ng/mL	Not Specified	[10]
UHPLC-MS/MS	Hallucinogenic drugs	0.03-0.05 ng/mg	79.6% - 97.4%	[11]

Experimental Protocols

Protocol 1: Extraction of Aeruginascin from Fungal Material

This protocol describes a general procedure for the extraction of aeruginascin and other tryptamines from dried and powdered fungal material. The stability of tryptamines is critical, and proper storage and handling are necessary to prevent degradation.[5][12] Dried, whole mushrooms stored in the dark at room temperature have shown the lowest degradation.[5][6]

Materials and Reagents:

• Dried fungal material (e.g., fruiting bodies)

• Methanol (B129727) (MeOH)

• 5% Acetic acid in methanol

• Deionized water

• Vortex mixer

• Centrifuge

• Micropipettes

• Vials

Procedure:

• Sample Homogenization: Grind the dried fungal material into a fine powder using a cryomill or a coffee grinder. Homogenization increases extraction efficiency.[6]

• Extraction:

  • Weigh 50 mg of the powdered mushroom material into a centrifuge tube.

  • Add 3 mL of 5% acetic acid in methanol to the tube.

  • Vortex the mixture vigorously for 30 minutes at 2500 rpm.

  • Centrifuge the sample for 10 minutes at 4000 rpm to pellet the solid material.

  • Carefully transfer the supernatant to a clean tube.

  • To ensure exhaustive extraction, add another 2 mL of 5% acetic acid in methanol to the pellet.

  • Repeat the vortexing and centrifugation steps.

  • Combine the second supernatant with the first.

• Sample Preparation for Analysis:

  • Bring the total volume of the combined supernatant to 10 mL with deionized water.

  • For LC-MS/MS analysis, a further dilution (e.g., 1000x) with water may be necessary to fall within the linear range of the instrument.

  • If using internal standards (e.g., deuterated analogues), spike the final diluted sample with a known concentration (e.g., 50 ng/mL).

  • The sample is now ready for injection into the analytical instrument.

Caption: Workflow for the extraction of aeruginascin from fungal samples.

Protocol 2: UHPLC-MS/MS Analysis of Aeruginascin

This protocol outlines a general method for the quantification of aeruginascin using UHPLC-MS/MS, which is highly sensitive and specific.

Instrumentation and Columns:

• UHPLC System: A system capable of high-pressure gradients.

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

• Column: A reversed-phase C18 or PFP (pentafluorophenyl) column suitable for separating polar compounds (e.g., 100 x 2.1 mm, 1.9 µm particle size).[13]

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analytes, followed by a wash and re-equilibration step. (e.g., 5% B for 0.5 min, ramp to 95% B over 5 min, hold for 1 min, return to 5% B and equilibrate for 2.5 min).

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 30 - 40 °C

• Injection Volume: 1 - 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for aeruginascin and any internal standards.

  • Aeruginascin: The exact mass is 299.287 g/mol .[2] A potential precursor ion would be m/z 299.1. Product ions would need to be determined by infusion of a standard or from literature.

• Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Data Analysis:

• Create a calibration curve using certified reference standards of aeruginascin.

• Quantify the concentration of aeruginascin in the samples by comparing the peak area ratios of the analyte to the internal standard against the calibration curve.

Caption: Logical workflow of UHPLC-MS/MS for aeruginascin analysis.

Signaling Pathways

The direct signaling pathways of aeruginascin within the fungal organism are not well-elucidated. However, its biosynthesis is intrinsically linked to the psilocybin biosynthetic pathway. Aeruginascin is the N-trimethylated analogue of psilocybin.[2] The biosynthesis likely involves the same core enzymes responsible for psilocybin synthesis, with an additional methyltransferase step. The active metabolite of aeruginascin, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), is known to bind to human serotonin (B10506) receptors, particularly 5-HT1A, 5-HT2A, and 5-HT2B.[14][15]

Caption: Hypothesized biosynthetic relationship of aeruginascin to psilocybin.

Conclusion

The analytical detection of aeruginascin in fungi is a rapidly advancing field. The methods outlined in this document, particularly UHPLC-MS/MS, provide the necessary sensitivity and selectivity for accurate quantification. As research into the so-called "entourage effect" of psychedelic mushrooms continues, the ability to precisely measure aeruginascin and other minor tryptamines will be indispensable. Future research will likely focus on the development of certified reference materials for aeruginascin and the further elucidation of its biosynthetic pathway and pharmacological role.

References

• 1. researchgate.net [researchgate.net]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. psychedelicreview.com [psychedelicreview.com]
• 4. Aeruginascin Guide: Uses, Effects, and Benefits in Psychedelic Mushrooms [acslab.com]
• 5. Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oregon.gov [oregon.gov]
• 7. Novel qNMR Method to Quantify Psilocybin and Psilocin in Psychedelic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. academic.oup.com [academic.oup.com]
• 10. Quantification of Psilocybin and Psilocin in magic mushrooms [sigmaaldrich.com]
• 11. Ultra-high-pressure liquid chromatography tandem mass spectrometry determination of hallucinogenic drugs in hair of psychedelic plants and mushrooms consumers | CoLab [colab.ws]
• 12. critical.consulting [critical.consulting]
• 13. lcms.cz [lcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the LC-MS Analysis of Aeruginascin in Mushroom Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine (B22526) alkaloid found in certain species of psychoactive mushrooms, such as Inocybe aeruginascens and some Psilocybe species.[1] Structurally similar to psilocybin, aeruginascin is hypothesized to modulate the pharmacological effects of psilocybin, potentially contributing to more euphoric experiences.[1] As research into psychedelic compounds for therapeutic applications expands, accurate and robust analytical methods for the quantification of aeruginascin are crucial for understanding the chemical composition of mushroom extracts and ensuring consistent dosing in preclinical and clinical studies.

This document provides detailed application notes and protocols for the extraction and quantification of aeruginascin from mushroom fruiting bodies using Liquid Chromatography-Mass Spectrometry (LC-MS).

Quantitative Data Summary

The concentration of aeruginascin can vary significantly between and within mushroom species. The following table summarizes quantitative data from a comprehensive study on tryptamine alkaloids in various mushroom species.

Mushroom Species	Aeruginascin (mg/g dry weight)	Psilocybin (mg/g dry weight)	Psilocin (mg/g dry weight)	Baeocystin (mg/g dry weight)	Norbaeocystin (mg/g dry weight)	Reference
Inocybe aeruginascens	0.280 - 0.283	0.124 - 0.128	0.005	0.038 - 0.039	Not Detected	[2]
Psilocybe cubensis	0.026 - 0.053	0.651 - 3.509	0.208 - 5.344	0.139 - 0.881	0.044 - 0.161	[2]
Pholiotina cyanopus	0.011 ± 0.0007	0.90 ± 0.08	0.17 ± 0.01	0.16 ± 0.01	0.053 ± 0.004	[3]

Experimental Protocols

Sample Preparation and Extraction

This protocol is adapted from validated methods for the extraction of tryptamine alkaloids from fungal biomass.

Materials:

• Dried mushroom fruiting bodies

• Grinder or mortar and pestle

• Methanol (LC-MS grade)

• Deionized water (LC-MS grade)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other suitable material)

• Autosampler vials

Procedure:

• Homogenization: Grind the dried mushroom fruiting bodies into a fine, homogenous powder using a grinder or mortar and pestle. Homogenization is crucial for efficient extraction.

• Extraction Solvent Preparation: Prepare an extraction solvent of methanol:water (1:1, v/v).

• Extraction:

  • Weigh approximately 10 mg of the dried mushroom powder into a centrifuge tube.

  • Add 1 mL of the extraction solvent.

  • Vortex the mixture vigorously for 30 seconds.

  • Centrifuge the sample at high speed (e.g., 10,000 x g) for 5 minutes to pellet the solid material.

• Filtration: Carefully transfer the supernatant to a clean tube. Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Dilution: Depending on the expected concentration, the extract may need to be diluted with the mobile phase starting conditions to fall within the calibration range of the LC-MS system.

LC-MS/MS Analysis

This protocol outlines a general UHPLC-MS/MS method for the analysis of tryptamine alkaloids. Instrument parameters should be optimized for the specific system being used.

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A reversed-phase column suitable for polar compounds, such as a C18 column (e.g., Agilent Zorbax Eclipse XDB-C18, 3.0 mm x 250 mm, 5 µm).[4]

• Mobile Phase A: Water with 0.1% formic acid.[4]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[4]

• Gradient: A gradient elution should be optimized to separate aeruginascin from other tryptamines. A starting point could be:

  • 0-0.5 min: 5% B

  • 0.5-5.0 min: Ramp to 95% B

  • 5.0-6.0 min: Hold at 95% B

  • 6.0-6.1 min: Return to 5% B

  • 6.1-8.0 min: Re-equilibrate at 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 2 µL[4]

• Column Temperature: 40 °C

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z): 299.1 [M+H]⁺[3][5]

• Product Ions: The fragmentation of aeruginascin should be determined by infusing a standard. A likely fragmentation would involve the loss of the trimethylamine (B31210) group or the phosphate (B84403) group. Based on the structure, potential product ions to monitor would be m/z 240 (loss of trimethylamine) and m/z 205 (loss of the phosphate group and subsequent rearrangement, similar to psilocybin).

• Collision Energy and other MS parameters: These need to be optimized for the specific instrument to achieve maximum sensitivity for the desired transitions.

Visualizations

Experimental Workflow

Caption: Workflow for the LC-MS analysis of aeruginascin in mushroom extracts.

Proposed Signaling Pathway of Aeruginascin's Active Metabolite

Aeruginascin is believed to be a prodrug that is dephosphorylated in the body to its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT). This metabolite has been shown to bind to serotonin (B10506) receptors, particularly 5-HT1A, 5-HT2A, and 5-HT2B receptors. These are G-protein coupled receptors (GPCRs) that initiate downstream signaling cascades.

Caption: Proposed signaling pathway of 4-HO-TMT via the 5-HT2A receptor.

References

• 1. The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extensive Collection of Psychotropic Mushrooms with Determination of Their Tryptamine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Aeruginascin Extraction from Pholiotina cyanopus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aeruginascin (B3025662), a naturally occurring tryptamine (B22526) analog of psilocybin, is a compound of interest for its potential psychoactive properties. It is found in several species of mushrooms, including Pholiotina cyanopus.[1][2][3] This document provides a detailed protocol for the extraction and purification of aeruginascin from the fruiting bodies of Pholiotina cyanopus. The methodology is based on established principles of natural product chemistry, specifically the extraction of tryptamine alkaloids from fungal matrices. Quantitative data on the tryptamine content in Pholiotina cyanopus is summarized, and a generalized workflow is presented.

Introduction to Aeruginascin and Pholiotina cyanopus

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a quaternary ammonium (B1175870) salt and an analog of psilocybin.[1][2][4] It co-occurs with other psychoactive tryptamines such as psilocybin, psilocin, and baeocystin (B1212335) in Pholiotina cyanopus.[5][6][7] Research suggests that aeruginascin may modulate the psychoactive effects of psilocybin, potentially leading to more euphoric experiences.[1][2] Pholiotina cyanopus is a small, wood-inhabiting fungus that contains a complex mixture of these indole (B1671886) alkaloids. The concentration of aeruginascin in this species has been reported to be relatively low.

Quantitative Data: Tryptamine Content in Pholiotina cyanopus

The following table summarizes the reported concentrations of aeruginascin and other major tryptamine alkaloids found in the dried fruiting bodies of Pholiotina cyanopus.

Compound	Chemical Formula	Molar Mass ( g/mol )	Concentration (% of dry weight)	Reference
Aeruginascin	C₁₃H₂₀N₂O₄P	299.29	0.011 ± 0.0007	[5][6][7]
Psilocybin	C₁₂H₁₇N₂O₄P	284.25	0.90 ± 0.08	[5][6][7]
Psilocin	C₁₂H₁₆N₂O	204.27	0.17 ± 0.01	[5][6][7]
Baeocystin	C₁₁H₁₅N₂O₄P	270.22	0.16 ± 0.01	[5][6][7]
Norbaeocystin	C₁₀H₁₃N₂O₄P	256.19	0.053 ± 0.004	[5][6]

Experimental Protocol: Extraction and Purification of Aeruginascin

This protocol outlines a comprehensive procedure for the extraction and purification of aeruginascin from dried Pholiotina cyanopus fruiting bodies. The methodology is designed to maximize the yield of this polar, quaternary ammonium compound while minimizing degradation.

Materials and Equipment

• Mushroom Material: Dried and powdered fruiting bodies of Pholiotina cyanopus.

• Solvents:

  • Methanol (B129727) (ACS grade or higher)

  • Deionized water

  • Acetic acid (glacial)

  • Ammonium hydroxide

  • Chloroform (B151607)

• Equipment:

  • Grinder (for pulverizing dried mushrooms)

  • Soxhlet extractor or ultrasonic bath

  • Rotary evaporator

  • pH meter

  • Centrifuge

  • Separatory funnels

  • Chromatography column (e.g., Sephadex LH-20 or preparative HPLC with a C18 column)

  • Freeze-dryer (lyophilizer)

  • Analytical balance

  • Standard laboratory glassware

Extraction Workflow Diagram

Caption: Generalized workflow for the extraction and purification of aeruginascin.

Step-by-Step Procedure

Step 1: Material Preparation

• Thoroughly dry the fruiting bodies of Pholiotina cyanopus to a constant weight. This can be achieved by air-drying or using a food dehydrator at a low temperature (below 40°C) to prevent degradation of tryptamines.

• Pulverize the dried mushroom material into a fine powder using a grinder. A finer powder increases the surface area for more efficient extraction.

Step 2: Solvent Extraction

• Transfer the powdered mushroom material to an appropriate extraction vessel.

• Add methanol as the extraction solvent. A solvent-to-solid ratio of 10:1 (v/w) is recommended (e.g., 100 mL of methanol for 10 g of powdered mushroom).

• Perform the extraction using one of the following methods:

  • Ultrasonic-Assisted Extraction (UAE): Place the vessel in an ultrasonic bath and sonicate for 30-60 minutes at room temperature. This method is efficient and minimizes thermal degradation.

  • Maceration: Stir the mixture at room temperature for 12-24 hours.

• Separate the methanolic extract from the solid mushroom residue by filtration or centrifugation.

• Repeat the extraction process on the mushroom residue two more times with fresh methanol to ensure exhaustive extraction.

• Pool the methanolic extracts.

Step 3: Concentration

• Concentrate the pooled methanolic extracts under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Continue evaporation until a thick, viscous crude extract is obtained.

Step 4: Acid-Base Partitioning (Optional, for removal of non-polar impurities)

• Redissolve the crude extract in a 1% aqueous solution of acetic acid.

• Transfer the acidic solution to a separatory funnel.

• Wash the acidic solution by partitioning it against a non-polar solvent like chloroform to remove lipids and other non-polar impurities. Discard the chloroform layer.

• Adjust the pH of the aqueous layer to alkaline (pH 9-10) using ammonium hydroxide. This step is traditionally used to freebase alkaloids for extraction into an organic solvent. However, as aeruginascin is a quaternary ammonium salt, it will remain in the aqueous phase. This step is primarily to ensure other tryptamines are in their freebase form if co-purification is desired. For isolating only aeruginascin, this pH adjustment should be approached with caution and may be omitted.

Step 5: Chromatographic Purification Due to the presence of multiple, structurally similar tryptamines, chromatographic separation is essential for isolating pure aeruginascin.

• Column Chromatography:

  • The aqueous fraction containing the alkaloids can be subjected to column chromatography using a resin like Sephadex LH-20, which separates compounds based on molecular size and polarity.

  • Elute the column with a suitable solvent system, starting with water and gradually increasing the proportion of methanol.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For higher purity, preparative HPLC is the recommended method.

  • Column: A C18 stationary phase is suitable.

  • Mobile Phase: A gradient elution with a mixture of water and methanol, both containing a small amount of a modifier like formic acid (e.g., 0.1%) to improve peak shape, is typically used.

  • Monitor the elution using a UV detector, as indole alkaloids absorb UV light.

  • Collect the fractions corresponding to the aeruginascin peak, identified by comparison with a standard or by subsequent analytical methods.

Step 6: Isolation and Characterization

• Pool the purified fractions containing aeruginascin.

• Remove the solvent under reduced pressure (rotary evaporation).

• To obtain a solid sample, freeze-dry (lyophilize) the concentrated pure fraction.

• Characterize the final product using analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its identity and purity.

Aeruginascin, Psilocybin, and Serotonin (B10506) Receptor Interaction

Aeruginascin is a structural analog of psilocybin. Both compounds, along with the endogenous neurotransmitter serotonin, interact with serotonin receptors in the brain, particularly the 5-HT₂A receptor, which is believed to be central to their psychoactive effects.

Caption: Interaction of aeruginascin, psilocybin, and serotonin with the 5-HT₂A receptor.

Safety Precautions

• Aeruginascin and other tryptamines from Pholiotina cyanopus are psychoactive compounds. Handle them in accordance with all applicable laws and regulations.

• Work in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Exercise caution when handling organic solvents, which may be flammable and toxic.

• The information provided is for research purposes only.

Conclusion

The protocol described provides a robust framework for the extraction and purification of aeruginascin from Pholiotina cyanopus. The low natural abundance of this compound in the fungal matrix necessitates efficient extraction and highly selective purification techniques. Researchers should optimize the described parameters based on their specific experimental setup and objectives. Further investigation into the pharmacology of aeruginascin is warranted to fully understand its potential role in drug development.

References

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Aeruginascin, a trimethylammonium analogue of psilocybin from the hallucinogenic mushroom Inocybe aeruginascens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 6. CN106176829B - The extracting method of mushroom total alkaloid - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Studies of Aeruginascin in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding of aeruginascin's effects in rodent models, based on available scientific literature. The protocols detailed below are intended to guide researchers in designing and executing in vivo studies to further investigate the pharmacological profile of aeruginascin (B3025662) and its potential metabolites.

Introduction

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine or 4-PO-TMT) is a tryptamine (B22526) alkaloid found in certain species of psychoactive mushrooms, such as Inocybe aeruginascens[1][2]. It is a structural analog of psilocybin, but with a quaternary ammonium (B1175870) group[1][3][4]. This structural difference significantly impacts its pharmacological activity. Anecdotal reports in humans who have ingested mushrooms containing aeruginascin suggest euphoric experiences without the profound psychedelic effects typical of psilocybin[1][5]. Preclinical research in rodent models has begun to explore the pharmacological basis for these observations.

Current in vivo studies in rodents indicate that aeruginascin does not induce the head-twitch response (HTR), a behavioral proxy for psychedelic effects in humans mediated by the serotonin (B10506) 2A (5-HT2A) receptor[1][6][7]. This suggests that aeruginascin itself lacks the hallucinogenic potential of psilocybin[6][7]. Its metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), is thought to be the active form, though its ability to cross the blood-brain barrier is likely limited[8][9][10].

Data Presentation

Compound	Animal Model	Doses Tested (mg/kg)	Head-Twitch Response (HTR)	Locomotor Activity	Body Temperature	Receptor Involvement	Reference
Aeruginascin	Mice (C57BL/6J males)	Not specified, but inactive	No effect	No effect	No effect	-	[3][4]
Psilocybin	Mice (C57BL/6J males)	0.1 - 3.0	Induces HTR (ED50 ~0.29 mg/kg)	Decreased at higher doses	Decreased at higher doses	HTR: 5-HT2A; Locomotion/Temp: 5-HT1A	[3][4]
Psilocin	Mice (C57BL/6J males)	0.03 - 1.0	Induces HTR (ED50 ~0.11 mg/kg)	Decreased at higher doses	Decreased at higher doses	HTR: 5-HT2A; Locomotion/Temp: 5-HT1A	[3][4]

Compound	5-HT1A	5-HT2A	5-HT2B	Reference
4-HO-TMT	4400	670	120	[8][9][10]
Psilocin	~173	~120-173	~4.6	[4][8][9]

Experimental Protocols

This protocol is designed to assess the potential psychedelic-like activity of a compound by quantifying the head-twitch response, a 5-HT2A receptor-mediated behavior.

1. Animals:

• Species: Mouse (e.g., C57BL/6J)[3].

• Sex: Male[3].

• Supplier: The Jackson Laboratory or a similar accredited vendor[3].

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water. Acclimatize animals for at least one week before experiments.

2. Drug Preparation and Administration:

• Test Compound (Aeruginascin): Dissolve in a suitable vehicle, such as 0.9% saline[3]. Doses should be calculated based on the salt form of the compound.

• Positive Control (Psilocybin or Psilocin): Prepare in the same vehicle. A dose range of 0.1-3.0 mg/kg for psilocybin is effective for inducing HTR[3].

• Vehicle Control: Administer the vehicle alone.

• Administration: Intraperitoneal (i.p.) injection is a common route.

3. Experimental Procedure:

• Habituate individual mice to the testing chamber (e.g., a clear cylindrical enclosure) for a designated period (e.g., 15-30 minutes) before drug administration.

• Administer the test compound, positive control, or vehicle.

• Immediately after injection, place the mouse back into the testing chamber.

• Record the number of head twitches for a set duration (e.g., 30-60 minutes). A head twitch is a rapid, rotational movement of the head.

• Automated scoring systems using computer software can be employed for unbiased quantification[3].

4. Antagonist Studies (Optional):

• To confirm 5-HT2A receptor involvement, a selective 5-HT2A antagonist (e.g., M100907) can be administered 15-30 minutes prior to the test compound[3][4]. A significant reduction in HTR frequency compared to the agonist-only group would indicate 5-HT2A mediation.

This protocol measures the effects of a compound on general activity and core body temperature, which can be modulated by serotonergic systems, including the 5-HT1A receptor.

1. Animals and Drug Preparation:

• Follow the same procedures as in Protocol 1.

2. Experimental Procedure:

• Locomotor Activity:

  • Place mice in an open-field arena equipped with automated photobeam tracking systems.

  • Administer the compound or vehicle and immediately place the animal in the arena.

  • Record locomotor activity (e.g., distance traveled, rearing frequency) for a specified duration (e.g., 60-90 minutes).

• Body Temperature:

  • Measure the baseline core body temperature of each mouse using a rectal probe before drug administration.

  • Administer the compound or vehicle.

  • Measure body temperature at set time points post-administration (e.g., 30, 60, 90 minutes).

3. Antagonist Studies (Optional):

• To investigate 5-HT1A receptor involvement, a selective 5-HT1A antagonist (e.g., WAY100635) can be administered prior to the test compound[3][4]. Reversal of hypothermia or changes in locomotor activity would suggest 5-HT1A mediation.

Visualizations

Caption: Experimental workflow for in vivo rodent studies of aeruginascin.

Caption: Simplified signaling pathways of psilocybin vs. aeruginascin in rodents.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. Aeruginascin, a trimethylammonium analogue of psilocybin from the hallucinogenic mushroom Inocybe aeruginascens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Developing Stable Formulations of Aeruginascin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a naturally occurring tryptamine (B22526) analog of psilocybin found in certain species of mushrooms.[1] As a phosphorylated compound, it is considered a prodrug to its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT).[2][3] Research into its unique pharmacological profile requires stable formulations to ensure accurate and reproducible results in preclinical studies. Like other tryptamines, aeruginascin and its active metabolite are susceptible to degradation, primarily through dephosphorylation and oxidation, which can be accelerated by factors such as light, heat, and pH.[4][5][6]

These application notes provide a comprehensive guide to developing and validating stable aqueous formulations of aeruginascin for research purposes. The protocols outlined below are based on established methods for stabilizing structurally related tryptamines, such as psilocybin and psilocin, and should be adapted and optimized specifically for aeruginascin.

Understanding Aeruginascin Stability

Aeruginascin's stability is influenced by its chemical structure. The phosphate (B84403) group makes it significantly more stable than its dephosphorylated, active form, 4-HO-TMT.[7] However, it is still prone to degradation. Key factors influencing stability include:

• Light: Photosensitivity is a major cause of degradation for tryptamines. Exposure to ambient and UV light can lead to significant loss of the compound.[8][9]

• Oxygen: The indole (B1671886) ring common to tryptamines is susceptible to oxidation, which can be a primary degradation pathway, especially for the dephosphorylated metabolite.[4][6]

• pH: Acidic conditions (pH < 7) have been shown to improve the stability of related compounds in analytical and extraction solvents.[6][8] Dephosphorylation can be catalyzed under certain pH conditions.

• Temperature: Elevated temperatures accelerate the rate of all chemical degradation pathways, including dephosphorylation and oxidation.[10][11]

Quantitative Data Summary: Stability of Related Tryptamines

The following tables summarize stability data for psilocin and psilocybin, which can serve as a proxy for initial formulation development of aeruginascin.

Table 1: Stability of Psilocin in Aqueous Solution at Room Temperature

Condition	Time	Degradation (%)	Reference
Unprotected Aqueous Solution	2 hours	30 - 70%	[12]
Protected from Light	14 days	~50%	[4]

| + 25 mM Ascorbic Acid | - | >5% loss observed |[4][12] |

Table 2: Stability of Psilocybin in Aqueous Solution

Condition	Time	Stability	Reference
Protected from Light, pH 3.5	7 days	Stable	[8][13]
60 °C	8 hours	~1.12% (0.14%/h)	[11]

| 75 °C | 8 hours | ~5.12% (0.64%/h) |[11] |

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aeruginascin Stock Solution

This protocol describes the preparation of a 10 mM aqueous stock solution of aeruginascin with excipients to enhance stability.

Materials:

• Aeruginascin (salt form, e.g., hydrochloride or tartrate, is recommended for better solubility and stability)

• Ascorbic acid (ACS grade or higher)

• Disodium (B8443419) EDTA (ACS grade or higher)

• Citric Acid and Sodium Citrate (B86180) (for buffer preparation)

• Sterile, deoxygenated water (prepared by boiling for 15 minutes and cooling under an inert gas like argon or nitrogen)

• 0.22 µm sterile syringe filters (low protein binding, e.g., PVDF)

• Amber glass vials with Teflon-lined caps

Procedure:

• Prepare Citrate Buffer (50 mM, pH 4.0): Prepare solutions of 50 mM citric acid and 50 mM sodium citrate. Mix them, monitoring with a calibrated pH meter, until the pH reaches 4.0. Deoxygenate the buffer as described above.

• Prepare Stabilizing Buffer: To the deoxygenated citrate buffer, add ascorbic acid to a final concentration of 50 mM and disodium EDTA to a final concentration of 1 mM. Stir under an inert gas atmosphere until fully dissolved.

• Weigh Aeruginascin: In a clean, amber glass vial, accurately weigh the amount of aeruginascin required to achieve a 10 mM final concentration. Perform this step quickly to minimize exposure to light and air.

• Dissolution: Add the calculated volume of the stabilizing buffer to the vial containing the aeruginascin. Cap the vial immediately, purge with inert gas, and vortex or sonicate at room temperature until the compound is fully dissolved.

• Sterile Filtration: Using a sterile syringe, draw up the solution and pass it through a 0.22 µm syringe filter into a final sterile, amber glass vial.

• Storage: Purge the headspace of the final vial with argon or nitrogen, cap tightly, and wrap the cap with parafilm. Store at -20°C or -80°C for long-term storage, protected from light.

Protocol 2: Forced Degradation Study of Aeruginascin

This protocol is designed to identify potential degradation pathways and products, which is essential for developing a stability-indicating analytical method.[14]

Materials:

• Stabilized aeruginascin stock solution (from Protocol 4.1)

• 1 M HCl (for acid hydrolysis)

• 1 M NaOH (for base hydrolysis)

• 30% Hydrogen Peroxide (H₂O₂ for oxidation)

• Calibrated oven and photostability chamber

• Quenching solution (e.g., a buffer to neutralize the stressor)

• Analytical equipment (e.g., UPLC-MS/MS)

Procedure:

• Sample Preparation: For each condition, dilute the aeruginascin stock solution to a working concentration (e.g., 100 µg/mL) with the respective stressor solution. Prepare a control sample diluted with the stabilizing buffer.

• Acid Hydrolysis: Mix the aeruginascin solution with 0.1 M HCl. Incubate at 60°C. Collect samples at time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize samples with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the aeruginascin solution with 0.1 M NaOH. Incubate at room temperature. Collect samples at shorter time points (e.g., 0, 30, 60, 120 minutes) as base-catalyzed degradation can be rapid. Neutralize samples with 0.1 M HCl.

• Oxidation: Mix the aeruginascin solution with 3% H₂O₂. Incubate at room temperature, protected from light. Collect samples at time points (e.g., 0, 1, 2, 4, 8 hours).

• Thermal Degradation: Place a vial of the aeruginascin stock solution in an oven at 70°C. Collect samples at time points (e.g., 0, 24, 48, 72 hours).

• Photostability: Place a vial of the aeruginascin stock solution in a photostability chamber according to ICH Q1B guidelines. Expose to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Analyze the sample at the end of the exposure.

• Analysis: Analyze all collected samples using a validated stability-indicating UPLC-MS/MS method (see Protocol 4.3) to quantify the remaining aeruginascin and identify and quantify any degradation products. Aim for 5-20% degradation to ensure that secondary degradation is minimized.[14]

Protocol 3: UPLC-MS/MS Method for Stability Analysis

This protocol provides a starting point for a stability-indicating analytical method to quantify aeruginascin and its degradation products.[15][16][17]

Instrumentation & Columns:

• System: UPLC coupled to a tandem quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size) is a common choice for tryptamine analysis.[17]

Mobile Phases & Gradient:

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

MS/MS Parameters (Example - to be optimized for Aeruginascin):

• Ionization Mode: Positive ESI

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• MRM Transitions: Determine the specific precursor and product ions for aeruginascin and any identified degradants (e.g., 4-HO-TMT) by infusing a standard solution.

Procedure:

• Sample Preparation: Dilute samples from the stability studies (Protocol 4.2) with Mobile Phase A to fall within the calibrated concentration range of the instrument.

• Calibration Curve: Prepare a series of calibration standards of aeruginascin in the stabilizing buffer and dilute with Mobile Phase A.

• Analysis: Inject the samples and calibration standards.

• Data Processing: Integrate the peak areas for aeruginascin and its degradation products. Calculate the concentration using the calibration curve. The percentage of remaining aeruginascin and the percentage of each degradant can then be determined.

Visualizations: Signaling Pathways and Workflows

Aeruginascin Metabolite (4-HO-TMT) Signaling at the 5-HT2A Receptor

The primary psychoactive effects of tryptamines are mediated by the 5-HT2A receptor, which can signal through two main pathways: a G-protein dependent pathway and a β-arrestin dependent pathway.[3][18][19]

Caption: Canonical Gq/11 signaling pathway of the 5-HT2A receptor.

Caption: β-Arrestin 2 dependent signaling of the 5-HT2A receptor.

Experimental Workflow for Stability Assessment

This diagram illustrates the overall process for developing and testing a stable aeruginascin formulation.

References

• 1. Item - Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - Deakin University - Figshare [dro.deakin.edu.au]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. Formulations of psilocin that have enhanced stability - Eureka | Patsnap [eureka.patsnap.com]
• 5. rosehill.life [rosehill.life]
• 6. critical.consulting [critical.consulting]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Storing Psilocybin: Best Practices for Magic Mushroom Storage · Psychedelic Support [psychedelic.support]
• 10. oregon.gov [oregon.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. US20220280482A1 - Formulations of psilocin that have enhanced stability - Google Patents [patents.google.com]
• 13. Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Separation of Natural and Synthetic Hallucinogenic Tryptamines Using HPLC-PDA and UHPLC-PDA/QDa - ProQuest [proquest.com]
• 17. benchchem.com [benchchem.com]
• 18. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Serotonin receptor signaling and regulation via β-arrestins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation of Pure Aeruginascin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a naturally occurring tryptamine (B22526) analog of psilocybin, first discovered in the mushroom Inocybe aeruginascens.[1] It has also been identified in other fungal species, including Pholiotina cyanopus and Psilocybe cubensis.[2][3] Structurally, aeruginascin is the N-trimethyl analogue of psilocybin.[1][2] Preliminary reports suggest that the presence of aeruginascin may influence the psychoactive effects of psilocybin-containing mushrooms, potentially leading to more euphoric experiences.[2] The unique pharmacology and potential therapeutic applications of aeruginascin necessitate robust methods for its isolation and purification to enable further research.

This document provides detailed protocols for the isolation of pure aeruginascin from fungal biomass, based on established scientific literature. The primary method involves a multi-step process of solvent extraction followed by sequential column chromatography techniques.[4][5]

Data Presentation

The following tables summarize key quantitative data and parameters for the isolation and characterization of aeruginascin.

Table 1: Quantitative Yield of Aeruginascin Isolation from Inocybe aeruginascens

Parameter	Value	Reference
Starting Material	9.5 g powdered carpophores	[4]
Final Yield of Pure Aeruginascin	4.6 mg	[4]
Approximate Yield (% w/w)	~0.048%	Calculated

Table 2: Thin-Layer Chromatography (TLC) Data for Aeruginascin and Related Tryptamines

Compound	Mobile Phase System*	Rf Value	Reference
Aeruginascin	n-BuOH/AcOH/H₂O (24:10:10)	0.24	[4]
Psilocybin	n-BuOH/AcOH/H₂O (24:10:10)	0.37	[4]
Aeruginascin	n-PrOH/6% NH₃ (5:2)	0.09	[4]
Psilocybin	n-PrOH/6% NH₃ (5:2)	0.14	[4]
Aeruginascin	MeOH/H₂O/28% NH₃ (70:30:0.2)	0.23	[4]
Psilocybin	MeOH/H₂O/28% NH₃ (70:30:0.2)	0.51	[4]
Aeruginascin	MeOH/H₂O/formic acid (80:20:0.2)	0.38	[4]
Psilocybin	MeOH/H₂O/formic acid (80:20:0.2)	0.56	[4]

*Abbreviations: n-BuOH (n-butanol), AcOH (acetic acid), H₂O (water), n-PrOH (n-propanol), NH₃ (ammonia), MeOH (methanol).

Experimental Protocols

The following protocols are based on the methods described by Jensen, Gartz, and Laatsch in their 2006 publication on the isolation of aeruginascin.[4][5]

Protocol 1: Extraction of Tryptamine Alkaloids from Fungal Biomass

Objective: To extract a crude mixture of tryptamine alkaloids, including aeruginascin, from dried and powdered fungal material.

Materials:

• Dried and finely powdered carpophores of Inocybe aeruginascens (or other aeruginascin-containing species)

• Cyclohexane

• Ethyl acetate

• Ethanol

• Methanol/Water/Formic acid (80:20:0.2 v/v/v)

• Erlenmeyer flasks

• Shaker or magnetic stirrer

• Filter paper and funnel or vacuum filtration apparatus

• Rotary evaporator

Procedure:

• Weigh 9.5 g of powdered fungal carpophores and place into an Erlenmeyer flask.[4]

• Perform sequential extractions with non-polar to polar solvents to remove interfering compounds. For each of the following solvents, add 100 mL to the fungal powder, agitate for 1-2 hours at room temperature, and then filter to separate the biomass from the solvent:

  • Cyclohexane

  • Ethyl acetate

  • Ethanol

• After the initial extractions, transfer the fungal biomass to a clean Erlenmeyer flask.

• Add 50 mL of the methanol/water/formic acid (80:20:0.2) extraction solvent to the biomass.[4]

• Agitate the mixture for at least 4 hours at room temperature.

• Filter the mixture to collect the liquid extract. This extract will contain the tryptamine alkaloids.

• Concentrate the extract under reduced pressure using a rotary evaporator to obtain a crude alkaloid mixture.

• Monitor the presence of aeruginascin in the extract using Thin-Layer Chromatography (TLC) with Ehrlich's reagent for visualization.[4] Aeruginascin will appear as a pinkish spot that does not turn bluish-violet, distinguishing it from psilocybin.[4][5]

Protocol 2: Purification of Aeruginascin using Column Chromatography

Objective: To isolate pure aeruginascin from the crude alkaloid extract through a series of column chromatography steps.

Part A: Initial Separation on Silica (B1680970) Gel (Acidic Mobile Phase)

Materials:

• Crude alkaloid extract from Protocol 1

• Silica gel (60-200 mesh) for column chromatography

• Chromatography column

• Mobile Phase: Methanol/Water/Formic acid (80:20:0.2 v/v/v)

• Fraction collector or test tubes

• TLC plates, developing tank, and Ehrlich's reagent

Procedure:

• Prepare a slurry of silica gel in the mobile phase and pack the chromatography column.

• Dissolve the crude extract in a minimal amount of the mobile phase.

• Carefully load the dissolved extract onto the top of the silica gel column.

• Elute the column with the methanol/water/formic acid mobile phase.

• Collect fractions of a consistent volume.

• Monitor the fractions by TLC, staining with Ehrlich's reagent.

• Combine the fractions that show the presence of aeruginascin (identified by its characteristic Rf value and color reaction).

• Concentrate the combined fractions using a rotary evaporator.

Part B: Further Purification on Silica Gel (Basic Mobile Phase)

Materials:

• Concentrated aeruginascin-containing fractions from Part A

• Silica gel (60-200 mesh)

• Chromatography column

• Mobile Phase: Methanol/Water/28% Ammonia (70:30:0.2 v/v/v)[4]

• Fraction collector or test tubes

• TLC plates, developing tank, and Ehrlich's reagent

Procedure:

• Pack a new silica gel column using the basic mobile phase.

• Dissolve the semi-purified extract from the previous step in a minimal amount of the new mobile phase.

• Load the sample onto the column.

• Elute the column with the methanol/water/ammonia mobile phase.

• Collect and monitor fractions as described in Part A.

• Combine the fractions containing aeruginascin.

• Concentrate the combined fractions.

Part C: Final Polishing by Size-Exclusion Chromatography

Materials:

• Concentrated aeruginascin-containing fractions from Part B

• Sephadex G-10 resin[4][6]

• Chromatography column suitable for size-exclusion

• Mobile Phase: Deionized Water[4]

• Fraction collector or test tubes

• UV Spectrophotometer or HPLC for purity analysis

Procedure:

• Swell the Sephadex G-10 resin in deionized water according to the manufacturer's instructions.

• Pack the column with the swollen resin.

• Dissolve the semi-purified aeruginascin in a small volume of deionized water.

• Apply the sample to the top of the Sephadex G-10 column.

• Elute the column with deionized water.

• Collect fractions and monitor the elution profile using a UV spectrophotometer at 267 nm.[4]

• Combine the fractions corresponding to the aeruginascin peak.

• Lyophilize (freeze-dry) the combined fractions to obtain pure aeruginascin.

• Confirm the purity of the final product using analytical HPLC and/or NMR spectroscopy.

Visualizations

Experimental Workflow for Aeruginascin Isolation

Caption: Workflow for the isolation of pure aeruginascin.

Simplified Biosynthetic Pathway of Psilocybin and Aeruginascin

Caption: Biosynthesis of psilocybin and related tryptamines.

References

• 1. Inocybe aeruginascens - Wikipedia [en.wikipedia.org]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. Psychedelic drug - Wikipedia [en.wikipedia.org]
• 4. wwwuser.gwdguser.de [wwwuser.gwdguser.de]
• 5. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]

Application Notes and Protocols for Aeruginascin in Serotonin Receptor Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (B3025662), a naturally occurring tryptamine (B22526) analog of psilocybin found in certain species of psychedelic mushrooms, and its putative active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), have garnered interest for their unique pharmacological profile at serotonin (B10506) (5-HT) receptors.[1] Unlike psilocybin's active metabolite, psilocin, which is known to induce profound psychedelic effects primarily through the 5-HT2A receptor, aeruginascin and 4-HO-TMT exhibit a distinct pattern of receptor interactions. Notably, aeruginascin does not induce the head-twitch response (HTR) in rodents, a behavioral proxy for hallucinogenic potential in humans.[1] This suggests that aeruginascin may offer a different therapeutic window, potentially devoid of the hallucinogenic effects associated with classical psychedelics.

These application notes provide a comprehensive overview of the use of aeruginascin and 4-HO-TMT in serotonin receptor research, including their binding affinities, functional activities, and detailed protocols for key experimental assays.

Data Presentation

The following tables summarize the quantitative pharmacological data for 4-HO-TMT, the putative active metabolite of aeruginascin, in comparison to the well-characterized psychedelics, psilocin and psilocybin.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT3
4-HO-TMT	4,400[2]	670.0[2]	120.0[2]	>10,000[2]
Psilocin	567.4[2]	107.2[2]	4.6[2]	>10,000[2]
Psilocybin	>10,000[2]	>10,000[2]	98.7[2]	>10,000[2]

Table 2: Functional Activity at 5-HT2A Receptor

Compound	Assay	Potency (EC50)	Efficacy (Emax)
4-HO-TMT	Calcium Mobilization	Data suggests agonist activity, but specific EC50 not reported in the available literature. A full concentration-response curve has been generated in in-vitro calcium imaging studies.	Data suggests agonist activity, but specific Emax not reported in the available literature.
4-HO-TMT	β-Arrestin Recruitment	Not reported in the available literature	Not reported in the available literature

Signaling Pathways and Experimental Workflows

5-HT2A Receptor Gq Signaling Pathway

General Experimental Workflow

Experimental Protocols

Radioligand Binding Assay for Serotonin Receptors

This protocol is adapted from the NIMH Psychoactive Drug Screening Program (PDSP) protocol for determining the binding affinity (Ki) of a test compound.

Objective: To determine the equilibrium dissociation constant (Ki) of 4-HO-TMT for 5-HT1A, 5-HT2A, and 5-HT2B receptors.

Materials:

• Receptor Source: Cell membranes from HEK293 cells stably expressing the human 5-HT1A, 5-HT2A, or 5-HT2B receptor.

• Radioligands:

  • 5-HT1A: [³H]-8-OH-DPAT

  • 5-HT2A: [³H]-Ketanserin

  • 5-HT2B: [³H]-LSD

• Non-specific Ligand: 10 µM of a high-affinity, non-labeled ligand for each receptor (e.g., Serotonin).

• Test Compound: 4-HO-TMT dissolved in an appropriate vehicle (e.g., DMSO).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation vials and scintillation fluid.

• Liquid scintillation counter.

• Harvester.

Procedure:

• Membrane Preparation: Thaw the frozen cell membrane pellets on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µ g/well . Homogenize using a Polytron or similar device.

• Assay Setup:

  • In a 96-well plate, add assay buffer to all wells.

  • Add the test compound (4-HO-TMT) in a range of concentrations (e.g., 0.1 nM to 100 µM) in triplicate.

  • For total binding wells, add vehicle instead of the test compound.

  • For non-specific binding wells, add the non-specific ligand at a final concentration of 10 µM.

  • Add the appropriate radioligand at a concentration near its Kd value.

  • Add the membrane preparation to all wells to initiate the binding reaction. The final assay volume is typically 200 µL.

• Incubation: Incubate the plates at room temperature (or 37°C, depending on the receptor) for 60-120 minutes to reach equilibrium.

• Harvesting: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis (e.g., sigmoidal dose-response curve).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Mobilization Assay

This protocol provides a general method for assessing the functional potency and efficacy of 4-HO-TMT at the 5-HT2A receptor, which is coupled to the Gq signaling pathway, leading to an increase in intracellular calcium.

Objective: To determine the EC50 and Emax of 4-HO-TMT for 5-HT2A receptor-mediated calcium mobilization.

Materials:

• HEK293 or CHO cells stably expressing the human 5-HT2A receptor.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Probenecid (B1678239) (to inhibit dye leakage).

• Test Compound: 4-HO-TMT.

• Reference Agonist: Serotonin (5-HT).

• 96- or 384-well black, clear-bottom microplates.

• Fluorescence plate reader with an injection system (e.g., FLIPR or FlexStation).

Procedure:

• Cell Plating: Seed the 5-HT2A-expressing cells into the microplates at a density that will form a confluent monolayer on the day of the assay. Incubate overnight.

• Dye Loading:

  • Prepare the calcium dye loading solution in assay buffer containing probenecid according to the manufacturer's instructions.

  • Remove the culture medium from the cells and add the dye loading solution.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Compound Preparation: Prepare serial dilutions of 4-HO-TMT and the reference agonist (5-HT) in assay buffer.

• Assay Measurement:

  • Place the plate in the fluorescence plate reader and allow it to equilibrate to the desired temperature (e.g., 37°C).

  • Establish a baseline fluorescence reading for each well.

  • Using the instrument's injector, add the different concentrations of 4-HO-TMT or 5-HT to the wells.

  • Immediately begin recording the fluorescence intensity over time (typically for 1-3 minutes) to capture the transient calcium response.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Subtract the baseline fluorescence from the peak fluorescence to get the change in fluorescence (ΔF).

  • Normalize the data to the maximal response produced by the reference agonist (5-HT) (Emax).

  • Plot the normalized response against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration of agonist that produces 50% of the maximal response) and Emax values for 4-HO-TMT.

Head-Twitch Response (HTR) in Mice

The head-twitch response is a rapid, rotational head movement in rodents that is a characteristic behavioral response to 5-HT2A receptor agonists and is used as a preclinical model to predict hallucinogenic potential in humans.

Objective: To assess the in vivo 5-HT2A receptor agonist activity of aeruginascin and 4-HO-TMT by quantifying the head-twitch response in mice.

Materials:

• Male C57BL/6J mice (8-12 weeks old).

• Test Compounds: Aeruginascin and 4-HO-TMT.

• Positive Control: Psilocybin or psilocin.

• Vehicle (e.g., saline).

• Observation chambers (e.g., clear Plexiglas cylinders).

• Video recording equipment (optional, but recommended for accurate scoring).

Procedure:

• Acclimation: Acclimate the mice to the observation chambers for at least 30 minutes before drug administration.

• Drug Administration: Administer the test compounds (aeruginascin or 4-HO-TMT), positive control, or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. A range of doses should be tested.

• Observation Period: Immediately after injection, place the mice back into their individual observation chambers. Record the number of head twitches for a defined period, typically 30-60 minutes. A head twitch is a rapid, convulsive-like, side-to-side movement of the head that is distinct from grooming or exploratory sniffing.

• Scoring:

  • A trained observer, blind to the experimental conditions, should manually count the number of head twitches.

  • Alternatively, video recordings can be scored later, allowing for verification and more detailed analysis.

• Data Analysis:

  • Calculate the mean number of head twitches for each treatment group.

  • Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to compare the effects of the test compounds to the vehicle and positive control groups.

  • A significant increase in the number of head twitches compared to the vehicle group indicates 5-HT2A receptor agonist activity with potential hallucinogenic properties. Based on available data, aeruginascin and 4-HO-TMT are not expected to induce a significant head-twitch response.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. psychedelicreview.com [psychedelicreview.com]

Application Notes and Protocols for Investigating the Entourage Effect of Aeruginascin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for studying the potential entourage effect of aeruginascin (B3025662) when co-administered with psilocybin and other tryptamines found in psychoactive mushrooms. The protocols outlined below are intended to guide researchers in the systematic investigation of the synergistic or modulatory effects of aeruginascin on the overall pharmacological and behavioral profile of psychedelic mushroom extracts.

Introduction

The "entourage effect" posits that the complex interplay of various compounds within a natural product can modulate the overall therapeutic and psychoactive effects, differing from the effects of the primary active compound alone.[1][2] In the context of psychedelic mushrooms, this suggests that minor alkaloids, such as aeruginascin, may significantly influence the effects of the primary psychoactive component, psilocybin.[3] Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a structural analog of psilocybin found in certain species of psychoactive fungi.[4] Anecdotal evidence suggests that mushrooms containing aeruginascin may produce a more euphoric and less dysphoric experience compared to those containing only psilocybin.[5][6]

These protocols provide a roadmap for the systematic in vitro and in vivo evaluation of aeruginascin's contribution to the entourage effect, with a focus on receptor binding, blood-brain barrier permeability, and behavioral responses.

Quantification of Tryptamines in Mushroom Samples

Accurate quantification of aeruginascin, psilocybin, psilocin, and other minor tryptamines is crucial for standardizing extracts and ensuring reproducible experimental results.

Protocol: Quantification by LC-MS/MS

This protocol is adapted from established methods for the analysis of tryptamines in fungal matrices.[7]

Objective: To accurately quantify the concentrations of aeruginascin, psilocybin, psilocin, baeocystin, and norbaeocystin (B1244615) in dried mushroom material.

Materials:

• Dried and powdered mushroom samples

• Methanol (LC-MS grade)

• 5% Acetic acid in methanol

• Water (LC-MS grade)

• Internal standards (e.g., Psilocybin-D4, Psilocin-D10)

• Vortex mixer

• Centrifuge

• LC-MS/MS system with a C18 column

Procedure:

• Weigh 50 mg of homogenized, dried mushroom powder.

• Add 5 mL of 5% acetic acid in methanol.

• Vortex for 30 minutes at 2500 rpm to extract the tryptamines.

• Centrifuge the sample to pellet the solid material.

• Transfer the supernatant to a clean tube.

• Bring the volume to 10 mL with water.

• Perform a 1000x dilution with water.

• Spike the diluted sample with internal standards to a final concentration of 50 ng/mL.[8]

• Analyze the sample using a validated LC-MS/MS method.

Data Presentation:

Compound	Concentration (mg/g dried mushroom)
Psilocybin	Insert experimental data
Psilocin	Insert experimental data
Aeruginascin	Insert experimental data
Baeocystin	Insert experimental data
Norbaeocystin	Insert experimental data
Table 1: Quantification of Tryptamines in Mushroom Samples.

In Vitro Characterization

Receptor Binding Affinity

The interaction of aeruginascin and its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), with key serotonin (B10506) receptors is fundamental to understanding their pharmacological effects.

Protocol: Competitive Radioligand Binding Assay

This protocol is a generalized procedure for determining the binding affinity of test compounds to serotonin receptors.[9][10]

Objective: To determine the binding affinity (Ki) of aeruginascin, 4-HO-TMT, psilocin, and combinations thereof at 5-HT1A, 5-HT2A, and 5-HT2B receptors.

Materials:

• Cell membranes expressing the target human serotonin receptor subtype

• Specific radioligand for the target receptor (e.g., [3H]Ketanserin for 5-HT2A)

• Test compounds (aeruginascin, 4-HO-TMT, psilocin) at various concentrations

• Assay buffer

• 96-well microfilter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add assay buffer, the test compound (or vehicle), and the radioligand.

• Add the cell membrane preparation to initiate the binding reaction.

• Incubate the plate to allow the binding to reach equilibrium.

• Terminate the reaction by rapid filtration through the microfilter plates.

• Wash the filters to remove unbound radioligand.

• Measure the radioactivity of the filters using a scintillation counter.

• Calculate the half-maximal inhibitory concentration (IC50) and convert it to the inhibition constant (Ki) using the Cheng-Prusoff equation.[9]

Data Presentation:

Compound(s)	5-HT1A Ki (nM)	5-HT2A Ki (nM)	5-HT2B Ki (nM)
Psilocin	Insert experimental data	Insert experimental data	Insert experimental data
4-HO-TMT	4400[8]	670[8]	120[8]
Psilocybin	567.4[8]	107.2[8]	4.6[8]
Psilocin + 4-HO-TMT (1:1)	Insert experimental data	Insert experimental data	Insert experimental data
Table 2: Receptor Binding Affinities of Individual Compounds and Combinations.

Blood-Brain Barrier (BBB) Permeability

Assessing the ability of aeruginascin and its metabolites to cross the BBB is critical for determining their potential central nervous system effects.

Protocol: In Vitro BBB Permeability Assay

This protocol utilizes a 3D cell culture model to assess the permeability of compounds across the BBB.[3][11]

Objective: To determine the apparent permeability coefficient (Papp) of aeruginascin and 4-HO-TMT across an in vitro BBB model.

Materials:

• 3D Blood-Brain Barrier cell culture model (e.g., co-culture of endothelial cells, astrocytes, and pericytes)

• Test compounds (aeruginascin, 4-HO-TMT)

• Control compounds (e.g., caffeine (B1668208) as a high-permeability control, Lucifer Yellow as a low-permeability control)

• LC-MS/MS for quantification

Procedure:

• Culture the 3D BBB model until a stable barrier is formed, as measured by transendothelial electrical resistance (TEER).

• Apply the test compounds and controls to the apical (blood) side of the model.

• At various time points, collect samples from the basolateral (brain) side.

• Quantify the concentration of the compounds in the collected samples using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp).

Data Presentation:

Compound	Apparent Permeability (Papp) (cm/s)
Caffeine (Control)	Insert experimental data
Lucifer Yellow (Control)	Insert experimental data
Aeruginascin	Insert experimental data
4-HO-TMT	Insert experimental data
Table 3: Blood-Brain Barrier Permeability of Aeruginascin and its Metabolite.

In Vivo Behavioral Assessment (Rodent Model)

Animal models are essential for investigating the behavioral effects of psychedelic compounds and their combinations.[5][6]

Head-Twitch Response (HTR)

The head-twitch response in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and potential psychedelic activity.[5][12]

Protocol: Head-Twitch Response Assay

Objective: To quantify the number of head twitches induced by psilocybin alone versus psilocybin in combination with aeruginascin.

Materials:

• Male C57BL/6J mice

• Psilocybin

• Aeruginascin

• Vehicle control (e.g., saline)

• Observation chambers with video recording capabilities

Procedure:

• Acclimate mice to the observation chambers.

• Administer the test compounds (psilocybin alone, aeruginascin alone, psilocybin + aeruginascin, or vehicle) via intraperitoneal injection.

• Record the behavior of the mice for a set period (e.g., 60 minutes) post-injection.

• Blinded observers will score the number of head twitches from the video recordings.

Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Head Twitches (± SEM)
Vehicle	N/A	Insert experimental data
Psilocybin	Dose 1	Insert experimental data
Aeruginascin	Dose 2	Insert experimental data
Psilocybin + Aeruginascin	Dose 1 + Dose 2	Insert experimental data
Table 4: Head-Twitch Response in Mice Following Administration of Test Compounds.

Signaling Pathways and Experimental Workflows

Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. urb.shop [urb.shop]
• 3. Various in Vitro Models to Assess Drug Permeability Across the Blood Brain Barrier – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 4. psychiatryonline.org [psychiatryonline.org]
• 5. Animal Models of Serotonergic Psychedelics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 7. sciex.com [sciex.com]
• 8. Quantification of Psilocybin and Psilocin in magic mushrooms [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vitro Blood Brain Barrier Permeability Assessment [visikol.com]
• 12. researchgate.net [researchgate.net]

proper storage and handling of aeruginascin samples

Application Notes and Protocols for Aeruginascin (B3025662)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a naturally occurring tryptamine (B22526) analog of psilocybin found in certain species of psychoactive fungi, such as Inocybe aeruginascens and Psilocybe cubensis.[1][2] As a research chemical and a potential component in psychedelic drug development, understanding its stability, storage, and handling requirements is critical for ensuring experimental accuracy, reproducibility, and personnel safety. Aeruginascin is the N-trimethyl analogue of psilocybin and its pharmacology is an active area of research.[1] Its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), is believed to be responsible for its biological effects, which primarily involve interaction with serotonin (B10506) receptors.[3][4]

This document provides detailed protocols and notes on the proper storage, handling, and analysis of aeruginascin samples in a laboratory setting. Due to the limited availability of quantitative stability data for pure aeruginascin, some recommendations are extrapolated from data on its more extensively studied analog, psilocybin.

Storage and Stability

The stability of aeruginascin is influenced by temperature, light, and the solvent system. As a phosphorylated tryptamine, it is significantly more stable than its dephosphorylated, active metabolite (4-HO-TMT).[5]

Solid-State Storage

For long-term storage, aeruginascin should be stored as a solid (crystalline or amorphous powder) under the following conditions:

• Temperature: ≤ -20°C is recommended for long-term stability.

• Atmosphere: Store in an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Light: Protect from light by using amber glass vials or by wrapping containers in aluminum foil.

• Container: Use airtight, sealed containers to prevent moisture absorption.

Solution-Based Storage

Aqueous solutions of tryptamines are susceptible to degradation, particularly from light and oxidation.[6]

• Solvent Choice: For analytical standards, methanol (B129727) or acetonitrile (B52724) are commonly used. If aqueous solutions are necessary, use deionized water and prepare fresh. A study on psilocybin found that solutions in a methanol/ammonium (B1175870) formate (B1220265) buffer were stable for at least seven days when protected from light.[7][8]

• Temperature: Store solutions at ≤ -20°C. Avoid repeated freeze-thaw cycles.

• Light and Air: As with the solid form, protect solutions from light and oxygen. Purging the solvent with an inert gas before dissolution and storing vials under an inert atmosphere can prolong stability.

• Active Metabolite: The dephosphorylated, active forms of tryptamines, such as 4-HO-TMT, exhibit high rates of degradation even at reduced temperatures. It is strongly recommended to prepare these solutions fresh from the more stable prodrug form immediately before use.[5]

Quantitative Stability Data

Specific degradation kinetics for pure aeruginascin are not widely published. The following table summarizes available qualitative and analog data.

Compound	Matrix/Solvent	Condition	Stability Summary	Citation
Aeruginascin	Aqueous (mM conc.)	Not Specified	200-600 fold more stable than its dephosphorylated metabolite (4-HO-TMT).	[5]
Psilocybin	Aqueous	Protected from light	Stable for up to 7 days.	[7][8]
Psilocin	Aqueous	Protected from light	Stable for up to 7 days.	[7][8]
Tryptamines	P. cubensis biomass	Dried, Room Temp, Dark	Lowest rate of degradation compared to other storage methods.	[9]
Tryptamines	P. cubensis biomass	Fresh, -80°C	Highest rate of degradation.	[9]

Note: The stability of aeruginascin in solution should be empirically determined for specific experimental conditions if precise quantification is required over extended periods.

Safety and Handling

Aeruginascin is a potent psychoactive compound and should be handled with appropriate safety precautions. It is classified as a Schedule I substance in some jurisdictions, and all acquisition, storage, and disposal must comply with local and federal regulations.[10][11]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling aeruginascin:

• Gloves: Nitrile gloves are required. Use double gloves when handling concentrated solutions or solid material.

• Eye Protection: Chemical safety goggles with side shields.

• Lab Coat: A fully buttoned lab coat.

• Respiratory Protection: For procedures that may generate aerosols or when handling powders outside of a containment system, a respirator (e.g., N95 or higher) is recommended.[12]

Engineering Controls

• Fume Hood: All weighing of powders and preparation of stock solutions should be performed in a certified chemical fume hood to prevent inhalation of airborne particles.[13]

• Ventilation: Ensure the laboratory is well-ventilated.

General Handling Practices

• Authorized Personnel: Access to aeruginascin should be restricted to trained and authorized personnel only.[12]

• Record Keeping: Meticulous records of substance weight, usage, and disposal are mandatory for controlled substances.[11]

• Spill Procedures: Have a spill kit ready. For small spills, absorb the material with an inert absorbent, decontaminate the area with a suitable cleaning agent, and dispose of all materials as hazardous waste.

• Working Alone: Avoid handling highly potent compounds like aeruginascin when working alone in the laboratory.[13]

Disposal

Disposal of aeruginascin and any contaminated materials must follow strict guidelines for controlled substances and hazardous chemical waste. Do not dispose of down the sink or in regular trash. [13][14]

• Expired/Unwanted Stock: Unused or expired aeruginascin must be transferred to a licensed reverse distributor for destruction. Contact your institution's Environmental Health & Safety (EHS) department to arrange for pickup.[14][15]

• Recoverable Waste: Small amounts of recoverable waste (e.g., unused solution in a syringe) should be rendered non-retrievable. This can be achieved using a commercial chemical destruction kit (e.g., Rx Destroyer™) or by following an EHS-approved chemical degradation protocol. The process must be witnessed and documented.[14]

• Non-Recoverable Waste: Empty vials and containers with only trace residues that cannot be recovered may be disposed of in a designated biohazard sharps container.[14]

Experimental Protocols

Protocol for Preparation of a 1 mg/mL Stock Solution

• Pre-Weighing: Allow the sealed container of solid aeruginascin to equilibrate to room temperature before opening to prevent condensation.

• Weighing: In a chemical fume hood, accurately weigh the desired amount (e.g., 1.0 mg) of aeruginascin powder onto a weigh boat using a calibrated analytical balance.

• Transfer: Carefully transfer the powder to a volumetric flask of the appropriate size (e.g., 1.0 mL).

• Dissolution: Add a small amount of the chosen solvent (e.g., HPLC-grade methanol) to the flask and sonicate for 5 minutes to ensure complete dissolution.[16]

• Dilution to Volume: Once dissolved, carefully add the solvent to the flask until the bottom of the meniscus touches the calibration mark.

• Mixing: Cap the flask and invert it 15-20 times to ensure the solution is homogenous.

• Storage: Transfer the solution to a labeled, amber glass vial, purge with inert gas if possible, seal tightly, and store at ≤ -20°C.

Protocol for Quantitative Analysis by HPLC (Adapted from Psilocybin Methods)

This protocol provides a starting point for method development. Parameters such as gradient, flow rate, and column choice may require optimization.

• Instrumentation: An HPLC system with UV or MS/MS detection.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is a common choice for tryptamine analysis.

• Mobile Phase A: Deionized water with 0.1% formic acid or 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile or Methanol.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 µL.[17]

• Detection:

  • UV: Monitor at approximately 220 nm and 269 nm.[7][17]

  • MS/MS: Use electrospray ionization (ESI) in positive mode. Specific parent/daughter ion transitions for aeruginascin would need to be determined.

• Procedure:

  • Prepare a calibration curve using a series of dilutions from the stock solution.

  • Prepare unknown samples, ensuring the final concentration is within the range of the calibration curve.

  • Equilibrate the HPLC column with the initial mobile phase conditions for at least 15-20 minutes.

  • Inject standards and samples.

  • Integrate the peak area for aeruginascin and quantify using the calibration curve.

Visualizations

Experimental Workflow

Caption: General laboratory workflow for handling and analyzing aeruginascin samples.

Simplified 5-HT₂ₐ Receptor Signaling Pathway

Caption: Key signaling pathways activated by the 5-HT₂ₐ receptor.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. Psilocybe cubensis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Item - Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - Deakin University - Figshare [dro.deakin.edu.au]
• 9. oregon.gov [oregon.gov]
• 10. Handling Controlled Substances in the Lab | Lab Manager [labmanager.com]
• 11. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 12. altasciences.com [altasciences.com]
• 13. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 14. research-compliance.umich.edu [research-compliance.umich.edu]
• 15. ehs.berkeley.edu [ehs.berkeley.edu]
• 16. chemrxiv.org [chemrxiv.org]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis and Pharmacological Testing of 4-Hydroxy-N,N-trimethyltryptamine (4-HO-TMT)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and pharmacological evaluation of 4-hydroxy-N,N-trimethyltryptamine (4-HO-TMT), a psychoactive compound of interest for its potential therapeutic applications. This document outlines detailed protocols for its chemical synthesis, purification, and characterization, as well as methodologies for assessing its interaction with key serotonin (B10506) receptors.

Introduction

4-hydroxy-N,N-trimethyltryptamine (4-HO-TMT) is a tryptamine (B22526) derivative and the putative active metabolite of aeruginascin, a compound found in certain species of psychedelic mushrooms.[1] Structurally related to psilocin (4-HO-DMT), 4-HO-TMT is a subject of growing interest in neuropharmacology due to its potential to modulate serotonergic systems.[2] Understanding its synthesis and pharmacological profile is crucial for elucidating its mechanism of action and exploring its therapeutic potential.

This document provides detailed protocols for the synthesis of 4-HO-TMT iodide from its prodrug, 4-acetoxy-N,N,N-trimethyltryptammonium (4-AcO-TMT) iodide, which is in turn synthesized from 4-acetoxy-N,N-dimethyltryptamine (4-AcO-DMT).[1][3] Furthermore, it details the experimental procedures for characterizing the binding affinity and functional activity of 4-HO-TMT at key serotonin receptors, namely 5-HT1A, 5-HT2A, and 5-HT2B, through radioligand displacement assays and calcium mobilization assays.

Data Presentation

Synthesis Yields

Step	Starting Material	Product	Yield (%)
1. Methylation	4-AcO-DMT Fumarate (B1241708)	4-AcO-TMT Iodide	53
2. Hydrolysis	4-AcO-TMT Iodide	4-HO-TMT Iodide	60

Receptor Binding Affinities (Ki)

Compound	5-HT1A (nM)	5-HT2A (nM)	5-HT2B (nM)	5-HT3 (nM)
4-HO-TMT	4400	670	120	>10,000
Psilocin	567.4	107.2	4.6	>10,000
Psilocybin	>10,000	>10,000	98.7	>10,000

Data sourced from Chadeayne et al., 2020.[1]

Functional Activity (EC50)

Compound	5-HT2A Receptor (nM)
4-HO-TMT	6,800
Psilocin	21

Data sourced from Wikipedia, citing a further study.[2]

Experimental Protocols

Protocol 1: Synthesis of 4-HO-TMT Iodide

This protocol describes a two-step synthesis of 4-HO-TMT iodide, starting from 4-AcO-DMT fumarate.

Step 1: Synthesis of 4-acetoxy-N,N,N-trimethyltryptammonium (4-AcO-TMT) Iodide

• Materials:

  • 4-acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) fumarate

  • Iodomethane (B122720) (excess)

  • Methanol (MeOH)

• Procedure:

  • Dissolve 4-AcO-DMT fumarate in methanol.

  • Add an excess of iodomethane to the solution.

  • Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure to yield 4-AcO-TMT iodide.

  • The reported yield for this step is approximately 53%.[1]

Step 2: Synthesis of 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT) Iodide

• Materials:

  • 4-AcO-TMT iodide

  • Aqueous acetic acid

  • Methanol (for recrystallization)

• Procedure:

  • Dissolve the 4-AcO-TMT iodide obtained from Step 1 in aqueous acetic acid.

  • Heat the solution to facilitate hydrolysis of the acetate (B1210297) group.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the crude 4-HO-TMT iodide by recrystallization from a methanolic solution.[1]

  • The reported yield for this step is approximately 60%.[1]

Characterization: The identity and purity of the synthesized 4-HO-TMT iodide should be confirmed by:

• Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the chemical structure.

• Elemental Analysis: To determine the elemental composition and confirm purity.[4]

Protocol 2: Radioligand Displacement Assay for Serotonin Receptors

This protocol is for determining the binding affinity (Ki) of 4-HO-TMT for 5-HT1A, 5-HT2A, and 5-HT2B receptors.

• Materials:

  • Cell membranes expressing the human serotonin receptor of interest (5-HT1A, 5-HT2A, or 5-HT2B).

  • Radioligands:

    • [³H]-8-OH-DPAT for 5-HT1A

    • [³H]-Ketanserin for 5-HT2A

    • [³H]-LSD for 5-HT2B

  • 4-HO-TMT iodide (test compound)

  • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4)

  • 96-well filter plates

  • Scintillation counter

• Procedure:

  • Prepare a series of dilutions of 4-HO-TMT iodide.

  • In a 96-well plate, add the cell membranes, the appropriate radioligand at a concentration near its Kd, and the diluted 4-HO-TMT.

  • For total binding wells, add buffer instead of the test compound. For non-specific binding wells, add a high concentration of a known non-radioactive ligand for the respective receptor.

  • Incubate the plate to allow binding to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through the filter plates, followed by washing with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the 4-HO-TMT concentration.

  • Determine the IC50 value (the concentration of 4-HO-TMT that inhibits 50% of the specific binding of the radioligand) from the resulting competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: Calcium Mobilization Assay for 5-HT2A Receptor Activation

This protocol measures the functional activity of 4-HO-TMT at the 5-HT2A receptor, which is coupled to the Gq/11 signaling pathway, leading to an increase in intracellular calcium.

• Materials:

  • HEK293 cells (or another suitable cell line) stably expressing the human 5-HT2A receptor.

  • Fluo-4 AM calcium indicator dye.

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

  • 4-HO-TMT iodide (test compound)

  • A known 5-HT2A agonist (e.g., serotonin) as a positive control.

  • A fluorescence microplate reader with automated injection capabilities.

• Procedure:

  • Cell Plating: Seed the 5-HT2A-expressing cells into a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

  • Dye Loading:

    • Prepare a Fluo-4 AM loading solution in HBSS containing Pluronic F-127.

    • Remove the culture medium from the cells and add the Fluo-4 AM loading solution.

    • Incubate the plate in the dark at 37°C for 1 hour, followed by 30 minutes at room temperature.

  • Assay:

    • Wash the cells with HBSS to remove excess dye.

    • Place the plate in the fluorescence microplate reader.

    • Establish a baseline fluorescence reading (excitation ~490 nm, emission ~525 nm).

    • Inject the diluted 4-HO-TMT or control compounds into the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Plot the peak fluorescence response against the logarithm of the 4-HO-TMT concentration.

  • Determine the EC50 value (the concentration of 4-HO-TMT that produces 50% of the maximal response) from the dose-response curve.

  • The maximal response (Emax) can be expressed as a percentage of the response to a saturating concentration of a full agonist like serotonin.

Mandatory Visualizations

Caption: Synthesis workflow for 4-HO-TMT iodide.

Caption: Experimental workflow for pharmacological testing.

Caption: 5-HT2A/2B receptor Gq/11 signaling pathway.

Caption: 5-HT1A receptor Gi/o signaling pathway.

References

• 1. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-HO-TMT - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. keepitsavvy.com [keepitsavvy.com]

Technical Notes & Optimization

Technical Support Center: Improving Aeruginascin Yield from Natural Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of aeruginascin (B3025662) from natural sources.

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is its extraction of interest?

A1: Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine (B22526) alkaloid and a structural analog of psilocybin.[1][2] It is of scientific interest due to its presence in certain psychoactive mushrooms and its potential to modulate the pharmacological effects of psilocybin, possibly contributing to more euphoric experiences as anecdotal evidence suggests.[2][3] Further research into its bioactivity and therapeutic potential requires efficient extraction and purification methods.

Q2: Which fungal species are known to contain aeruginascin?

A2: Aeruginascin was first identified in Inocybe aeruginascens.[4] It has also been detected in other species, including Pholiotina cyanopus and Psilocybe cubensis.[2] The concentration of aeruginascin can be comparable to that of psilocybin and baeocystin (B1212335) in I. aeruginascens.[3]

Q3: What are the key chemical properties of aeruginascin to consider during extraction?

A3: Aeruginascin is a quaternary ammonium (B1175870) compound, which gives it a permanent positive charge and makes it more polar than psilocybin.[1] This higher polarity influences its solubility in different solvents. It is an indole (B1671886) alkaloid, and its stability can be affected by factors such as pH, temperature, and light exposure, similar to other tryptamines.[5][6]

Q4: What is the general workflow for extracting aeruginascin from fungal biomass?

A4: A general workflow for aeruginascin extraction involves sample preparation (drying and grinding the fungal material), extraction with a polar solvent, purification of the crude extract, and quantification of the final product. A more detailed experimental workflow is provided below.

Experimental Protocols

Detailed Methodology for Aeruginascin Extraction from Inocybe aeruginascens

This protocol is adapted from the methodology described for the isolation of aeruginascin.[7]

1. Sample Preparation:

• Lyophilize (freeze-dry) fresh fungal fruiting bodies to preserve the integrity of the alkaloids.
• Grind the dried mushrooms into a fine powder to increase the surface area for efficient extraction.

2. Extraction:

• Perform a sequential extraction with solvents of increasing polarity to remove non-polar compounds.
• Begin with a non-polar solvent like cyclohexane (B81311) to remove lipids.
• Follow with a medium-polarity solvent such as ethyl acetate.
• The primary extraction of aeruginascin is achieved using a polar solvent system. A mixture of methanol (B129727), water, and a small amount of acid (e.g., formic acid) in a ratio of 80:20:0.2 (v/v/v) has been shown to be effective.[7]
• Macerate the fungal powder in the polar solvent mixture. Mechanical agitation, such as vortexing, can increase the extraction efficiency of tryptamines by up to 40%.[6][8]

3. Purification:

• Initial Cleanup: Pass the polar extract through a short silica (B1680970) gel column to remove highly polar impurities.
• Column Chromatography: Further separation can be achieved using column chromatography on silica gel with a mobile phase of methanol/water/formic acid (80:20:0.2 v/v/v) or methanol/water/ammonia (70:30:0.2 v/v/v).[7]
• Size-Exclusion Chromatography: For higher purity, employ size-exclusion chromatography on a Sephadex G-10 column using water as the eluent.[7]

4. Quantification:

• Analyze the purified fractions using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) for accurate identification and quantification of aeruginascin.[3]

Troubleshooting Guides

Symptom	Possible Cause	Troubleshooting Steps
Low Aeruginascin Yield	Inefficient Cell Lysis	Ensure the fungal material is thoroughly dried and ground to a fine, homogenous powder.
Suboptimal Solvent Choice	Aeruginascin's quaternary ammonium structure makes it highly polar. Use highly polar solvents like methanol or ethanol, potentially with the addition of a small amount of acid (e.g., acetic or formic acid) to improve solubility and stability.[5]
Incomplete Extraction	Increase the solvent-to-solid ratio and the extraction time. Perform multiple rounds of extraction on the same fungal material and pool the extracts.
Degradation of Aeruginascin	Avoid high temperatures during extraction and drying, as tryptamines can degrade.[6] Perform extractions under low light conditions to prevent photodegradation. Acidifying the extraction solvent can also help stabilize tryptamine alkaloids.
Co-extraction of Impurities	Broad Solvent Specificity	Employ a pre-extraction step with a non-polar solvent (e.g., hexane (B92381) or cyclohexane) to remove lipids and other non-polar compounds before the main extraction.
Insufficient Purification	Optimize the column chromatography steps. Consider using different stationary phases or gradient elution. For quaternary ammonium alkaloids, pH-zone-refining counter-current chromatography can be an effective purification technique.[9][10]
Difficulty in Separating Aeruginascin from other Tryptamines	Similar Chemical Properties	High-resolution analytical techniques are crucial. Utilize a validated HPLC-MS method with a suitable column and mobile phase gradient for optimal separation of tryptamine analogs.[11]

Data Presentation

Table 1: Quantitative Data on Aeruginascin Content in Fungal Species

Fungal Species	Part of Mushroom	Aeruginascin Content (% dry weight)	Reference
Inocybe aeruginascens	Fruiting Body	In the same order of magnitude as psilocybin and baeocystin	[3]
Inocybe corydalina	Basidiocarp	Up to 0.30%	[3]
Psilocybe cubensis	Caps	~0.01%	[8]
Psilocybe cubensis	Stipes	<0.01%	[8]

Visualizations

Caption: Experimental workflow for the extraction and purification of aeruginascin.

Caption: Simplified biosynthetic pathway of psilocybin and the formation of aeruginascin.

References

• 1. psychedelicreview.com [psychedelicreview.com]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Indole Alkaloids from Psychoactive Mushrooms: Chemical and Pharmacological Potential as Psychotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. wwwuser.gwdguser.de [wwwuser.gwdguser.de]
• 8. oregon.gov [oregon.gov]
• 9. Preparative separation of quaternary ammonium alkaloids from Caulis Mahoniae by conventional and pH-zone-refining counter-current chromatography - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Preparative separation of quaternary ammonium alkaloids from Corydalis yanhusuo W. T. Wang by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

overcoming aeruginascin's blood-brain barrier limitations in studies

Technical Support Center: Aeruginascin (B3025662) CNS Delivery

Welcome to the technical support center for researchers investigating aeruginascin and its delivery across the blood-brain barrier (BBB). This resource provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols to address common challenges in preclinical studies.

Frequently Asked Questions (FAQs)

Q1: Why is aeruginascin expected to have poor blood-brain barrier permeability?

A1: Aeruginascin's chemical structure is the primary reason for its limited ability to cross the BBB. It is a quaternary ammonium (B1175870) compound, meaning it possesses a permanent positive charge due to the trimethylammonium group.[1][2][3] This charge significantly increases its polarity and hydrophilicity, making it difficult to passively diffuse across the lipophilic cell membranes of the brain endothelial cells that form the BBB.[4][5] Studies using in vitro BBB models (bilipid membranes) have shown that neither aeruginascin nor its dephosphorylated metabolite, 4-HO-TMT, effectively permeates this barrier.[4][5]

Q2: What is the active metabolite of aeruginascin and does it cross the BBB?

A2: The putative active metabolite of aeruginascin is 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), which is formed by the dephosphorylation of aeruginascin in the body.[2][6][7] Like its parent compound, 4-HO-TMT is also a quaternary ammonium salt and is therefore not expected to cross the BBB efficiently.[2][4] While 4-HO-TMT shows significant binding affinity for serotonin (B10506) receptors, particularly 5-HT2A, its therapeutic potential for central nervous system (CNS) targets is limited by its poor brain penetrance.[2][8][9]

Q3: What are the main strategies being explored to deliver compounds like aeruginascin to the brain?

A3: Several innovative strategies are available to enhance the delivery of therapeutics across the BBB.[10][11] For a charged, polar molecule like aeruginascin, the most promising approaches fall into three main categories:

• Invasive Methods: Direct intra-cerebral or intra-ventricular administration, which bypasses the BBB entirely.

• Transient BBB Disruption: Non-invasive techniques like focused ultrasound (FUS) combined with microbubbles can temporarily and locally open the BBB to allow drug entry.[12][13][14]

• Advanced Drug Delivery Systems: Encapsulating the drug in nanocarriers (e.g., liposomes, polymeric nanoparticles) can facilitate transport across the BBB.[15][16][17][18] These nanoparticles can be further modified with ligands to target specific receptors on brain endothelial cells, enhancing uptake via receptor-mediated transcytosis.[19][20]

Troubleshooting Experimental Challenges

Issue 1: Low or undetectable levels of aeruginascin/4-HO-TMT in brain homogenate post-systemic administration.

• Possible Cause 1: Inherent BBB impermeability.

  • Troubleshooting Step: Confirm the compound's low permeability using an in vitro BBB model. A common and reliable model uses a co-culture of primary brain endothelial cells with astrocytes and pericytes on a Transwell insert.[21][22] Measure the apparent permeability coefficient (Papp) and compare it to high-permeability (e.g., diazepam) and low-permeability (e.g., sucrose) controls.

• Possible Cause 2: Rapid peripheral metabolism or clearance.

  • Troubleshooting Step: Perform pharmacokinetic studies to determine the plasma concentration and half-life of aeruginascin after intravenous or intraperitoneal administration. A short half-life may prevent sufficient concentrations from reaching the BBB. Analysis can be done via LC-MS/MS.[23]

• Possible Cause 3: Analytical method lacks sensitivity.

  • Troubleshooting Step: Validate your LC-MS/MS method for quantifying tryptamines in brain tissue.[24] Ensure the limit of detection (LOD) and limit of quantification (LOQ) are sufficient for expected low concentrations.[25] Use an appropriate internal standard for accurate quantification.

Issue 2: Inconsistent results with nanoparticle-based delivery systems.

• Possible Cause 1: Poor nanoparticle stability or drug encapsulation efficiency.

  • Troubleshooting Step: Characterize your nanoparticle formulation thoroughly. Measure particle size, polydispersity index (PDI), and zeta potential. Quantify the drug loading and encapsulation efficiency using techniques like HPLC after nanoparticle disruption.

• Possible Cause 2: Insufficient targeting or uptake by brain endothelial cells.

  • Troubleshooting Step: If using targeted nanoparticles (e.g., with transferrin ligands), confirm receptor expression on your in vitro BBB model cells.[19] Use fluorescently labeled nanoparticles to visualize uptake via confocal microscopy.

• Possible Cause 3: Nanoparticle characteristics are not optimal for BBB transit.

  • Troubleshooting Step: Nanoparticle size is critical; particles should ideally be under 100 nm for effective CNS delivery.[26] Surface charge also plays a role; neutral or slightly negatively charged particles often show reduced non-specific uptake and longer circulation times. Optimize formulation parameters based on these principles.[17]

Issue 3: Variable efficacy with focused ultrasound (FUS)-mediated BBB opening.

• Possible Cause 1: Suboptimal FUS parameters.

  • Troubleshooting Step: Titrate FUS parameters (pressure, frequency, pulse duration, duty cycle) in combination with microbubble concentration. Use a contrast-enhanced MRI to confirm the location and extent of BBB opening in real-time.[27]

• Possible Cause 2: Timing of drug administration is not synchronized with BBB opening.

  • Troubleshooting Step: The BBB opening induced by FUS is transient, typically resolving within 24 hours.[13] Administer aeruginascin intravenously immediately after microbubble injection and during the FUS procedure to ensure peak plasma concentration coincides with maximal BBB permeability.[14]

Data and Methodologies

Table 1: Comparative Binding Affinities (Ki, nM) of 4-HO-TMT and Psilocin

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT3
4-HO-TMT	4400	670	120	>10,000
Psilocin	567.4	107.2	4.6	No Data

Data summarized from Chue et al., 2022 and Sherwood et al., 2020.[2][7] This table highlights that while 4-HO-TMT binds to the primary psychedelic target (5-HT2A), its affinity is several-fold lower than that of psilocin.[2]

Experimental Protocols

Protocol 1: In Vitro BBB Permeability Assay (Transwell Model)

This protocol provides a method to assess the permeability of a test compound across a cellular model of the blood-brain barrier.

• Cell Culture:

  • Culture primary porcine brain endothelial cells (pBECs) on the apical side of a collagen-coated, microporous Transwell insert (0.4 µm pore size).[21][28]

  • Culture primary rat astrocytes on the basolateral side of the well.

  • Maintain the co-culture for 5-7 days until a high transendothelial electrical resistance (TEER) is achieved (>800 Ω·cm²), indicating tight junction formation.[22][29]

• Permeability Assay:

  • Replace the medium in both apical (blood side) and basolateral (brain side) compartments with a transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the test compound (e.g., 10 µM aeruginascin) and a low-permeability marker (e.g., ¹⁴C-sucrose) to the apical chamber.

  • At specified time points (e.g., 15, 30, 60, 120 minutes), take samples from the basolateral chamber.

  • Immediately replace the sampled volume with fresh transport buffer.

• Quantification and Analysis:

  • Analyze the concentration of the test compound in the basolateral samples using a validated LC-MS/MS method.[23][24]

  • Quantify the ¹⁴C-sucrose using liquid scintillation counting.

  • Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C₀)

    • dQ/dt = rate of compound appearance in the basolateral chamber

    • A = surface area of the Transwell membrane

    • C₀ = initial concentration in the apical chamber

Protocol 2: Quantification of Tryptamines in Brain Tissue via LC-MS/MS

This protocol outlines a general procedure for extracting and quantifying tryptamines from rodent brain tissue.

• Sample Preparation:

  • Harvest brain tissue and immediately flash-freeze in liquid nitrogen.

  • Weigh the frozen tissue and homogenize in 4 volumes of ice-cold 0.1 M perchloric acid containing an appropriate internal standard (e.g., DMT-d4).

  • Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C.

• Extraction:

  • Collect the supernatant. For tryptamines, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to clean up the sample and concentrate the analytes.[30][31]

  • Evaporate the final solvent to dryness under a stream of nitrogen and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reversed-phase column with a gradient elution (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid).

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific parent-to-daughter ion transitions for each analyte and the internal standard using Multiple Reaction Monitoring (MRM).[23][25]

• Calibration and Quantification:

  • Prepare a calibration curve using standard solutions of known concentrations in a matrix-matched sample (e.g., brain homogenate from a control animal).

  • Calculate the concentration of the analyte in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Signaling Pathway

Canonical 5-HT2A receptor Gq-coupled signaling pathway activated by agonists.[32][33][34][35]

Experimental Workflow

Decision workflow for developing and validating a CNS delivery strategy for aeruginascin.

References

• 1. psychedelicreview.com [psychedelicreview.com]
• 2. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aeruginascin, a trimethylammonium analogue of psilocybin from the hallucinogenic mushroom Inocybe aeruginascens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aeruginascin - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benthamscience.com [benthamscience.com]
• 11. Strategies to improve drug delivery across the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Focused ultrasound-mediated drug delivery through the blood-brain barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alzforum.org [alzforum.org]
• 14. You are being redirected... [fusfoundation.org]
• 15. Nanotechnology-based drug delivery for the treatment of CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nanoparticle Strategies for Treating CNS Disorders: A Comprehensive Review of Drug Delivery and Theranostic Applications | MDPI [mdpi.com]
• 17. Nanoparticle-Based Drug Delivery Systems Enhance Treatment of Cognitive Defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Advances and Opportunities in Nanoparticle Drug Delivery for Central Nervous System Disorders: A Review of Current Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Strategies for delivering drugs across the blood-brain barrier for the treatment of neurodegenerative diseases [frontiersin.org]
• 20. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 21. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vitro models of the blood–brain barrier: An overview of commonly used brain endothelial cell culture models and guidelines for their use - PMC [pmc.ncbi.nlm.nih.gov]
• 23. LC-MS/MS-based quantification of tryptophan metabolites and neurotransmitters in the serum and brain of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Comprehensive Tryptamine Analysis with LC-MS -Creative Proteomics - Creative Proteomics [creative-proteomics.com]
• 25. mdpi.com [mdpi.com]
• 26. iipseries.org [iipseries.org]
• 27. ieeexplore.ieee.org [ieeexplore.ieee.org]
• 28. m.youtube.com [m.youtube.com]
• 29. Frontiers | In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine [frontiersin.org]
• 30. Quantification of tryptamine in brain using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 33. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 34. Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 35. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential [escholarship.org]

Aeruginascin Solution Stability &amp; Troubleshooting Center

Welcome to the technical support center for aeruginascin (B3025662). This resource is designed for researchers, scientists, and drug development professionals to address the challenges associated with the instability of aeruginascin in solution. Due to the limited specific stability data for aeruginascin, information from its close structural analog, psilocybin, and its active metabolite, psilocin, is used as a proxy to provide guidance.

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is its stability in solution a critical issue?

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a naturally occurring tryptamine (B22526) analog of psilocybin found in certain mushroom species like Inocybe aeruginascens.[1] For accurate and reproducible experimental results in pharmacological and clinical research, maintaining the concentration and purity of the active compound in solution is paramount. Degradation can lead to a loss of potency and the formation of unknown impurities, confounding experimental outcomes.

Q2: What are the primary factors that cause aeruginascin to degrade in solution?

While direct studies on aeruginascin are scarce, the instability of related tryptamines like psilocin, the active metabolite of psilocybin, is well-documented. The primary degradation factors are:

• Oxidation: The hydroxyl group on the indole (B1671886) ring of psilocin (and presumably the dephosphorylated metabolite of aeruginascin) is highly susceptible to oxidation, which is accelerated by the presence of oxygen and metal ions (e.g., Fe³⁺).[2] This oxidation often results in the formation of colored degradation products.[2]

• pH: The acidic environment of the stomach rapidly dephosphorylates psilocybin to psilocin.[3] Similar enzymatic or pH-dependent dephosphorylation can occur in prepared solutions, converting aeruginascin to its more unstable 4-hydroxy metabolite.

• Temperature: Elevated temperatures can significantly accelerate the rate of chemical degradation.[4][5] Studies on mushroom biomass show that heating above 100°C causes significant degradation of phosphorylated tryptamines.[5]

• Light: Tryptamine alkaloids are known to be photosensitive.[6] Exposure to light, particularly UV light, can provide the energy needed to initiate degradation reactions.[5]

Q3: What are the visible signs of aeruginascin solution degradation?

Based on observations of the related compound psilocin, a primary sign of degradation is a change in the solution's color.[2] Oxidation of the 4-hydroxy tryptamine structure often leads to the formation of bluish or dark black products.[2] Any precipitate or haziness that develops over time in a previously clear solution can also indicate degradation or loss of solubility.

Q4: Can stability data for psilocybin be applied to aeruginascin?

Yes, with caution. Aeruginascin is a trimethylammonium analogue of psilocybin.[1] Both are 4-phosphoryloxy tryptamines and are considered prodrugs that are dephosphorylated to their active, 4-hydroxy forms.[7][8][9][10][11][12] The stability of the phosphate (B84403) group and the subsequent stability of the resulting 4-hydroxy metabolite are likely to be very similar. Therefore, stability studies on psilocybin and psilocin provide the best currently available model for understanding and predicting the behavior of aeruginascin in solution.

Troubleshooting Guide

Problem: My aeruginascin solution has turned blue/dark brown.

• Likely Cause: This is a classic sign of oxidation of the dephosphorylated 4-hydroxy metabolite of aeruginascin.[2] This indicates that the phosphate group has been cleaved and the resulting active molecule is degrading in the presence of oxygen.

• Immediate Actions:

  • Quantify the remaining active compound using a validated analytical method (e.g., HPLC-UV, LC-MS) to determine the extent of degradation.

  • If the solution is critical, use it immediately after quantification, but be aware that the results may be compromised.

• Preventative Measures:

  • Use Degassed Solvents: Prepare solutions using solvents that have been sparged with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

  • Work Under Inert Atmosphere: When preparing and handling solutions, work in a glove box or use Schlenk line techniques to maintain an inert atmosphere.

  • Add Antioxidants: Consider adding antioxidants like ascorbic acid or EDTA (to chelate metal ions) to the buffer or solvent system.

  • Protect from Light: Always store solutions in amber vials or wrap containers in aluminum foil to prevent photo-oxidation.[13]

Problem: Quantitative analysis (HPLC) shows a rapid and unexpected loss of aeruginascin concentration.

• Likely Causes:

  • Chemical Degradation: The compound is degrading due to one or more of the factors listed above (oxidation, pH, temperature, light).

  • Adsorption: Tryptamines can sometimes adsorb to the surfaces of storage containers, especially certain plastics.

  • Hydrolysis: The phosphate group may be hydrolyzing, converting aeruginascin to its 4-hydroxy metabolite. Your analytical method may not be separating or properly quantifying both species.

• Troubleshooting Steps:

  • Review Preparation Protocol: Ensure that all preventative measures (degassed solvents, inert atmosphere, protection from light) were strictly followed.

  • Check Storage Conditions: Confirm that the solution was stored at the correct temperature (ideally -20°C to -80°C for long-term storage) and protected from light.[13]

  • Modify Analytical Method: Adjust your HPLC method to ensure it can detect and quantify both aeruginascin and its potential dephosphorylated metabolite (4-hydroxy-N,N,N-trimethyltryptammonium).

  • Evaluate Container Material: Switch to low-adsorption glass or polypropylene (B1209903) vials to minimize loss due to surface binding.[13]

Problem: Experimental results are inconsistent between different batches of prepared solutions.

• Likely Cause: This points to variability in the solution preparation and storage process. Inconsistent exposure to oxygen, light, or temperature fluctuations can lead to different degradation rates for each batch.

• Solutions for Reproducibility:

  • Standardize Operating Procedures (SOPs): Develop and strictly adhere to a detailed SOP for solution preparation, including solvent degassing, use of inert atmosphere, and specific storage containers.

  • Prepare Fresh: Whenever possible, prepare solutions fresh on the day of the experiment from a solid compound stored under ideal conditions (cold, dark, dry, inert atmosphere).[13]

  • Use a Stabilized Buffer: Prepare solutions in an oxygen-free, pH-stable buffer (e.g., a slightly acidic buffer, pH 4-6) containing antioxidants.

  • Aliquot Stock Solutions: If a stock solution must be stored, aliquot it into single-use vials after preparation. This avoids repeated freeze-thaw cycles and exposure of the entire stock to the atmosphere with each use.

Data Presentation: Stability of Related Tryptamines

Disclaimer: The following data is for psilocybin and psilocin and should be used as a directional guide for aeruginascin.

Condition	Parameter	Observation	Implication for Aeruginascin
Temperature	Heating mushroom biomass	Significant degradation of psilocybin occurs at temperatures of 100°C and above.[4][5]	Avoid heating aeruginascin solutions. For long-term storage, use temperatures of -20°C to -80°C.[13]
Storage (Biomass)	Fresh vs. Dried	Fresh mushrooms stored at -80°C showed the highest degradation of tryptamines.[14][15]	Freezing aqueous solutions may not prevent degradation and could accelerate it due to concentration effects. Lyophilized powder is likely more stable.
Light Exposure	Light vs. Dark Storage	Storing mushroom biomass in light causes a significant decrease in active compounds compared to dark storage.	Always protect solutions from light using amber vials or by wrapping containers.[13]
Physical Form	Whole vs. Powdered	Dried mushroom powder is highly unstable, with ~50% of active compounds degrading within a month under ideal conditions.	The increased surface area in powdered form likely increases exposure to oxygen. This highlights the high reactivity of the solid compound and the need for careful handling of solutions.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aeruginascin Stock Solution (1 mg/mL)

• Materials:

  • Aeruginascin (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (200 proof)

  • De-ionized water, HPLC-grade

  • Ascorbic acid

  • 0.5 M Phosphate or Citrate (B86180) buffer

  • Argon or Nitrogen gas source

  • 2 mL amber glass HPLC vials with PTFE-lined caps

• Procedure:

  • Prepare Stabilized Buffer: Create a 50 mM buffer solution (e.g., citrate buffer, pH 5.0). Sparge the buffer with argon or nitrogen gas for at least 30 minutes to remove dissolved oxygen. Add ascorbic acid to a final concentration of 0.1% (w/v) as an antioxidant.

  • Weigh Compound: In a controlled atmosphere (glove box), accurately weigh the required amount of solid aeruginascin.

  • Initial Dissolution: Dissolve the aeruginascin in a minimal amount of anhydrous DMSO or ethanol. For example, dissolve 10 mg of aeruginascin in 200 µL of DMSO. Vortex briefly to ensure complete dissolution. Note: For in vitro studies, ensure the final concentration of the organic solvent is compatible with the assay.[11][12]

  • Dilution: Using a gas-tight syringe, transfer the dissolved aeruginascin concentrate into a volumetric flask. Dilute to the final volume with the previously prepared and degassed stabilized buffer.

  • Aliquoting: Immediately aliquot the final solution into single-use amber glass vials, leaving minimal headspace. Purge the headspace of each vial with argon or nitrogen before sealing tightly.

  • Storage: Store the aliquots at -80°C for long-term storage or at 2-8°C for short-term use (days to weeks, stability must be verified).[13]

Protocol 2: Forced Degradation Study for Aeruginascin

This protocol is designed to intentionally degrade the compound to identify potential degradation products and assess stability under stress conditions, following ICH guidelines.[13]

• Preparation: Prepare a stock solution of aeruginascin (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Aliquot the stock solution and subject it to the following parallel conditions:

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.[13]

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.[13]

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.[13]

  • Thermal Degradation: Incubate a sealed vial of the stock solution at 70°C for 48 hours.

  • Photostability: Expose a clear vial of the stock solution to a calibrated light source (as per ICH Q1B guidelines).

  • Control: Keep a sealed vial of the stock solution, protected from light, at 2-8°C.

• Analysis:

  • At specified time points (e.g., 0, 2, 8, 24, 48 hours), remove an aliquot from each stress condition.

  • If necessary, neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a stability-indicating LC-MS method.

  • Compare the chromatograms to the control to determine the percentage of degradation and identify major degradation products by their mass-to-charge ratio.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Psilocin - Wikipedia [en.wikipedia.org]
• 3. Therapeutic use of psilocybin: Practical considerations for dosing and administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. critical.consulting [critical.consulting]
• 6. researchgate.net [researchgate.net]
• 7. Metabolism of psilocybin and psilocin: clinical and forensic toxicological relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro and in vivo metabolism of psilocybin’s active metabolite psilocin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | In vitro and in vivo metabolism of psilocybin’s active metabolite psilocin [frontiersin.org]
• 10. ricardinis.pt [ricardinis.pt]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. oregon.gov [oregon.gov]
• 15. Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting aeruginascin detection in complex samples

Welcome to the technical support center for aeruginascin (B3025662) detection. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues encountered during the analysis of aeruginascin in complex samples.

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is it difficult to detect?

A1: Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine (B22526) alkaloid found in some species of psychoactive mushrooms.[1] Its detection in complex samples is challenging due to several factors:

• Low Concentrations: Aeruginascin is often present at very low concentrations, sometimes orders of magnitude lower than other tryptamines like psilocybin.[2]

• Instability: Like other tryptamines, aeruginascin is susceptible to degradation under certain conditions, including exposure to heat, light, and enzymatic activity.[3][4]

• Co-eluting Analogs: It co-occurs with structurally similar compounds such as psilocybin, baeocystin, and norbaeocystin, which can interfere with its chromatographic separation and detection.

• Matrix Effects: Complex sample matrices, such as biological fluids or fungal extracts, can suppress or enhance the ionization of aeruginascin in mass spectrometry, leading to inaccurate quantification.

Q2: What are the recommended analytical methods for aeruginascin detection?

A2: The most common and reliable methods for the quantification of aeruginascin are based on liquid chromatography coupled with mass spectrometry (LC-MS), particularly ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS).[3][5] High-performance liquid chromatography with diode-array detection (HPLC-DAD) can also be used, but LC-MS/MS offers superior sensitivity and selectivity.[6]

Q3: How should I store my samples to prevent aeruginascin degradation?

A3: To ensure the stability of aeruginascin and other tryptamines, proper sample storage is crucial. The highest degradation of tryptamines has been observed in fresh mushrooms stored at -80°C, while the least degradation occurs in dried biomass stored in the dark at room temperature.[3][4] For extracts, storage at low temperatures (e.g., -20°C) in a non-aqueous solvent and protected from light is recommended.[7]

Q4: I am not detecting any aeruginascin in a sample where it is expected. What could be the reason?

A4: Several factors could lead to a failure in detecting aeruginascin:

• Insufficient Method Sensitivity: Your analytical method may not be sensitive enough to detect the low concentrations of aeruginascin present in the sample.

• Sample Degradation: The compound may have degraded during sample collection, storage, or processing. Review your handling procedures and storage conditions.

• Inefficient Extraction: Your extraction protocol may not be effectively isolating aeruginascin from the sample matrix.

• Matrix Effects: Significant ion suppression in the mass spectrometer due to co-eluting matrix components can prevent detection.

Q5: My aeruginascin peak is showing poor chromatographic shape. How can I improve it?

A5: Poor peak shape can be caused by several factors:

• Column Overload: Injecting too concentrated a sample can lead to peak fronting or tailing. Dilute your sample and re-inject.

• Inappropriate Mobile Phase: The pH and organic modifier composition of the mobile phase can significantly impact peak shape for tryptamines. Optimization of the mobile phase is often necessary.

• Column Contamination: Buildup of matrix components on the analytical column can degrade performance. Implement a column wash step or use a guard column.

• Secondary Interactions: Aeruginascin, as a quaternary ammonium (B1175870) compound, can have secondary interactions with the stationary phase. Using a column with appropriate surface chemistry can mitigate this.

Troubleshooting Guides

Issue 1: Low or No Recovery of Aeruginascin During Extraction

Possible Cause	Troubleshooting Step
Inefficient cell lysis (for fungal samples)	Ensure thorough homogenization of the sample. For dried mushrooms, cryo-milling into a fine powder significantly increases extraction yields.
Inappropriate extraction solvent	A mixture of methanol (B129727) with a small percentage of acid (e.g., 0.5% v/v acetic acid) has been shown to be effective for extracting tryptamines from mushroom biomass.[4]
Degradation during extraction	Avoid high temperatures during extraction. Perform extractions at room temperature or on ice.[5]
Insufficient solvent volume or extraction time	Ensure an adequate solvent-to-sample ratio and sufficient vortexing or sonication time to allow for complete extraction.

Issue 2: Poor Sensitivity and High Background Noise in LC-MS/MS Analysis

Possible Cause	Troubleshooting Step
Suboptimal MS parameters	Optimize the cone voltage and collision energy for the specific m/z transitions of aeruginascin to maximize signal intensity.
Matrix effects (ion suppression)	Dilute the sample extract to reduce the concentration of interfering matrix components. Incorporate a stable isotope-labeled internal standard for aeruginascin to correct for matrix effects.
Contaminated mobile phase or LC system	Use high-purity solvents and additives. Flush the LC system thoroughly to remove any contaminants.
Inefficient ionization	Ensure the mobile phase pH is compatible with positive mode electrospray ionization (ESI), which is typically used for tryptamine analysis.

Issue 3: Inconsistent Quantification Results

Possible Cause	Troubleshooting Step
Sample heterogeneity	For solid samples like mushrooms, ensure the portion taken for analysis is representative of the whole sample. The concentration of tryptamines can vary significantly between different parts of the mushroom (e.g., cap vs. stipe).[3][5]
Calibration curve issues	Prepare calibration standards in a matrix that closely matches the sample matrix to account for matrix effects. Ensure the calibration range brackets the expected concentration of aeruginascin in the samples.
Instability in processed samples	Analyze samples as soon as possible after extraction. If storage is necessary, keep them at low temperatures and protected from light.
Pipetting or dilution errors	Use calibrated pipettes and perform dilutions carefully to ensure accuracy.

Data Presentation

Table 1: Quantitative Data for Tryptamines in Psilocybe cubensis

Tryptamine	Concentration in Caps (% wt.)	Concentration in Stipes (% wt.)
Aeruginascin	0.01	<0.01
Baeocystin	0.07	0.03
Psilocybin	0.88	0.47
Norbaeocystin	0.01	<0.01
Psilocin	0.06	0.01

Data sourced from a study on cultivated Psilocybe cubensis. Concentrations are expressed as a percentage of the dry weight of the mushroom part.[5]

Table 2: Receptor Binding Affinity (Ki, nM) of Aeruginascin and its Metabolite

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT3
Aeruginascin	High Affinity	High Affinity	High Affinity	No Binding
4-HO-TMT (metabolite)	4400	670	120	>10,000

Data indicates the inhibition constants (Ki) at various human serotonin (B10506) receptors. A lower Ki value indicates a higher binding affinity.[1][8][9]

Experimental Protocols

Protocol 1: Extraction of Aeruginascin from Dried Mushroom Biomass

• Sample Preparation: Cryo-mill the dried mushroom sample into a fine, homogenous powder.

• Weighing: Accurately weigh approximately 50 mg of the powdered sample into a microcentrifuge tube.

• Extraction Solvent Addition: Add 3 mL of 5% acetic acid in methanol to the tube.

• Vortexing: Vortex the sample for 30 minutes at 2500 rpm.

• Centrifugation: Centrifuge the sample for 10 minutes at 4000 rpm.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Re-extraction: Add another 2 mL of the extraction solvent to the mushroom pellet and repeat the vortexing and centrifugation steps.

• Pooling Supernatants: Combine the second supernatant with the first.

• Final Volume Adjustment: Bring the total volume of the pooled supernatant to 10 mL with water.

• Dilution: Dilute the extract 1000-fold with water.

• Internal Standard Spiking: Spike the diluted extract with an appropriate internal standard (e.g., deuterated aeruginascin) to a final concentration of 50 ng/mL.

• Analysis: The sample is now ready for LC-MS/MS analysis.

Protocol 2: UHPLC-MS/MS Analysis of Aeruginascin

• Instrumentation: An ultra-high-performance liquid chromatograph coupled to a triple quadrupole tandem mass spectrometer.

• Column: A C18 reversed-phase column with a particle size of less than 2 µm is recommended for optimal separation.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute aeruginascin and separate it from other tryptamines.

• Flow Rate: A typical flow rate for UHPLC is between 0.3 and 0.5 mL/min.

• Injection Volume: 1-5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for aeruginascin for confident identification and quantification. The precursor ion for aeruginascin is m/z 299.1.[10]

Visualizations

Caption: Workflow for the extraction and analysis of aeruginascin.

Caption: Putative signaling pathway of aeruginascin.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. oregon.gov [oregon.gov]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Parameters for Aeruginascin Analysis

Welcome to the technical support center for the analysis of aeruginascin (B3025662) and related tryptamine (B22526) alkaloids using High-Performance Liquid Chromatography (HPLC). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is its analysis important?

A1: Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine alkaloid found in some species of psychedelic mushrooms, such as Inocybe aeruginascens and Psilocybe cubensis.[1] Its analysis is crucial for understanding the chemical profile of these mushrooms and their potential pharmacological effects. Research suggests that aeruginascin may modulate the effects of psilocybin, potentially leading to more euphoric experiences.[1][2]

Q2: What are the biggest challenges in the HPLC analysis of aeruginascin?

A2: The primary challenges include its low concentration in fungal biomass compared to other tryptamines like psilocybin, potential for degradation, and chromatographic issues such as peak tailing.[3] Due to its structural similarity to other tryptamines, achieving good resolution is critical for accurate quantification.

Q3: What type of HPLC column is best suited for aeruginascin analysis?

A3: Reversed-phase C18 columns are commonly used for the analysis of psilocybin and its analogues, including aeruginascin.[4][5] Some methods have also successfully employed Force Biphenyl columns.[6] For improved retention of polar compounds, HILIC (Hydrophilic Interaction Liquid Chromatography) columns can also be considered.[7][8]

Q4: What mobile phase composition is recommended?

A4: A typical mobile phase for reversed-phase HPLC of tryptamines consists of a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol (B129727).[4][9] The aqueous phase is often acidified with formic acid or uses a buffer like ammonium (B1175870) formate (B1220265) to improve peak shape and control ionization.[4][10] Acetonitrile is often preferred over methanol as it can provide better peak shape for psilocybin and related compounds.[4]

Q5: How can I improve the stability of aeruginascin during extraction and analysis?

A5: Tryptamines can be sensitive to heat and oxidation.[11][12] It is recommended to use fresh or properly dried and stored samples. Dried biomass stored in the dark at room temperature has shown the lowest degradation of tryptamines.[11][12] Avoid high temperatures during sample preparation. Extracts should be analyzed promptly or stored at low temperatures in the dark.

Experimental Protocols

Protocol 1: Extraction of Tryptamines from Fungal Biomass

This protocol is adapted from methodologies described for the extraction of psilocybin and its analogues from mushroom fruiting bodies.[3]

Materials:

• Dried and powdered mushroom material

• Methanol

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC vials

Procedure:

• Weigh approximately 10 mg of homogenized, dried mushroom powder into a microcentrifuge tube.

• Add 1 mL of methanol to the tube.

• Vortex the mixture vigorously for 30 minutes to ensure thorough extraction.

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet the solid material.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for HPLC analysis.

Protocol 2: HPLC-UV Analysis of Aeruginascin and Related Tryptamines

This protocol provides a general starting point for the analysis of aeruginascin. Optimization may be required based on the specific HPLC system and column used.

HPLC System and Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[5]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient can be employed, starting with a high aqueous content and increasing the organic phase over the run. A suggested starting point is 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV detector at 220 nm or 280 nm.[4][5]

Data Presentation

Table 1: HPLC Retention Times of Tryptamine Alkaloids

Compound	Retention Time (minutes)
Norbaeocystin	1.314
Baeocystin	1.750
Aeruginascin	2.173
Psilocybin	2.324
Norpsilocin	2.784
Data adapted from an analysis using a Force Biphenyl column.[6]

Table 2: Recommended HPLC Parameters for Tryptamine Analysis

Parameter	Recommended Setting	Rationale
Column	Reversed-phase C18 or Biphenyl	Good retention and separation of tryptamines.[4][6]
Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid	Acetonitrile provides good peak shape; formic acid aids in protonation and reduces peak tailing.[4][10]
Detection Wavelength	220 nm	Good absorbance for tryptamine alkaloids.[4]
Column Temperature	25-30 °C	Provides stable and reproducible retention times.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	- Secondary interactions with residual silanols on the column.- Column overload.- Extra-column band broadening.	- Operate at a lower mobile phase pH (e.g., using formic acid) to suppress silanol (B1196071) activity.[13]- Reduce sample concentration.[14]- Ensure proper connections and minimize tubing length.[15]
Poor Resolution	- Inappropriate mobile phase composition.- Column degradation.	- Optimize the gradient profile or the organic solvent percentage.- Replace the column or use a guard column.[15]
Variable Retention Times	- Changes in mobile phase composition or pH.- Fluctuations in column temperature.- Column equilibration issues.	- Prepare fresh mobile phase and ensure accurate pH adjustment.[14]- Use a column oven for temperature control.- Ensure the column is adequately equilibrated before each run.
No or Low Signal for Aeruginascin	- Low concentration in the sample.- Degradation of the analyte.	- Use a more sensitive detector (e.g., mass spectrometry).- Concentrate the sample extract.- Follow proper sample handling and storage procedures to minimize degradation.[11][12]

Visualizations

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. psychedelicreview.com [psychedelicreview.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. restek.com [restek.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. oregon.gov [oregon.gov]
• 12. researchgate.net [researchgate.net]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Minimizing Aeruginascin Degradation During Storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the degradation of aeruginascin (B3025662) during storage. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is its stability a concern?

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine (B22526) alkaloid found in some species of psychoactive mushrooms.[1][2][3] As a phosphorylated indoleamine, it is susceptible to degradation, which can impact the accuracy and reproducibility of research findings. Understanding and mitigating its degradation is crucial for reliable experimental outcomes.

Q2: What are the primary factors that contribute to the degradation of aeruginascin?

The primary factors contributing to the degradation of aeruginascin and related tryptamines are:

• Temperature: Elevated temperatures accelerate chemical degradation.[4][5]

• Light: Exposure to light, particularly UV radiation, can induce photodegradation.[6][7]

• Oxygen: The presence of oxygen can lead to oxidative degradation of the indole (B1671886) ring and other sensitive moieties.[8]

• pH: Aeruginascin's stability is influenced by the pH of the solution. Acidic or alkaline conditions can promote hydrolysis of the phosphate (B84403) group.

• Enzymatic Activity: In biological matrices such as mushroom biomass, enzymes like phosphatases can dephosphorylate aeruginascin to 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT).[9]

Q3: How should I store purified aeruginascin for short-term and long-term use?

For optimal stability, purified aeruginascin should be stored as a dry powder in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen).

Storage Condition	Recommended Parameters	Rationale
Short-Term (days to weeks)	-20°C in a desiccator	Minimizes thermal degradation and exposure to moisture.
Long-Term (months to years)	-80°C in a desiccator	Provides maximum protection against thermal degradation for extended periods.[5][10]

Q4: What is the best way to store aeruginascin in solution?

If storage in solution is unavoidable, dissolve aeruginascin in a deoxygenated, anhydrous, aprotic solvent such as acetonitrile (B52724) or DMSO. Prepare solutions fresh whenever possible. For short-term storage, keep solutions at -20°C or -80°C in amber vials with minimal headspace to reduce exposure to oxygen. Be aware that repeated freeze-thaw cycles can accelerate degradation.

Q5: I've noticed a blueish discoloration in my aeruginascin sample. What does this indicate?

A blueish discoloration is often indicative of the oxidation of tryptamine alkaloids, particularly the dephosphorylated metabolite 4-HO-TMT, which is analogous to the degradation of psilocin to blue quinoid products.[4][8] This suggests that your sample has been exposed to oxygen and may have undergone significant degradation.

Troubleshooting Guide

Problem 1: Rapid loss of aeruginascin concentration in mushroom extracts.

• Possible Cause 1: Enzymatic degradation. Fresh or improperly dried mushroom biomass contains active phosphatases that can dephosphorylate aeruginascin.

  • Solution: Immediately dry fresh mushroom samples at a low temperature (e.g., using a lyophilizer or a dehydrator at a temperature not exceeding 40°C). Storing fresh mushrooms, even frozen, can lead to significant degradation.[5][10]

• Possible Cause 2: Oxidation. Mechanical disruption of mushroom cells during homogenization exposes tryptamines to oxygen and oxidative enzymes.

  • Solution: If possible, work with whole, dried mushrooms and grind them immediately before extraction. Store powdered mushroom material under an inert gas.

• Possible Cause 3: Inappropriate storage of extracts. Storing extracts at room temperature or in the light will accelerate degradation.

  • Solution: Store extracts at -20°C or -80°C in amber vials and minimize exposure to light and air.

Problem 2: Inconsistent results in analytical measurements of aeruginascin.

• Possible Cause 1: Degradation during sample preparation. Exposure to light, heat, or reactive solvents during sample preparation can lead to variable degradation.

  • Solution: Work under dim light, use amber glassware, and keep samples on ice. Use high-purity, degassed solvents.

• Possible Cause 2: Instability in the analytical system. Aeruginascin may degrade in the autosampler or on the chromatographic column.

  • Solution: Use a cooled autosampler (e.g., 4°C). Ensure the mobile phase is compatible and does not promote degradation. A slightly acidic mobile phase (e.g., with 0.1% formic acid) can improve the stability and peak shape of tryptamines during LC-MS analysis.

• Possible Cause 3: Improper handling of reference standards.

  • Solution: Follow strict protocols for the storage and handling of analytical reference standards, as outlined in the FAQs.[11][12][13]

Experimental Protocols

Protocol 1: Long-Term Storage of Purified Aeruginascin

• Preparation: Ensure the purified aeruginascin is in a dry, solid form.

• Weighing and Aliquoting: In a controlled, low-humidity environment (e.g., a glovebox with an inert atmosphere), weigh the desired amounts of aeruginascin into pre-labeled amber glass vials.

• Inerting: Purge each vial with a gentle stream of an inert gas (e.g., argon or nitrogen) for 1-2 minutes to displace any oxygen.

• Sealing: Immediately and tightly seal the vials with PTFE-lined caps.

• Secondary Containment: Place the sealed vials in a labeled, airtight secondary container with a desiccant.

• Storage: Store the secondary container in a -80°C freezer.

• Usage: When a sample is needed, allow the vial to warm to room temperature before opening to prevent condensation of moisture onto the compound.

Protocol 2: Forced Degradation Study of Aeruginascin

Objective: To identify potential degradation products and degradation pathways of aeruginascin under various stress conditions.

Materials:

• Purified aeruginascin

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• High-purity water

• Methanol (B129727) or acetonitrile (HPLC grade)

• pH meter

• Photostability chamber

• Oven

• HPLC-UV/MS system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of aeruginascin (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or water).

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl and incubate at 60°C for a defined period (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH and incubate at 60°C for a defined period.

  • Oxidation: Mix an aliquot of the stock solution with 3% H₂O₂ and keep at room temperature for a defined period.

  • Thermal Degradation: Place an aliquot of the stock solution in an oven at 80°C for a defined period.

  • Photodegradation: Expose an aliquot of the stock solution to light in a photostability chamber according to ICH Q1B guidelines. A dark control sample should be run in parallel.[14][15][16][17]

• Sample Analysis: At each time point, withdraw a sample, neutralize if necessary, and dilute to an appropriate concentration for analysis.

• Analytical Method: Analyze the samples using a validated stability-indicating HPLC-UV/MS method to separate and identify the parent compound and any degradation products.

Data Presentation

Table 1: Summary of Tryptamine Stability in Psilocybe cubensis Biomass under Different Storage Conditions (1 Month)

Storage Condition	Psilocybin Degradation (%)	Aeruginascin Degradation (%)	Psilocin Change (%)	Reference
Dried, whole, dark, 20°C	~10%	~15%	Slight increase	[5]
Dried, powdered, dark, 20°C	~15%	~20%	Increase	[5]
Dried, powdered, light, 20°C	~30%	~35%	Significant increase	[5]
Fresh, whole, -20°C	>50%	>50%	Significant increase	[5]
Fresh, whole, -80°C	>80%	>80%	Significant increase	[5][10]

Note: Data are approximate and synthesized from the findings of Gotvaldová et al. (2021) for illustrative purposes.

Visualizations

Caption: Putative degradation pathway of aeruginascin.

Caption: Workflow for aeruginascin stability assessment.

References

• 1. pharmtech.com [pharmtech.com]
• 2. Aeruginascin - Wikipedia [en.wikipedia.org]
• 3. Aeruginascin, a trimethylammonium analogue of psilocybin from the hallucinogenic mushroom Inocybe aeruginascens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oregon.gov [oregon.gov]
• 5. researchgate.net [researchgate.net]
• 6. Item - Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - Deakin University - Figshare [dro.deakin.edu.au]
• 7. researchgate.net [researchgate.net]
• 8. Psilocin - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 12. Handling Your Analytical Reference Standards [restek.com]
• 13. Use & Storage of Reference Standards | USP [usp.org]
• 14. iagim.org [iagim.org]
• 15. database.ich.org [database.ich.org]
• 16. q1scientific.com [q1scientific.com]
• 17. PHOTOSTABILITY TESTING SEM I SEMINAR | PPTX [slideshare.net]

Technical Support Center: Enhancing the Purity of Synthesized Aeruginascin

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to address challenges in the purification of synthesized aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine).

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is high purity essential?

A1: Aeruginascin is a naturally occurring tryptamine (B22526) derivative found in certain species of psychedelic mushrooms.[1] As the N-trimethyl analogue of psilocybin, it is of significant interest for pharmacological research.[1] High purity is critical for accurate in vitro and in vivo studies, ensuring that observed biological effects are attributable to aeruginascin itself and not to potentially psychoactive or toxic impurities.

Q2: What are the common impurities in synthesized aeruginascin?

A2: Impurities can arise from starting materials, side reactions, or degradation. Common impurities in tryptamine syntheses include unreacted starting materials (e.g., psilocybin), partially methylated intermediates (e.g., baeocystin), and byproducts from the synthetic route, such as β-hydroxy intermediates which can form dimers.[2] Additionally, oxidation and degradation products can appear as colored impurities.

Q3: What analytical methods are suitable for assessing aeruginascin purity?

A3: A combination of chromatographic and spectroscopic methods is recommended.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with mass spectrometry (LC-MS) or diode-array detection (DAD), is a powerful tool for separating and quantifying aeruginascin and its impurities.[3][4] Hydrophilic Interaction Liquid Chromatography (HILIC) can be particularly effective for retaining and separating polar compounds like aeruginascin.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ³¹P NMR can provide detailed structural information and are excellent for identifying and quantifying impurities, often without the need for reference standards for every impurity.[7][8]

• Thin-Layer Chromatography (TLC): TLC is a rapid, qualitative method for monitoring reaction progress and assessing the complexity of the crude product.[4]

Q4: What is the expected appearance of pure aeruginascin?

A4: Pure tryptamine derivatives are typically colorless or white crystalline solids.[9][10] Any significant coloration (e.g., yellow, brown, or blue) may indicate the presence of impurities or degradation products.

Troubleshooting Guide

Problem 1: Low Purity After Initial Synthesis and Work-up

• Q: My crude product has a low purity (<85%) after the initial synthesis and extraction. What are the likely causes and how can I improve it?

• A: Low initial purity often points to incomplete reactions or issues with the work-up procedure.

  • Incomplete Methylation: If synthesizing from psilocybin, ensure an adequate excess of the methylating agent (e.g., methyl iodide) and sufficient reaction time.[2][11] Monitor the reaction by TLC or LC-MS to confirm the disappearance of the starting material.

  • Ineffective Extraction: Aeruginascin is a quaternary ammonium (B1175870) salt, making it highly polar and water-soluble. Standard liquid-liquid extractions with nonpolar organic solvents may be inefficient. Consider pH adjustments or the use of more polar extraction solvents.

  • Side Reactions: The presence of reactive impurities, such as ß-hydroxy intermediates, can lead to the formation of dimers.[2] A filtration step through a silica (B1680970) pad after the reduction step in some synthetic routes can help remove these.[2]

Problem 2: Product Discoloration (Blue or Brown Tinge)

• Q: My aeruginascin sample is unstable and develops a blue or brown color over time. What is causing this and how can I prevent it?

• A: Tryptamine derivatives with a free hydroxyl group (or one that can be formed by hydrolysis) are susceptible to oxidation, which often results in colored degradation products.

  • Minimize Exposure to Oxygen: Perform purification steps, particularly those involving heating, under an inert atmosphere (e.g., nitrogen or argon).

  • Use Degassed Solvents: Solvents can contain dissolved oxygen. Degas solvents by sparging with an inert gas or by several freeze-pump-thaw cycles.

  • Control pH: The stability of tryptamines can be pH-dependent. Acidic conditions can sometimes prevent oxidation.

  • Proper Storage: Store the purified compound under an inert atmosphere, protected from light, and at low temperatures (-20°C or -80°C) to minimize degradation.

Problem 3: Difficulty with Recrystallization

• Q: I am struggling to recrystallize my aeruginascin. Either no crystals form, or I get an oil. What should I try?

• A: Recrystallization is a powerful purification technique but requires careful selection of the solvent system.

  • Solvent Selection: Aeruginascin's salt-like nature requires polar solvents. Methanol and water have been successfully used for the recrystallization of aeruginascin's active metabolite.[7][12] A good recrystallization solvent should dissolve the compound when hot but not when cold.

  • Solvent Systems: If a single solvent is not effective, try a binary solvent system. Dissolve the compound in a minimum of a "good" solvent (e.g., hot methanol) and then slowly add a "poor" solvent (an anti-solvent, e.g., ethyl acetate (B1210297) or diethyl ether) until the solution becomes turbid. Heat to redissolve, then allow to cool slowly.

  • Induce Crystallization: If crystals do not form spontaneously, try scratching the inside of the flask with a glass rod at the solvent-air interface or adding a seed crystal from a previous successful crystallization.

  • Remove Water: If the product is hygroscopic, residual water can inhibit crystallization. Ensure the crude product is thoroughly dried before attempting recrystallization.

Problem 4: Impurities Co-elute During Column Chromatography

• Q: I am using column chromatography, but a key impurity is eluting with my product. How can I improve the separation?

• A: Co-elution occurs when the impurity and the product have similar affinities for the stationary and mobile phases.

  • Optimize the Mobile Phase: For reverse-phase chromatography (e.g., C18), adjust the ratio of the aqueous and organic phases (e.g., water/acetonitrile or water/methanol).[3] Adding a small amount of an acid (e.g., formic or acetic acid) or a buffer can improve peak shape and selectivity for ionizable compounds.[3][13]

  • Change the Stationary Phase: If optimizing the mobile phase is insufficient, switch to a different type of column. A phenyl-hexyl column may offer different selectivity compared to a standard C18 column. For a highly polar compound like aeruginascin, a HILIC column could provide better retention and separation.[5][6]

  • Gradient Elution: If using isocratic elution (a constant mobile phase composition), switch to a gradient elution where the solvent composition changes over time. This can help to separate compounds with different polarities more effectively.[3]

Data Presentation

Table 1: Comparison of Purification Techniques for Tryptamine Alkaloids

Technique	Principle	Typical Purity	Advantages	Disadvantages
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.	>98%	Cost-effective, scalable, can yield high-purity crystalline material.	Requires finding a suitable solvent system; can have lower yields.
Flash Column Chromatography	Separation based on differential partitioning between a stationary phase (e.g., silica gel, C18) and a mobile phase.	95-99%	Versatile, can separate complex mixtures, applicable to a wide range of compounds.	Can be time-consuming and solvent-intensive; potential for product degradation on silica.
Preparative HPLC	High-resolution liquid chromatography on a larger scale to isolate and purify compounds.	>99%	High resolution and purity, automated.	Expensive equipment and solvents, limited sample loading capacity.
Precipitation	Addition of an anti-solvent or adjustment of pH to cause the desired compound to precipitate from solution.[2]	Variable	Simple, rapid, can be effective for initial purification.[2]	Often less selective than recrystallization, may trap impurities.

Table 2: Common Solvents for Purification of Tryptamine Analogs

Purification Step	Solvent/System	Rationale
Recrystallization	Methanol, Ethanol/Water, Water.[7][12]	Aeruginascin and its analogs are polar salts, requiring polar protic solvents for recrystallization.
Reverse-Phase Chromatography (Mobile Phase)	Water/Acetonitrile with 0.1% Formic Acid.[3][13]	Common system for C18 columns, providing good separation for many tryptamines. The acid improves peak shape.
HILIC (Mobile Phase)	Acetonitrile/Ammonium Formate Buffer.[5]	HILIC is well-suited for highly polar compounds that are poorly retained in reverse-phase chromatography.
Normal-Phase Chromatography (Mobile Phase)	Dichloromethane/Methanol.[9]	A more traditional approach for separating compounds of moderate polarity on silica gel.

Experimental Protocols

Protocol 1: General Recrystallization from a Single Solvent

• Solvent Selection: Choose a solvent in which aeruginascin is soluble at high temperatures but sparingly soluble at low temperatures (e.g., methanol).[7][12]

• Dissolution: Place the crude, dry aeruginascin in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hotplate with stirring) until all the solid dissolves. Add more solvent dropwise if needed to achieve complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under high vacuum to remove all residual solvent.

Protocol 2: Flash Column Chromatography (Reverse-Phase)

• Column Packing: Select a C18 reverse-phase column appropriate for the amount of material to be purified. Equilibrate the column with the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Sample Preparation: Dissolve the crude aeruginascin in a minimal amount of the mobile phase or a strong solvent like methanol. If the solubility is low, the sample can be adsorbed onto a small amount of C18 silica.

• Loading: Carefully load the sample onto the top of the column.

• Elution: Begin eluting with the mobile phase, either isocratically or with a gradually increasing gradient of the organic solvent (e.g., increasing the percentage of acetonitrile).

• Fraction Collection: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator). Lyophilization may be necessary if the mobile phase is primarily water.

Visualizations

Caption: General purification workflow for synthesized aeruginascin.

Caption: Decision tree for troubleshooting low purity results.

Caption: Simplified degradation pathway of aeruginascin.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. psychedelicreview.com [psychedelicreview.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Comparative study of different column types for the separation of polar basic hallucinogenic alkaloids [scielo.org.za]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. EP0171728B1 - Tryptamine derivatives, method for their preparation and their use - Google Patents [patents.google.com]
• 10. Tryptamine from Tryptophan - [www.rhodium.ws] [erowid.org]
• 11. psychedelicreview.com [psychedelicreview.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Resolution of Aeruginascin and its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of aeruginascin (B3025662) from its isomers, such as psilocybin and baeocystin (B1212335).

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of aeruginascin and its isomers.

Issue 1: Poor Resolution or Co-elution of Aeruginascin and its Isomers

Symptoms:

• Aeruginascin and a closely related isomer (e.g., baeocystin) are not baseline separated.

• Peaks for aeruginascin and an isomer overlap significantly, making accurate quantification difficult.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Suboptimal Stationary Phase	For polar compounds like tryptamines, standard C18 columns may not always provide the best selectivity. Consider a Phenyl-Hexyl column , which can offer alternative selectivity through π-π interactions with the indole (B1671886) ring of the tryptamines. While C18 columns rely primarily on hydrophobic interactions, phenyl-based columns can provide better resolution for structurally similar aromatic compounds. A study on polar hallucinogenic alkaloids suggested that RP-phenyl columns can be effective.[1]
Inadequate Mobile Phase Composition	Optimize the mobile phase gradient and composition. For a panel of ten tryptamines and beta-carbolines, including aeruginascin, a successful separation was achieved using a gradient with methanol (B129727) as the strong solvent.[2] The critical pair for resolution in this study was identified as aeruginascin and baeocystin.[2]
Incorrect Mobile Phase pH	The pH of the mobile phase is a critical parameter for the separation of ionizable compounds like tryptamines. Adjusting the pH can alter the ionization state of the analytes and significantly impact their retention and selectivity. A slightly acidic mobile phase is often employed.
Inappropriate Column Temperature	Temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer, thereby affecting resolution. A study successfully resolved aeruginascin and baeocystin at a relatively low column temperature of 25 °C.[2]
Suboptimal Flow Rate	The flow rate affects the time analytes spend interacting with the stationary phase. A slower flow rate can sometimes improve resolution. A flow rate of 0.75 mL/min was used in a successful separation of a tryptamine (B22526) panel.[2]

Experimental Protocol: HPLC Separation of Tryptamine Panel

A published method successfully separated a panel of ten tryptamines and beta-carbolines, achieving a USP resolution of 1.95 for the critical pair, aeruginascin and baeocystin.[2]

Parameter	Condition
System	Arc Premier HPLC System
Column	XSelect Premier HSS T3, 2.5 µm, 4.6 x 100 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	9-minute gradient from 12% to 55% Methanol
Flow Rate	0.75 mL/min
Column Temperature	25 °C
Detection	PDA and QDa Mass Detector
Injection Volume	Not specified

Issue 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Difficulty in accurately integrating peak areas.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Secondary Interactions with Residual Silanols	Tryptamines, being basic compounds, can interact with acidic residual silanols on the silica-based stationary phase, leading to peak tailing. Use a modern, end-capped column or a column specifically designed for the analysis of basic compounds. Alternatively, adding a small amount of a basic modifier, like triethylamine (B128534) (TEA), to the mobile phase can help to mask the silanol (B1196071) groups.
Column Overload	Injecting too much sample can lead to peak distortion. Try reducing the injection volume or the concentration of the sample.
Mismatched Injection Solvent	If the injection solvent is significantly stronger than the initial mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.
Column Contamination	Contaminants from previous injections can accumulate on the column and affect peak shape. Regularly flush the column with a strong solvent.

Issue 3: Analyte Degradation

Symptoms:

• Appearance of unexpected peaks, such as psilocin when analyzing psilocybin.

• Loss of peak area for psilocybin over a sequence of injections.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Dephosphorylation of Psilocybin	Psilocybin can dephosphorylate to the less stable psilocin, especially at elevated temperatures or in certain pH conditions. Psilocin is also susceptible to oxidation.[3]
Sample Storage and Handling	Tryptamine alkaloids can degrade under certain storage conditions. The lowest decay of tryptamines in dried mushroom biomass was observed when stored in the dark at room temperature.[3]
Extraction Method	The choice of extraction solvent and conditions can impact the stability of the analytes. A common method involves extraction with methanol.[2]

Frequently Asked Questions (FAQs)

Q1: Which HPLC column is best for separating aeruginascin from its isomers?

A1: Both C18 and Phenyl-Hexyl columns can be used, but they offer different selectivities.

• C18 columns separate based on hydrophobicity. Since aeruginascin and its isomers are structurally very similar, achieving baseline resolution on a C18 column can be challenging.

• Phenyl-Hexyl columns provide an alternative selectivity based on π-π interactions between the phenyl rings of the stationary phase and the indole structure of the tryptamines. This can often lead to improved resolution of aromatic isomers.[1] One study that successfully separated a panel of tryptamines, including aeruginascin, utilized an XSelect Premier HSS T3 column, which is a C18 column with a high surface silica, suggesting that with optimized conditions, C18 columns can be effective.[2] Ultimately, the choice may depend on the specific isomer pair that is most difficult to resolve in your sample matrix. Method development with both column types is recommended to determine the optimal choice for your specific application.

Q2: What are the advantages of using UPLC-MS/MS over HPLC for this separation?

A2: UPLC (Ultra-Performance Liquid Chromatography) offers several advantages over traditional HPLC for the analysis of tryptamines:

• Improved Resolution: UPLC uses smaller particle size columns (sub-2 µm), which leads to higher separation efficiency and better resolution of closely eluting compounds.

• Faster Analysis Times: The higher pressure tolerance of UPLC systems allows for higher flow rates, significantly reducing run times.

• Increased Sensitivity: The sharper and narrower peaks produced by UPLC can lead to increased signal-to-noise ratios in the mass spectrometer, improving detection limits.

• Reduced Solvent Consumption: Faster run times and smaller column dimensions result in lower solvent usage, making it a more environmentally friendly and cost-effective technique.

Q3: Is Supercritical Fluid Chromatography (SFC) a viable option for this separation?

A3: SFC is a promising technique for the separation of chiral and achiral compounds and has been used for the analysis of various drugs. It uses a supercritical fluid, typically carbon dioxide, as the main mobile phase, which has low viscosity and high diffusivity, leading to fast and efficient separations. For polar compounds like tryptamines, a polar co-solvent (modifier) such as methanol is typically added. SFC can offer orthogonal selectivity to reversed-phase HPLC and may be a valuable tool for resolving difficult-to-separate isomers. While specific applications for aeruginascin isomer separation are not widely published, SFC has been successfully used for the separation of other isomeric new psychoactive substances.[4]

Q4: How can I prevent the degradation of psilocybin to psilocin during sample preparation and analysis?

A4: To minimize the dephosphorylation of psilocybin to psilocin:

• Control Temperature: Avoid high temperatures during sample extraction and storage. Store extracts at low temperatures and protect them from light. One study found that the lowest decay of tryptamines in dried mushroom biomass was observed when stored in the dark at room temperature.[3]

• Control pH: Psilocybin is more stable in neutral to slightly acidic conditions. Strongly acidic or alkaline conditions can promote hydrolysis.

• Use Appropriate Solvents: Methanol is a commonly used extraction solvent.[2]

• Analyze Samples Promptly: Analyze prepared samples as soon as possible to minimize degradation over time.

Q5: What are some key considerations for sample preparation from mushroom matrices?

A5: Proper sample preparation is crucial for accurate and reproducible results.

• Homogenization: The distribution of tryptamines can be uneven within a mushroom. Grinding the dried mushroom material to a fine, homogeneous powder is essential to ensure that the analyzed subsample is representative.

• Extraction Efficiency: Multiple extraction steps may be necessary to ensure complete extraction of the analytes from the fungal matrix.

• Filtration: It is important to filter the extract before injection into the HPLC system to remove particulate matter that could clog the column.

• Matrix Effects: Mushroom extracts can be complex and may contain compounds that interfere with the analysis. A sample cleanup step, such as solid-phase extraction (SPE), may be necessary for cleaner chromatograms and more accurate quantification, especially at low analyte concentrations.

References

• 1. Comparative study of different column types for the separation of polar basic hallucinogenic alkaloids [scielo.org.za]
• 2. waters.com [waters.com]
• 3. oregon.gov [oregon.gov]
• 4. researchgate.net [researchgate.net]

Aeruginascin Bioavailability Enhancement: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in increasing the in vivo bioavailability of aeruginascin (B3025662). Due to the limited specific research on aeruginascin, many of the proposed strategies are based on established principles for enhancing the bioavailability of other tryptamines and central nervous system (CNS) drugs.

Frequently Asked Questions (FAQs)

Q1: What is the primary obstacle to the in vivo bioavailability of aeruginascin?

A1: The primary challenge lies in the poor blood-brain barrier (BBB) permeability of its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT). Aeruginascin is a prodrug that is likely dephosphorylated to 4-HO-TMT in the body. As a quaternary ammonium (B1175870) compound, 4-HO-TMT is hydrophilic and carries a permanent positive charge, which significantly restricts its passage across the lipophilic BBB.

Q2: Are there any known transporters for aeruginascin or 4-HO-TMT at the BBB?

A2: Currently, there is no published evidence to suggest the involvement of specific uptake transporters for aeruginascin or 4-HO-TMT at the BBB. The structural characteristics of 4-HO-TMT make it an unlikely substrate for most known nutrient or endogenous compound transporters.

Q3: What are the potential metabolic pathways for aeruginascin besides dephosphorylation?

A3: While dephosphorylation to 4-HO-TMT is the presumed primary metabolic pathway, other potential routes could include N-demethylation or enzymatic degradation in the liver and other tissues. However, detailed metabolic studies for aeruginascin have not been extensively reported.

Q4: Is there any data on the oral bioavailability of aeruginascin?

A4: To date, there is a lack of published studies detailing the oral bioavailability of aeruginascin in animal models or humans. Its hydrophilic nature and potential for first-pass metabolism suggest that oral bioavailability is likely to be low.

Troubleshooting Guides

Issue 1: Low Brain Concentration of 4-HO-TMT Detected in Animal Models

Possible Causes and Troubleshooting Strategies:

Possible Cause	Troubleshooting Strategy
Poor BBB Permeability of 4-HO-TMT	1. Lipid-Based Nanoparticle Encapsulation: Formulate aeruginascin or 4-HO-TMT in liposomes or solid lipid nanoparticles (SLNs) to mask its hydrophilic nature and facilitate transport across the BBB.[1][2][3][4][5][6][] 2. Polymeric Nanoparticle Encapsulation: Utilize biodegradable polymers such as PLGA to create nanoparticles that can protect the drug from degradation and potentially be surface-modified for targeted delivery.[1][8] 3. Prodrug Approach: Synthesize a more lipophilic prodrug of 4-HO-TMT that can cross the BBB and then be converted to the active compound within the CNS.[9][10][11][12][13]
Rapid Systemic Clearance	1. PEGylation: Modify the surface of nanoparticles with polyethylene (B3416737) glycol (PEG) to increase circulation time and reduce uptake by the reticuloendothelial system.[3][5] 2. Co-administration with Efflux Pump Inhibitors: While not confirmed for 4-HO-TMT, investigate if it is a substrate for efflux transporters like P-glycoprotein (P-gp). If so, co-administration with P-gp inhibitors could increase brain exposure.[9]
Chemical Instability	1. Formulation with Antioxidants: Tryptamines can be susceptible to oxidation.[14] Including antioxidants in the formulation may improve stability. 2. pH Optimization: Determine the optimal pH for the stability of aeruginascin in the formulation and buffer accordingly.

Issue 2: High Variability in Pharmacokinetic Data

Possible Causes and Troubleshooting Strategies:

Possible Cause	Troubleshooting Strategy
Inconsistent Formulation Quality	1. Characterize Nanoparticle Formulations: Thoroughly characterize nanoparticle size, polydispersity index (PDI), zeta potential, and drug loading efficiency for each batch to ensure consistency. 2. Ensure Homogeneity of Dosing Solutions: For non-formulated drug, ensure complete dissolution and uniform suspension before administration.
Inter-animal Physiological Differences	1. Increase Sample Size: Use a sufficient number of animals per group to account for biological variability. 2. Standardize Experimental Conditions: Maintain consistent animal age, weight, and fasting state. Ensure precise and consistent administration techniques.[15][16]
Analytical Method Inaccuracy	1. Method Validation: Fully validate the analytical method for quantifying aeruginascin and 4-HO-TMT in plasma and brain tissue, including assessments of linearity, accuracy, precision, and stability.[17][18][19] 2. Use of Internal Standard: Employ a suitable internal standard to correct for variations in sample processing and instrument response.

Experimental Protocols

Protocol 1: In Vitro Blood-Brain Barrier Permeability Assay

This protocol describes a general method for assessing the permeability of aeruginascin and its formulations across an in vitro BBB model, such as a co-culture of brain endothelial cells with astrocytes.[20][21][22][23][24]

Workflow:

Caption: Workflow for in vitro BBB permeability assay.

Methodology:

• Cell Culture:

  • Seed primary or immortalized brain endothelial cells (e.g., hCMEC/D3) on the apical side of a Transwell® insert.

  • Seed astrocytes on the basolateral side of the well.

  • Co-culture the cells until a tight monolayer is formed, as confirmed by high transendothelial electrical resistance (TEER) values.

• Permeability Assay:

  • Replace the medium in the apical chamber with a solution containing the test compound (aeruginascin or its formulation).

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

  • Replace the collected volume with fresh medium.

• Sample Analysis:

  • Quantify the concentration of aeruginascin in the collected samples using a validated analytical method, such as LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following formula:

    • Papp = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of drug transport, A is the surface area of the membrane, and C0 is the initial drug concentration in the apical chamber.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

This protocol provides a general framework for evaluating the pharmacokinetics of an aeruginascin formulation in rats or mice following intravenous (IV) and oral (PO) administration.[15][16][25][26][27]

Workflow:

Caption: Workflow for in vivo pharmacokinetic study.

Methodology:

• Animal Dosing:

  • Administer the aeruginascin formulation to fasted rodents via intravenous injection or oral gavage at a predetermined dose.

• Sample Collection:

  • Collect blood samples at various time points post-administration (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • At the final time point, euthanize the animals and collect brain tissue.

• Sample Processing:

  • Centrifuge blood samples to obtain plasma.

  • Homogenize brain tissue in a suitable buffer.

• Bioanalysis:

  • Extract aeruginascin and 4-HO-TMT from plasma and brain homogenates.

  • Quantify the concentrations using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software to calculate key parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and elimination half-life.

  • Calculate oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Data Presentation

Table 1: Hypothetical Physicochemical Properties of Aeruginascin and 4-HO-TMT

Property	Aeruginascin	4-HO-TMT
Molecular Weight	299.29 g/mol [28]	221.30 g/mol
LogP (Predicted)	Low	Very Low
Aqueous Solubility	High (likely)	High (likely)
pKa	Not reported	Not applicable (quaternary amine)
Chemical Stability	Susceptible to dephosphorylation	Potentially susceptible to oxidation

Table 2: Example Data from an In Vitro BBB Permeability Study

Formulation	Papp (x 10⁻⁶ cm/s)
Aeruginascin (Free Drug)	0.1 ± 0.05
Aeruginascin-Liposomes	1.5 ± 0.3
Aeruginascin-PLGA-NPs	2.1 ± 0.4

Signaling Pathways and Logical Relationships

Diagram 1: Proposed Metabolic Pathway of Aeruginascin

Caption: Proposed in vivo conversion of aeruginascin.

Diagram 2: Strategies to Overcome the Blood-Brain Barrier

Caption: Conceptual strategies for aeruginascin delivery to the brain.

References

• 1. mdpi.com [mdpi.com]
• 2. Nanoparticle-Based Drug Delivery Systems Enhance Treatment of Cognitive Defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Understanding Drug Delivery to the Brain Using Liposome-Based Strategies: Studies that Provide Mechanistic Insights Are Essential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanotechnology-based drug delivery for the treatment of CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liposomal Formulations for Nose-to-Brain Delivery: Recent Advances and Future Perspectives [mdpi.com]
• 6. dovepress.com [dovepress.com]
• 8. iipseries.org [iipseries.org]
• 9. Prodrug Approaches for CNS Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Prodrugs and their activation mechanisms for brain drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. news-medical.net [news-medical.net]
• 14. Psilocin - Wikipedia [en.wikipedia.org]
• 15. unmc.edu [unmc.edu]
• 16. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Quantification of Psilocybin and Psilocin in magic mushrooms [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]
• 20. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 21. medical.researchfloor.org [medical.researchfloor.org]
• 22. An Improved In Vitro Blood-Brain Barrier Model for the Evaluation of Drug Permeability Using Transwell with Shear Stress [mdpi.com]
• 23. mdpi.com [mdpi.com]
• 24. In Vitro Models for the Blood Brain Barrier [tempobioscience.com]
• 25. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 26. fda.gov [fda.gov]
• 27. mdpi.com [mdpi.com]
• 28. Aeruginascin - Wikipedia [en.wikipedia.org]

addressing matrix effects in LC-MS quantification of aeruginascin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatography-mass spectrometry (LC-MS) quantification of aeruginascin (B3025662).

Frequently Asked Questions (FAQs)

Q1: What is aeruginascin and why is its quantification challenging?

A1: Aeruginascin is a tryptamine (B22526) alkaloid found in some species of psychedelic mushrooms, such as Inocybe aeruginascens.[1] It is a structural analogue of psilocybin. Its quantification by LC-MS is challenging due to its high polarity and susceptibility to matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of aeruginascin, leading to inaccurate and imprecise results.[2][3]

Q2: What are "matrix effects" in the context of aeruginascin LC-MS analysis?

A2: Matrix effects are the alteration of ionization efficiency for aeruginascin caused by co-eluting components from the sample matrix (e.g., mushroom tissue, biological fluids).[3] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to erroneous quantification.[3][4][5] Common interfering substances in mushroom extracts include salts, lipids, and other endogenous compounds.[2]

Q3: Is a stable isotope-labeled (SIL) internal standard commercially available for aeruginascin?

Q4: If a specific SIL internal standard for aeruginascin is unavailable, what are the alternatives?

A4: When a specific SIL internal standard is unavailable, several strategies can be employed:

• Use of an Analogous SIL Internal Standard: A SIL internal standard of a closely related compound that co-elutes with aeruginascin, such as psilocybin-d4 (B13444514) or psilocin-d10, can be used.[7] This can compensate for some variability, but it's not a perfect match for the physicochemical properties of aeruginascin.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed.[2] This helps to mimic the matrix effects experienced by the analyte in the actual samples.

• Standard Addition Method: This involves adding known amounts of a pure aeruginascin standard to aliquots of the sample extract and then determining the endogenous concentration by extrapolation. This is a robust method for correcting for matrix effects on a per-sample basis.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Significant signal suppression or enhancement	Co-eluting matrix components interfering with ionization.	- Improve Sample Preparation: Implement a more rigorous cleanup method like Solid-Phase Extraction (SPE) to remove interfering compounds.[2] - Optimize Chromatography: Adjust the mobile phase gradient or use a different column chemistry (e.g., HILIC for polar compounds) to better separate aeruginascin from matrix components.[2] - Dilute the Sample: If aeruginascin concentration is sufficient, diluting the extract can reduce the concentration of interfering matrix components.[9]
Poor peak shape (broadening, tailing)	- Column contamination from matrix buildup. - Inappropriate mobile phase pH or organic content. - Injection of the sample in a solvent much stronger than the mobile phase.	- Implement a column wash step: After each injection or batch, wash the column with a strong solvent to remove strongly retained matrix components. - Optimize mobile phase: Adjust the pH and organic solvent composition to ensure compatibility with aeruginascin's chemical properties. - Solvent matching: Ensure the final sample solvent is as close in composition to the initial mobile phase as possible.
High background noise in chromatograms	- Contaminated solvents or reagents. - Dirty ion source. - Inadequate sample cleanup.	- Use high-purity LC-MS grade solvents and freshly prepared mobile phases. [2] - Perform regular ion source cleaning: Follow the manufacturer's protocol for cleaning the ion source to remove non-volatile matrix components.[2] - Enhance sample preparation: Utilize SPE or liquid-liquid extraction (LLE) to obtain cleaner extracts.
Inconsistent quantification results	- Variable matrix effects between samples. - Analyte degradation.	- Use a stable isotope-labeled internal standard if available. This is the most reliable way to correct for sample-to-sample variations in matrix effects.[2] - Employ the standard addition method for each sample. [8] - Ensure sample stability: Investigate the stability of aeruginascin under the extraction and storage conditions used. For similar compounds like psilocin, the use of antioxidants like ascorbic acid and protection from light and elevated temperatures is crucial.[10]

Quantitative Data on Matrix Effects

Analyte	Matrix	Sample Preparation	Matrix Effect (%)	Internal Standard Used	Reference
Psilocin	Human Plasma	Mixed-mode Solid-Phase Extraction	< 110% (Ion Enhancement)	Psilocin-d10	[10]

Note: A matrix effect of 100% indicates no effect. <100% indicates ion suppression, and >100% indicates ion enhancement. The value of <110% suggests a slight to moderate ion enhancement was observed for psilocin under these conditions.

Experimental Protocols

Sample Preparation: Extraction of Aeruginascin from Mushroom Matrix

This protocol is adapted from methods used for psilocybin and other tryptamines from fungal matrices.

Objective: To extract aeruginascin and other tryptamines from dried mushroom material while minimizing the co-extraction of interfering matrix components.

Materials:

• Dried and homogenized mushroom powder (e.g., Inocybe aeruginascens)

• Methanol (B129727) (LC-MS grade)

• Deionized water

• Acetic acid (or Formic acid)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

Procedure:

• Weigh approximately 50 mg of the homogenized mushroom powder into a centrifuge tube.

• Add 5 mL of an extraction solvent consisting of methanol with 5% acetic acid.

• Vortex the mixture vigorously for 30 minutes at room temperature.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• To the remaining pellet, add another 5 mL of the extraction solvent and repeat steps 3 and 4.

• Combine the supernatants.

• For a cleaner extract, consider performing a Solid-Phase Extraction (SPE) at this stage using a C18 or mixed-mode cation exchange cartridge.

• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

• If an internal standard is used, it should be added before the initial extraction step.

Assessment of Matrix Effects (Post-Extraction Spike Method)

Objective: To quantitatively determine the extent of ion suppression or enhancement for aeruginascin in a specific mushroom matrix.

Materials:

• Blank mushroom matrix extract (from a species known not to contain aeruginascin)

• Aeruginascin analytical standard

• LC-MS system

Procedure:

• Prepare a blank matrix extract using the same protocol as for the samples.

• Prepare two sets of solutions:

  • Set A: Aeruginascin standard spiked into the blank matrix extract at a known concentration (e.g., 50 ng/mL).

  • Set B: Aeruginascin standard in the initial mobile phase (or a pure solvent) at the same concentration as Set A.

• Analyze both sets of solutions by LC-MS.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set A / Peak Area in Set B) * 100

• A value close to 100% indicates minimal matrix effect. A value significantly lower than 100% indicates ion suppression, and a value significantly higher indicates ion enhancement.

Visualizations

Caption: Workflow for LC-MS quantification of aeruginascin.

Caption: Logic diagram for troubleshooting matrix effects.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring: A Review of Current Knowledge of Its Minimization and Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Standard addition method (SAM) in LC-MS/MS to quantify gluten-derived metabolites in urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Aeruginascin vs. Psilocybin: A Comparative Pharmacological Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the pharmacological properties of aeruginascin (B3025662) and psilocybin. The information presented is supported by experimental data to facilitate informed research and development decisions.

Introduction

Psilocybin, a classic psychedelic tryptamine, has garnered significant attention for its therapeutic potential. Aeruginascin, a naturally occurring analog of psilocybin found in certain mushroom species, presents a distinct pharmacological profile that warrants comparative analysis. Understanding the similarities and differences in their interactions with neural receptors and subsequent signaling pathways is crucial for advancing our knowledge of psychedelic pharmacology and developing novel therapeutics.

Chemical Structures

Aeruginascin is the N,N,N-trimethyl analogue of psilocybin. Both are prodrugs, meaning they are converted into their pharmacologically active forms in the body. Psilocybin is dephosphorylated to psilocin, while aeruginascin is metabolized to 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT).

Receptor Binding Affinity

The primary mechanism of action for classic psychedelics is through their interaction with serotonin (B10506) receptors, particularly the 5-HT2A receptor. The binding affinities of the active metabolites of aeruginascin and psilocybin for various serotonin receptors have been quantified using competitive radioligand binding assays.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Receptor	4-HO-TMT (from Aeruginascin)	Psilocin (from Psilocybin)	Reference
5-HT1A	4400	180	[1]
5-HT2A	670	107.2	[1]
5-HT2B	120	4.6	[1]
5-HT2C	>10,000	41	[2]
5-HT3	>10,000	>10,000	[3]

Lower Ki values indicate higher binding affinity.

As the data indicates, psilocin generally exhibits a higher affinity for the tested serotonin receptors compared to 4-HO-TMT. Notably, the affinity of 4-HO-TMT for the 5-HT2A receptor, the primary target for psychedelic effects, is significantly lower than that of psilocin.

In Vivo Effects: The Head-Twitch Response

The head-twitch response (HTR) in rodents is a behavioral proxy for 5-HT2A receptor activation and is considered a preclinical indicator of psychedelic potential in humans.

Table 2: In Vivo Head-Twitch Response (HTR)

Compound	HTR Induction	Primary Receptor Implicated	Reference
Aeruginascin	Not observed	-	[4]
Psilocybin	Observed	5-HT2A	[[“]]

Experimental evidence consistently shows that psilocybin and its active metabolite psilocin induce the head-twitch response in rodents, an effect mediated by the 5-HT2A receptor.[[“]] In contrast, aeruginascin and its metabolite 4-HO-TMT do not elicit this response, suggesting a lack of significant in vivo 5-HT2A agonist activity necessary to produce classic psychedelic effects.[4]

Signaling Pathways

The activation of the 5-HT2A receptor by an agonist like psilocin initiates intracellular signaling cascades. Two major pathways have been identified: the Gq-protein-coupled pathway and the β-arrestin pathway. The Gq pathway is believed to be primarily responsible for the psychedelic effects, while the β-arrestin pathway may be linked to other therapeutic outcomes.

Caption: Comparative signaling pathways of psilocybin and aeruginascin at the 5-HT2A receptor.

While psilocin activates both the Gq and β-arrestin pathways, the lack of HTR induction by 4-HO-TMT suggests it may not activate the Gq pathway to a significant degree.[4] This raises the possibility that aeruginascin and its metabolite could be biased agonists, potentially favoring the β-arrestin pathway, although further research is needed to confirm this hypothesis.

Experimental Protocols

Radioligand Binding Assay (Competitive)

This protocol outlines the general steps for a competitive radioligand binding assay to determine the affinity (Ki) of a test compound for a specific receptor.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Steps:

• Receptor Preparation: Membranes containing the receptor of interest are prepared from cultured cells expressing the receptor or from specific brain regions.

• Reagents: A radiolabeled ligand with high affinity for the target receptor and the unlabeled test compounds are prepared in appropriate buffers.

• Incubation: The receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound are incubated together to reach binding equilibrium.

• Separation: The mixture is rapidly filtered through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

• Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of unlabeled ligand that inhibits 50% of specific binding of the radioligand) is determined. The Ki (dissociation constant of the unlabeled ligand) is then calculated using the Cheng-Prusoff equation.[6]

Conclusion

Aeruginascin and psilocybin, despite their structural similarity, exhibit distinct pharmacological profiles. Psilocybin, through its active metabolite psilocin, is a potent agonist at the 5-HT2A receptor, leading to the activation of the Gq signaling pathway and the induction of the head-twitch response in rodents, consistent with its classic psychedelic effects. In contrast, aeruginascin's active metabolite, 4-HO-TMT, displays significantly lower affinity for the 5-HT2A receptor and does not induce the head-twitch response, suggesting it lacks the key in vivo activity associated with classic psychedelics.

The differential pharmacology of aeruginascin suggests it may not produce the same subjective psychedelic effects as psilocybin. Further investigation into its potential biased agonism at the 5-HT2A receptor and its activity at other receptor systems is warranted to fully elucidate its therapeutic potential. This comparative analysis provides a foundation for future research aimed at developing novel psychoactive compounds with tailored pharmacological properties.

References

• 1. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study finds aeruginascin metabolite 4-HO-TMT is active at the serotonin 5HT2a receptor | DMT-Nexus forum [forum.dmt-nexus.me]
• 4. Aeruginascin - Wikipedia [en.wikipedia.org]
• 5. consensus.app [consensus.app]
• 6. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of the Head-Twitch Response Induced by Aeruginascin and Psilocin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the head-twitch response (HTR) induced by the naturally occurring tryptamine (B22526) aeruginascin (B3025662) and the classic psychedelic psilocin. The HTR in rodents is a widely utilized behavioral proxy for predicting hallucinogenic potential in humans, primarily mediated by the activation of the serotonin (B10506) 2A (5-HT2A) receptor. Understanding the differential effects of these two compounds on this key behavioral measure is crucial for the development of novel therapeutics with potentially distinct psychoactive profiles.

Executive Summary

Psilocin, the active metabolite of psilocybin, reliably induces a dose-dependent head-twitch response in rodents.[1][2][3][4][5] This effect is a cornerstone of its characterization as a classic psychedelic and is directly linked to its agonist activity at the 5-HT2A receptor.[1][5][6][7][8] In stark contrast, current research indicates that aeruginascin and its putative active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), do not elicit the head-twitch response.[9][10] This is a significant finding, as both aeruginascin and 4-HO-TMT demonstrate an affinity for the 5-HT2A receptor, suggesting a divergence in their functional activity at this key target compared to psilocin.[9][11][12][13][14][15]

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data comparing aeruginascin's metabolite and psilocin.

Table 1: Head-Twitch Response (HTR) in Rodents

Compound	HTR Induction	Effective Dose (ED50) for HTR	Animal Model
Aeruginascin	Not Observed[9][10]	N/A	Rodents
4-HO-TMT (metabolite of Aeruginascin)	Not Observed[9]	N/A	Rodents
Psilocin	Observed[1][2][3][4][5]	0.11–0.29 mg/kg[5]	Mice

Table 2: Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2B
4-HO-TMT	4400[14]	670[14]	120[14]
Psilocin	567.4[14]	107.2[14]	4.6[14]

Experimental Protocols

The methodologies for assessing the head-twitch response are critical for interpreting the comparative data. Below is a generalized protocol based on studies investigating psilocin-induced HTR.

Head-Twitch Response (HTR) Assay

Objective: To quantify the frequency of head twitches in rodents following the administration of a test compound.

Animal Model: Male C57BL/6J mice are commonly used.[1][3]

Drug Administration:

• Psilocin is typically dissolved in a vehicle such as saline.

• The compound is administered via intraperitoneal (i.p.) injection.[1][3]

• A range of doses is used to establish a dose-response curve. For psilocin, effective doses have been reported between 0.3 and 3 mg/kg.[1]

Experimental Procedure:

• Animals are habituated to the testing environment before drug administration.

• Following i.p. injection of psilocin or vehicle, mice are placed individually into observation chambers.

• The number of head twitches is recorded for a specified period, typically 20-30 minutes.[3][6] A head twitch is characterized as a rapid, spasmodic, side-to-side rotational movement of the head.[6]

• Recording can be done by trained human observers or, more recently, with automated systems using magnetometers or video analysis software for greater accuracy and objectivity.[6][16]

Data Analysis:

• The total number of head twitches within the observation period is counted for each animal.

• The data is typically analyzed using a one-way ANOVA to compare the effects of different doses.

• The half-maximal effective dose (ED50), the dose that produces 50% of the maximal response, is calculated using non-linear regression.[6]

Mandatory Visualizations

Signaling Pathway for Psilocin-Induced Head-Twitch Response

References

• 1. researchgate.net [researchgate.net]
• 2. sygnaturediscovery.com [sygnaturediscovery.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 9. Aeruginascin - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms | European Psychiatry | Cambridge Core [cambridge.org]
• 15. researchgate.net [researchgate.net]
• 16. Use of the head-twitch response to investigate the structure–activity relationships of 4-thio-substituted 2,5-dimethoxyphenylalkylamines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Preclinical Validation of Aeruginascin's Anecdotal Euphoric Effects

For Researchers, Scientists, and Drug Development Professionals

Published: December 6, 2025

Introduction

Aeruginascin (B3025662) (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine (B22526) alkaloid found in certain species of psychedelic mushrooms, such as Inocybe aeruginascens.[1] Anecdotal reports from human users who have ingested mushrooms containing aeruginascin suggest it may be associated with predominantly euphoric experiences, in contrast to the sometimes dysphoric effects reported with mushrooms containing only psilocybin and psilocin.[1][2] However, these claims lack rigorous scientific validation, particularly in preclinical animal models. The active metabolite of aeruginascin, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), is believed to mediate its pharmacological effects through interaction with serotonin (B10506) receptors.[1][3][4]

This guide provides a comparative framework for the preclinical validation of aeruginascin's potential euphoric effects. Due to the current absence of direct studies on this topic, we will compare the known pharmacology of aeruginascin and its metabolite with that of the well-characterized psychedelic compound psilocybin (and its active metabolite, psilocin). We will detail established animal models for assessing drug reward and propose experimental protocols for investigating aeruginascin.

Pharmacological Profile: A Receptor-Level Comparison

The primary mechanism of action for classic psychedelics is agonism at the serotonin 2A receptor (5-HT₂A).[5][6] The binding affinity of a compound for this and other serotonin receptors is a key indicator of its potential psychoactive effects. Aeruginascin's metabolite, 4-HO-TMT, does bind to the 5-HT₂A receptor, though with a lower affinity than psilocin.[3][7][8] A notable difference is that unlike psilocybin, aeruginascin does not induce the head-twitch response (HTR) in rodents, a behavior strongly linked to 5-HT₂A agonism and considered a proxy for hallucinogenic potential in humans.[1][9][10]

Table 1: Comparative Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT₁A	5-HT₂A	5-HT₂B
4-HO-TMT (from Aeruginascin)	4,400[3][8]	670.0[3][8]	120.0[3][8]
Psilocin (from Psilocybin)	567.4[3][8]	107.2[3][8]	4.6[3][8]
Lower Ki values indicate higher binding affinity.

Serotonergic Signaling Pathway

The binding of psychedelic compounds like psilocin and 4-HO-TMT to the 5-HT₂A receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular signaling events. This is thought to be the primary trigger for their psychoactive effects.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. Aeruginascin Guide: Uses, Effects, and Benefits in Psychedelic Mushrooms [acslab.com]
• 3. Study finds aeruginascin metabolite 4-HO-TMT is active at the serotonin 5HT2a receptor | DMT-Nexus forum [forum.dmt-nexus.me]
• 4. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Animal Models of Serotonergic Psychedelics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Animal models of serotonergic psychedelics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

Unraveling the Pharmacological Profile: A Comparative Analysis of Aeruginascin and its Analogues' Receptor Binding Affinities

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the receptor binding affinities of aeruginascin (B3025662) and its analogues, supported by experimental data. Aeruginascin, a naturally occurring tryptamine (B22526) found in certain psychedelic mushrooms, and its synthetic derivatives are of growing interest for their potential therapeutic applications.

This guide synthesizes findings from key studies to present a clear overview of how these compounds interact with various neurotransmitter receptors, particularly within the serotonergic system. Understanding these binding profiles is crucial for elucidating their mechanisms of action and guiding future drug discovery efforts.

Comparative Receptor Binding Affinities

The following table summarizes the in vitro binding affinities (Ki, in nM) of aeruginascin, its putative active metabolite 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), and key comparator compounds like psilocybin and its active metabolite psilocin, at various human serotonin (B10506) (5-HT) receptors and other targets. Lower Ki values indicate a higher binding affinity.

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT6	SERT	Sigma 1
Aeruginascin	>10,000	>10,000	>10,000	>10,000	>10,000	>10,000
4-HO-TMT	4400[1][2][3]	670[1][2][3]	120[1][2][3]	>10,000	>10,000	-
Psilocybin	>10,000	>10,000	98.7	-	-	-
Psilocin	160	31	4.6	-	-	-
4-AcO-TMT	>10,000	>10,000	>10,000	-	-	-

Data compiled from multiple sources.[1][2][3][4][5][6][7]

It is important to note that aeruginascin itself, as a quaternary ammonium (B1175870) compound, generally displays weak affinity for the tested receptors.[4][5] Its pharmacological activity is thought to be primarily mediated by its dephosphorylated metabolite, 4-HO-TMT.[1][2][3][6][7][8] In contrast, psilocin, the active metabolite of psilocybin, demonstrates high affinity for a range of serotonin receptors.[4][6][7]

Experimental Protocols

The binding affinity data presented in this guide were primarily determined using competitive radioligand binding assays . This standard in vitro technique is essential for characterizing the interaction of novel compounds with specific receptor targets.

General Radioligand Binding Assay Protocol:

• Cell Culture and Membrane Preparation: Human embryonic kidney (HEK) cells or other suitable cell lines are transfected to express the specific human serotonin receptor subtype of interest. The cells are cultured and then harvested. The cell membranes containing the receptors are isolated through a process of homogenization and centrifugation.

• Competitive Binding Reaction: The cell membranes are incubated in a reaction buffer containing a specific radioligand (a radioactive molecule known to bind with high affinity to the receptor of interest) and varying concentrations of the unlabeled test compound (e.g., aeruginascin, 4-HO-TMT).

• Incubation and Separation: The mixture is incubated to allow the binding to reach equilibrium. Following incubation, the bound and unbound radioligand are separated, typically by rapid filtration through a glass fiber filter. The filter traps the cell membranes with the bound radioligand.

• Quantification of Radioactivity: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50 value). The IC50 values are then converted to inhibition constants (Ki) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

For a comprehensive screen, this process is repeated for a wide array of receptor subtypes and other potential molecular targets.[4][9]

Signaling Pathway of the 5-HT2A Receptor

The serotonin 2A (5-HT2A) receptor is a primary target for many psychedelic compounds, including the active metabolites of psilocybin and aeruginascin. Activation of the 5-HT2A receptor initiates a cascade of intracellular signaling events. The diagram below illustrates the canonical Gq-coupled signaling pathway associated with 5-HT2A receptor activation.

Canonical Gq-coupled signaling pathway of the 5-HT2A receptor.

Experimental Workflow for Receptor Binding Affinity Determination

The following diagram outlines the typical experimental workflow for determining the receptor binding affinity of novel compounds like aeruginascin and its analogues.

Workflow for determining receptor binding affinity via radioligand assays.

References

• 1. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms | European Psychiatry | Cambridge Core [cambridge.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Methods for Aeruginascin Quantification

For Researchers, Scientists, and Drug Development Professionals

The growing interest in the therapeutic potential of tryptamines found in psychoactive mushrooms necessitates robust and reliable analytical methods for their quantification. Aeruginascin (B3025662), a trimethylated analogue of psilocybin, is of particular interest due to its potential modulation of the psychoactive effects of psilocybin. This guide provides a comparative overview of different analytical methods for the quantification of aeruginascin, presenting available experimental data to aid researchers in selecting the most appropriate method for their needs.

Comparison of Quantitative Performance

Direct cross-validation studies for various analytical methods specifically targeting aeruginascin are limited in the publicly available scientific literature. However, by examining validated methods for aeruginascin and its close structural analogs, psilocybin and psilocin, we can infer the expected performance of these techniques. The following table summarizes the quantitative performance of High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) or Variable Wavelength Detector (VWD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Method	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Precision (%RSD)	Accuracy (%Bias)
HPLC-VWD	Aeruginascin	Mushroom Material	0.00004 mg/g	0.00011 mg/g	Not Reported	Not Reported	Not Reported
HPLC-DAD	Psilocybin	Mushroom Extract	Not Reported	0.50 µg/mL	> 0.999	≤ 10%	≤ 15%
Psilocin	Mushroom Extract	Not Reported	0.25 µg/mL	> 0.999	≤ 10%	≤ 15%
LC-MS/MS	Psilocin	Plasma	0.1 ng/mL[1]	0.34 ng/mL[1]	> 0.99 (2-100 ng/mL)	1.5-4.3%	±9%
HILIC-MS/MS	Psilocin	Mouse Plasma	Not Reported	0.5 ng/mL (LLOQ)	Not Reported	Not Reported	Not Reported
LC-MS/MS	Psilocin	Oral Fluid	0.05 ng/mL[2]	0.05 ng/mL[2]	> 0.99 (0.05-10 ng/mL)	< 10.7%	< -14.2%

Note: Data for psilocybin and psilocin are included as reliable proxies for aeruginascin due to their structural similarity and co-occurrence in fungal matrices. The performance of a method for aeruginascin is expected to be in a similar range. HILIC stands for Hydrophilic Interaction Liquid Chromatography. LLOQ stands for Lower Limit of Quantification.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for sample preparation and analysis using HPLC-DAD and LC-MS/MS, based on established methods for tryptamine (B22526) quantification in mushroom samples.

Sample Preparation: Methanolic Extraction from Mushroom Material

This protocol is a general procedure for the extraction of aeruginascin and other tryptamines from dried mushroom fruiting bodies.

• Homogenization: Weigh a representative portion of dried mushroom material (e.g., 100 mg) and grind it into a fine powder using a mortar and pestle or a ball mill.

• Extraction: Transfer the powdered mushroom to a suitable vessel and add a defined volume of methanol (B129727) (e.g., 10 mL).

• Sonication/Vortexing: Sonicate the mixture for 30 minutes in an ultrasonic bath or vortex vigorously for an extended period to ensure efficient extraction of the analytes.

• Centrifugation: Centrifuge the extract at a high speed (e.g., 4000 rpm for 10 minutes) to pellet the solid mushroom debris.

• Filtration: Carefully decant the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter. The filtered extract is now ready for HPLC or LC-MS/MS analysis.

HPLC-DAD Analysis

This method is suitable for the quantification of tryptamines in mushroom extracts.

• Instrumentation: A standard High-Performance Liquid Chromatography system equipped with a Diode Array Detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 4 µm particle size).

• Mobile Phase: A gradient elution is typically used.

  • Solvent A: Water with 0.1% trifluoroacetic acid (v/v).

  • Solvent B: Acetonitrile with 0.1% trifluoroacetic acid (v/v).

• Gradient Program:

  • Start with 5% Solvent B.

  • Linearly increase to 30% Solvent B over 15 minutes.

• Flow Rate: 0.20-0.22 mL/min.

• Column Temperature: 35 ± 2 °C.

• Injection Volume: 10 µL.

• Detection: Monitor the absorbance at a specific wavelength, typically around 220 nm for tryptamines.

LC-MS/MS Analysis

This method offers higher sensitivity and selectivity, making it ideal for the analysis of trace amounts of aeruginascin in complex matrices.

• Instrumentation: A Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 or HILIC column is commonly used.

• Mobile Phase (Reversed-Phase):

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Mobile Phase (HILIC):

  • Solvent A: Aqueous buffer (e.g., ammonium (B1175870) formate).

  • Solvent B: Acetonitrile.

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for aeruginascin must be determined and optimized for quantification. For example, the m/z of the aeruginascin molecular ion is 299.1 [M]⁺[3].

Visualizing the Workflow

To better understand the logical flow of analytical method validation, the following diagram illustrates the key steps involved.

Caption: Workflow of Analytical Method Validation.

The following diagram illustrates a general experimental workflow for the analysis of aeruginascin from mushroom samples.

Caption: Experimental Workflow for Aeruginascin Analysis.

References

• 1. A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a sensitive LC-MS-MS method to quantify psilocin in authentic oral fluid samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Aeruginascin and Psilocybin Stability for Research and Development

For Immediate Release

This guide provides a comprehensive comparison of the stability profiles of aeruginascin (B3025662) and psilocybin, two psychoactive tryptamines found in various mushroom species. The information presented is intended for researchers, scientists, and drug development professionals, offering objective experimental data to inform handling, formulation, and analytical method development.

Executive Summary

Both aeruginascin and psilocybin exist as phosphorylated prodrugs, which are significantly more stable than their respective dephosphorylated, pharmacologically active forms: 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT) and psilocin. Experimental data indicates that the degradation rates for the phosphorylated prodrugs are 200 to 600 times lower than their active counterparts[1]. The primary degradation pathway for psilocybin is dephosphorylation to the less stable psilocin, which is susceptible to oxidation[2][3]. A similar enzymatic dephosphorylation process is the main metabolic route for aeruginascin[1][4].

Factors such as light, temperature, and pH significantly impact the stability of these compounds, particularly their active metabolites. Aqueous solutions of psilocin and psilocybin are known to be sensitive to light and heat[5]. The exclusion of light has been shown to prolong the stability of aqueous solutions of both psilocin and psilocybin to over seven days[5][6][7].

Data Presentation: Comparative Stability

The following table summarizes the key stability characteristics of aeruginascin and psilocybin based on available data.

Feature	Aeruginascin	Psilocybin	Supporting Evidence
Form	Prodrug	Prodrug	[1][4][8]
Active Metabolite	4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT)	Psilocin (4-hydroxy-N,N-dimethyltryptamine)	[1][9]
Relative Stability of Prodrug vs. Active Metabolite	Significantly more stable than 4-HO-TMT. Degradation rate constant is 200-600 times lower than its active form.	Significantly more stable than psilocin. Degradation rate constant is 200-600 times lower than its active form.	[1]
Primary Degradation Pathway	Enzymatic dephosphorylation by alkaline phosphatase.	Enzymatic dephosphorylation by alkaline phosphatase to psilocin.	[1][2][3]
Key Instability Factors for Active Metabolite	Susceptible to degradation, especially at higher temperatures.	Highly susceptible to oxidation, light, and heat.	[1][5]
Storage Recommendations for Fungal Biomass	Dried biomass stored in the dark at room temperature shows the lowest degradation.	Dried biomass stored in the dark at room temperature shows the lowest degradation. Freezing fresh mushrooms can lead to significant degradation.	[3][10][11]

Experimental Protocols

Protocol 1: Comparative Thermal Stability Assessment of Aeruginascin and Psilocybin in Aqueous Solution

This protocol outlines a method to compare the thermal degradation of aeruginascin, psilocybin, and their active metabolites.

1. Materials and Equipment:

• Aeruginascin, psilocybin, 4-HO-TMT, and psilocin analytical standards.

• High-purity water.

• pH meter.

• Incubators or water baths set at various temperatures (e.g., 4°C, 25°C, 40°C, 60°C).

• Amber glass vials.

• High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) or Ultra-High-Performance Liquid Chromatography with Mass Spectrometry (UHPLC-MS/MS) system.

2. Sample Preparation:

• Prepare stock solutions of each of the four compounds in high-purity water at a concentration of 1 mg/mL.

• For each compound, create separate aqueous solutions at a final concentration of 100 µg/mL.

• Adjust the pH of separate sets of solutions to acidic (e.g., pH 3), neutral (e.g., pH 7), and basic (e.g., pH 10) conditions using appropriate buffers.

• Dispense the solutions into amber glass vials to minimize light exposure.

3. Stability Study:

• Place the vials in incubators at the different selected temperatures.

• At specified time points (e.g., 0, 24, 48, 72, 96, 168 hours), withdraw an aliquot from each vial.

• Immediately analyze the samples using a validated HPLC-DAD or UHPLC-MS/MS method to determine the concentration of the parent compound and any major degradants.

4. Data Analysis:

• Plot the concentration of the parent compound versus time for each condition (temperature and pH).

• Calculate the degradation rate constant (k) and the half-life (t½) for each compound under each condition.

• Compare the degradation kinetics of aeruginascin and psilocybin, as well as 4-HO-TMT and psilocin.

Protocol 2: Analytical Method for Quantification

A validated UHPLC-MS/MS method is recommended for the sensitive and selective quantification of these tryptamines.

• Chromatographic Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component with a buffer (e.g., 10 mM ammonium (B1175870) formate (B1220265) at pH 3.5) and an organic component like methanol (B129727) or acetonitrile (B52724) is effective[6][7].

• Detection: Mass spectrometry in dynamic multiple reaction monitoring (dMRM) mode allows for the specific detection and quantification of each analyte.

Mandatory Visualizations

Psilocybin's metabolic activation and signaling pathway.

Aeruginascin's metabolic activation and signaling pathway.

Workflow for the comparative stability study.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Item - Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - Deakin University - Figshare [dro.deakin.edu.au]
• 8. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Psilocin - Wikipedia [en.wikipedia.org]
• 10. oregon.gov [oregon.gov]
• 11. Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis - PubMed [pubmed.ncbi.nlm.nih.gov]

Differentiating Aeruginascin from Bufotenidine Using Mass Spectrometry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The structural similarity between aeruginascin (B3025662), a tryptamine (B22526) found in certain psychoactive mushrooms, and bufotenidine (B1649353), a toxin found in toad venom, presents a unique analytical challenge. Both are N,N,N-trimethylated tryptamines, but they differ in their functional groups on the indole (B1671886) ring, leading to distinct chemical properties and potential physiological effects. This guide provides a detailed comparison of these two compounds and outlines a robust methodology for their differentiation using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Chemical and Physical Properties

Aeruginascin and bufotenidine are structural isomers with respect to their core tryptamine skeleton but differ significantly in their molecular weight and the nature of the substituent on the indole ring. Aeruginascin is a phosphorylated compound found in mushrooms like Inocybe aeruginascens, while bufotenidine is a hydroxylated compound present in toad venom and some plants.[1] This fundamental difference in their chemical structure is the key to their differentiation via mass spectrometry.

Table 1: Chemical Properties of Aeruginascin and Bufotenidine

Property	Aeruginascin	Bufotenidine
Chemical Structure
IUPAC Name	[3-[2-(trimethylazaniumyl)ethyl]-1H-indol-4-yl] hydrogen phosphate[2]	3-[2-(trimethylazaniumyl)ethyl]-1H-indol-5-olate[3][4]
Molecular Formula	C₁₃H₂₀N₂O₄P⁺[5]	C₁₃H₁₈N₂O[3][6]
Monoisotopic Mass	299.1161 Da[5]	218.1419 Da[3]
Molecular Weight	299.28 g/mol [5]	218.29 g/mol [3][6]
Key Structural Feature	4-phosphoryloxy group	5-hydroxy group

Mass Spectrometric Differentiation

The most effective method for distinguishing aeruginascin from bufotenidine is high-resolution mass spectrometry, which can differentiate the compounds based on their distinct molecular weights and unique fragmentation patterns.

Precursor Ion Analysis (MS1)

In a primary mass scan (MS1), the two compounds are easily distinguished by their mass-to-charge ratio (m/z). Due to the presence of the phosphate (B84403) group, aeruginascin is approximately 80 Da heavier than bufotenidine.

• Aeruginascin will be detected as a singly charged ion [M]⁺ at m/z 299.1161 .

• Bufotenidine , typically analyzed in its protonated form [M+H]⁺, will be detected at m/z 219.1492 .

This significant mass difference allows for unambiguous identification even without fragmentation analysis, provided a high-resolution mass spectrometer is used.

Tandem Mass Spectrometry (MS/MS) Fragmentation Analysis

Tandem mass spectrometry (MS/MS) provides definitive structural confirmation by inducing fragmentation of the precursor ions and analyzing the resulting product ions. The fragmentation patterns for aeruginascin and bufotenidine are distinct due to their different functional groups.

• Aeruginascin Fragmentation: The most characteristic fragmentation pathway for aeruginascin is the neutral loss of the phosphate group. This results in a prominent product ion corresponding to its dephosphorylated metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT).

• Bufotenidine Fragmentation: Bufotenidine lacks a phosphate group and therefore fragments differently. Its fragmentation is characterized by the cleavage of the ethylamine (B1201723) side chain, producing a highly stable trimethylimmonium ion, and fragmentation of the indole core.[2]

Table 2: Key Mass Spectrometric Data for Differentiation

Analyte	Precursor Ion (m/z)	Key Product Ions (m/z)	Fragmentation Pathway
Aeruginascin	299.1161	219.1492	Neutral loss of HPO₃ (80 Da)
201.1386	Loss of H₃PO₄ (98 Da)
Bufotenidine	219.1492	160.0756	Loss of trimethylamine
58.0653	β-cleavage yielding [CH₂=N(CH₃)₂]⁺

Experimental Protocol: LC-MS/MS Analysis

This section provides a general protocol for the analysis of tryptamines, which can be adapted for the specific differentiation of aeruginascin and bufotenidine.

Sample Preparation (from Fungal or Biological Matrix)

• Homogenize 20 mg of the dried sample material.

• Extract with 1 mL of methanol (B129727) or an aqueous solution containing 0.1% formic acid by vortexing and sonication.

• Centrifuge the sample at 10,000 x g for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column (e.g., Waters Acquity UPLC HSS T3, 100 mm × 2.1 mm, 1.8 µm) is suitable.[2]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A typical gradient would start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then re-equilibrate at 5% B for 3 minutes.

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Scan Type: Full Scan (MS1) and Product Ion Scan (MS/MS) or Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Collision Gas: Argon.

• Collision Energy: Optimized for each compound, typically ranging from 15-30 eV. For targeted analysis, monitor the transitions listed in Table 2.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for differentiating aeruginascin and bufotenidine using LC-MS/MS data.

Caption: Analytical workflow for identifying aeruginascin vs. bufotenidine.

Conclusion

The differentiation of aeruginascin and bufotenidine is straightforward and reliable using modern mass spectrometry techniques. The primary distinguishing feature is their substantial difference in molecular weight (~80 Da), which is easily resolved in a full MS1 scan. Tandem mass spectrometry provides unequivocal confirmation by revealing characteristic fragmentation patterns: a neutral loss of the phosphate group for aeruginascin and side-chain cleavage for bufotenidine. The detailed protocol and workflow provided here offer a robust framework for researchers in analytical chemistry, pharmacology, and forensic science to accurately identify and distinguish between these two structurally related tryptamines.

References

• 1. Fragmentation characteristics of hydroxycinnamic acids in ESI-MSn by density functional theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. downloads.tbi.tn.gov [downloads.tbi.tn.gov]

Investigating the Synergistic Potential of Aeruginascin: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The complex pharmacology of psychedelic tryptamines extends beyond the effects of single molecules. The "entourage effect," a theory suggesting that the interplay of various compounds within psychedelic mushrooms modulates the overall psychoactive experience, is a subject of growing interest. This guide provides a comparative analysis of aeruginascin (B3025662) and its potential synergistic effects when combined with other tryptamines. While direct experimental evidence for aeruginascin's synergistic interactions remains limited, this document synthesizes the current understanding of its pharmacology, offering a framework for future investigation.

Section 1: Comparative Pharmacology of Aeruginascin and Other Tryptamines

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a naturally occurring tryptamine (B22526) found in certain species of psychedelic mushrooms, such as Inocybe aeruginascens[1][2]. Anecdotal reports suggest that mushrooms containing aeruginascin may produce a more euphoric and less dysphoric experience compared to those containing only psilocybin[1]. This has led to speculation about its potential to modulate the effects of other tryptamines.

The primary psychoactive effects of classic tryptamines like psilocybin are mediated by their active metabolite, psilocin, which is a potent agonist at the serotonin (B10506) 2A (5-HT2A) receptor[3][4]. Aeruginascin is believed to be a prodrug to its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT)[1][5][6][7][8][9]. The distinct pharmacological profiles of aeruginascin and 4-HO-TMT compared to psilocin form the basis for potential synergistic interactions.

Data Presentation: Receptor Binding Affinities

The following table summarizes the in vitro binding affinities (Ki, nM) of 4-HO-TMT, psilocin, and psilocybin at key serotonin receptors. Lower Ki values indicate higher binding affinity.

Compound	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT2B (Ki, nM)	5-HT3 (Ki, nM)
4-HO-TMT	4400[5][6][7][8][9]	670[5][6][7][8][9]	120[5][6][7][8][9]	>10,000[10][11]
Psilocin	Comparable to 4-HO-TMT[10]	Comparable to 4-HO-TMT[10]	Two orders of magnitude more potent than 4-HO-TMT[10]	No significant binding
Psilocybin	No activity[10]	No significant binding (>50% inhibition at 10µM)[4]	Strong binding[10]	No activity[10]

Key Observations:

• 5-HT2A Receptor: Both 4-HO-TMT and psilocin bind to the 5-HT2A receptor, the primary target for the psychedelic effects of tryptamines[3][4]. However, their affinities may differ, which could lead to competitive or allosteric interactions when co-administered.

• 5-HT2B Receptor: Psilocin and even its prodrug psilocybin show significantly higher affinity for the 5-HT2B receptor compared to 4-HO-TMT[10]. The functional implications of this difference, especially in the context of synergy, are yet to be fully elucidated.

• 5-HT3 Receptor: Contrary to earlier hypotheses, 4-HO-TMT does not bind to the 5-HT3 receptor[10][11]. This receptor is associated with nausea and vomiting, and a lack of interaction at this site could potentially contribute to a more favorable side-effect profile.

• Blood-Brain Barrier: Aeruginascin, as a quaternary ammonium (B1175870) compound, is less likely to cross the blood-brain barrier (BBB)[5][6][7][8][9]. Its psychoactive effects are therefore dependent on its conversion to 4-HO-TMT.

Section 2: Experimental Protocols for Investigating Synergistic Effects

To rigorously investigate the synergistic effects of aeruginascin with other tryptamines, standardized and validated experimental protocols are essential.

Radioligand Binding Assays

Objective: To determine the binding affinity of test compounds to specific receptor subtypes.

Methodology:

• Membrane Preparation: Cell membranes expressing the target human serotonin receptors (e.g., 5-HT1A, 5-HT2A, 5-HT2B) are prepared from transfected cell lines.

• Competitive Binding: A constant concentration of a radiolabeled ligand (e.g., [3H]ketanserin for 5-HT2A) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (e.g., 4-HO-TMT, psilocin).

• Incubation and Separation: The mixture is incubated to allow for binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration.

• Quantification: The amount of bound radioactivity is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Head-Twitch Response (HTR) Assay in Rodents

Objective: To assess the in vivo psychedelic-like activity of tryptamines, which is primarily mediated by 5-HT2A receptor activation.

Methodology:

• Animal Model: Male mice are commonly used for this assay.

• Drug Administration: Animals are administered the test compound(s) (e.g., psilocybin alone, aeruginascin alone, or a combination) via an appropriate route (e.g., intraperitoneal or oral).

• Observation Period: Immediately after administration, animals are placed in individual observation chambers. The frequency of head twitches (rapid, rotational movements of the head) is recorded for a defined period (e.g., 30-60 minutes).

• Data Analysis: The number of head twitches is counted and compared between different treatment groups. A significant increase in HTR frequency compared to a vehicle control is indicative of 5-HT2A receptor agonism.

• Synergy Assessment: To assess synergy, the effect of a combination of two tryptamines is compared to the effects of each compound administered individually. Isobolographic analysis can be used to determine if the combined effect is greater than the predicted additive effect.

Isobolographic Analysis

Objective: To quantitatively determine the nature of the interaction between two drugs (synergistic, additive, or antagonistic).

Methodology:

• Dose-Response Curves: The dose-response curves for each drug administered alone are determined for a specific pharmacological effect (e.g., 50% maximal response in an in vitro assay or ED50 in an in vivo assay like the HTR).

• Isobologram Construction: An isobologram is a graph with the doses of the two drugs plotted on the x and y axes. The line connecting the ED50 values of the two individual drugs is the "line of additivity."

• Combination Testing: The drugs are then administered in combination at various fixed-ratio doses, and the dose combination that produces the same level of effect (e.g., ED50) is determined experimentally.

• Interaction Determination:

  • If the experimentally determined effective dose combination falls on the line of additivity, the interaction is additive .

  • If the point falls below the line, the interaction is synergistic (a lower dose of each drug is needed to achieve the same effect).

  • If the point falls above the line, the interaction is antagonistic .

Section 3: Visualizing Pathways and Workflows

Signaling Pathway of the 5-HT2A Receptor

The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist like psilocin or potentially 4-HO-TMT, initiates a downstream signaling cascade.

Caption: 5-HT2A Receptor Signaling Cascade.

Experimental Workflow for Synergy Assessment

The following diagram illustrates a typical workflow for investigating the synergistic effects of two tryptamines.

Caption: Workflow for Investigating Tryptamine Synergy.

Conclusion and Future Directions

The current body of research provides a pharmacological basis for hypothesizing that aeruginascin, through its active metabolite 4-HO-TMT, could modulate the effects of other tryptamines. The differences in receptor binding profiles, particularly at the 5-HT2A and 5-HT2B receptors, suggest that co-administration could lead to complex interactions that are not simply additive.

However, it is crucial to emphasize that direct experimental evidence of synergy involving aeruginascin is currently lacking. The "entourage effect" in psychedelic mushrooms remains a compelling but largely unproven hypothesis. Future research should focus on conducting rigorous in vitro and in vivo studies, such as those outlined in this guide, to systematically investigate the potential synergistic effects of aeruginascin with psilocybin, psilocin, and other naturally occurring tryptamines. Such studies are essential for a complete understanding of the pharmacology of psychedelic mushroom constituents and for the development of potentially novel therapeutic approaches.

References

• 1. Aeruginascin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms | European Psychiatry | Cambridge Core [cambridge.org]
• 8. A Review of Aeruginascin and Potential Entourage Effect in Hallucinogenic Mushrooms - ProQuest [proquest.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Aeruginascin: A Comparative Guide to its Non-Hallucinogenic Profile

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of aeruginascin (B3025662) and its non-hallucinogenic properties against the classic psychedelic, psilocybin. Supported by experimental data, this document delves into the pharmacological distinctions that position aeruginascin as a compound of significant interest for therapeutic development.

Aeruginascin, a naturally occurring tryptamine (B22526) analog found in certain species of psychedelic mushrooms, is gaining attention for its potential mood-elevating effects without the hallucinogenic properties characteristic of its well-known counterpart, psilocybin.[1] This key difference stems from its distinct pharmacological profile, particularly its interaction with the serotonin (B10506) 5-HT2A receptor, the primary target for classic psychedelics.

Executive Summary of Comparative Data

Experimental evidence, primarily from in vitro receptor binding assays and in vivo rodent models, consistently demonstrates that aeruginascin and its active metabolite, 4-hydroxy-N,N,N-trimethyltryptamine (4-HO-TMT), exhibit a significantly lower affinity for and functional activity at the 5-HT2A receptor compared to psilocybin's active metabolite, psilocin.[2][3] This diminished interaction at the key receptor responsible for hallucinogenic effects is further validated by the absence of the head-twitch response (HTR) in mice, a reliable behavioral proxy for psychedelic activity in animals.[4][5]

In Vitro Receptor Binding Affinity

The initial screening of a compound's activity involves assessing its binding affinity to specific receptors. In the context of psychedelics, the 5-HT2A receptor is of paramount importance. The following table summarizes the comparative binding affinities (Ki, in nM) of aeruginascin's metabolite (4-HO-TMT) and psilocin at various serotonin receptors. A lower Ki value indicates a higher binding affinity.

Compound	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT2B (Ki, nM)	5-HT3 (Ki, nM)
4-HO-TMT	4,400	670.0	120.0	>10,000
Psilocin	567.4	107.2	4.6	>10,000

Data sourced from Chadeayne et al. (2020)[2][6][7]

As the data illustrates, psilocin has a substantially higher affinity for the 5-HT2A receptor than 4-HO-TMT.[2] While both compounds show some activity at other serotonin receptors, the difference at the 5-HT2A receptor is a critical determinant of their distinct psychoactive effects.

In Vivo Behavioral Response: The Head-Twitch Response (HTR)

The head-twitch response (HTR) in rodents is a well-established behavioral assay used to predict the hallucinogenic potential of compounds in humans.[5][8] This response is directly mediated by the activation of 5-HT2A receptors.

Compound	Head-Twitch Response (HTR) in Mice
Aeruginascin	Not Induced
Psilocybin / Psilocin	Induced

Data sourced from Glatfelter et al. (2022) and other studies.[4][5][8]

The consistent finding that aeruginascin does not elicit the HTR, while psilocybin and psilocin do, provides strong in vivo evidence for its non-hallucinogenic nature.[4][5]

Experimental Protocols

Radioligand Binding Assays

Objective: To determine the binding affinity of a compound to a specific receptor.

Methodology:

• Cell membranes expressing the target receptor (e.g., human 5-HT2A) are prepared.

• A radiolabeled ligand known to bind to the receptor is incubated with the cell membranes.

• Varying concentrations of the test compound (e.g., 4-HO-TMT or psilocin) are added to compete with the radioligand for binding to the receptor.

• The amount of radioactivity bound to the membranes is measured.

• The concentration of the test compound that inhibits 50% of the radioligand binding (IC50) is determined.

• The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.[2][6]

Mouse Head-Twitch Response (HTR) Assay

Objective: To assess the in vivo 5-HT2A receptor agonist activity of a compound, which is predictive of hallucinogenic potential.

Methodology:

• Mice are administered the test compound (e.g., aeruginascin or psilocybin) at various doses.

• Following administration, the mice are observed for a specific period (e.g., 60 minutes).

• The number of rapid, involuntary head movements (head twitches) is counted by trained observers or using automated systems.

• The dose-response relationship for the induction of HTR is determined.

• To confirm the involvement of the 5-HT2A receptor, a separate group of animals can be pre-treated with a 5-HT2A antagonist before the administration of the test compound. A blockage of the HTR confirms the mechanism of action.[5][8]

Signaling Pathways and Logical Relationships

The activation of the 5-HT2A receptor by an agonist like psilocin initiates a cascade of intracellular signaling events. The lack of potent agonism by aeruginascin's metabolite at this receptor is the primary reason for its non-hallucinogenic profile.

Caption: Comparative metabolic activation and resulting behavioral effects.

The following diagram illustrates the experimental workflow for validating the non-hallucinogenic properties of a test compound like aeruginascin.

Caption: Workflow for assessing non-hallucinogenic properties.

Conclusion

The available experimental data strongly supports the classification of aeruginascin as a non-hallucinogenic tryptamine. Its significantly lower affinity for the 5-HT2A receptor compared to psilocin, coupled with the lack of a head-twitch response in rodent models, provides a clear pharmacological basis for its distinct psychoactive profile. These characteristics make aeruginascin and its analogs promising candidates for further research into novel therapeutics for mood and mental health disorders, potentially offering the benefits of serotonergic modulation without the subjective and perceptual alterations associated with classic psychedelics.

References

• 1. Aeruginascin Guide: Uses, Effects, and Benefits in Psychedelic Mushrooms [acslab.com]
• 2. Study finds aeruginascin metabolite 4-HO-TMT is active at the serotonin 5HT2a receptor | DMT-Nexus forum [forum.dmt-nexus.me]
• 3. researchgate.net [researchgate.net]
• 4. Aeruginascin - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Aeruginascin: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of aeruginascin (B3025662) based on general laboratory safety principles and information available for analogous compounds. Specific disposal regulations may vary by institution and location. Always consult your institution's Environmental Health and Safety (EHS) office for compliance with local and federal regulations.

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine) is a tryptamine (B22526) derivative and an analog of psilocybin.[1] Due to its psychoactive properties and potential hazards, it is imperative that researchers, scientists, and drug development professionals handle and dispose of this compound with the utmost care to ensure personal safety and environmental protection. The Safety Data Sheet (SDS) for aeruginascin indicates that it is harmful if swallowed, in contact with skin, or if inhaled.[2] Therefore, it must be treated as a hazardous chemical.

Safety and Handling Precautions

Before beginning any work with aeruginascin, ensure that you are familiar with its potential hazards.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.

• Ventilation: Handle solid aeruginascin and its solutions in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

• Spill Management: In case of a spill, immediately alert others in the vicinity. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand), collect it in a sealed container, and treat it as hazardous waste. For larger spills, evacuate the area and contact your institution's EHS office.

Waste Segregation and Containerization

Proper segregation and containerization of aeruginascin waste are the first steps in its safe disposal.

• Waste Streams: Segregate aeruginascin waste into three main streams: solid waste, liquid waste, and sharps waste.

• Solid Waste: This includes contaminated consumables such as gloves, weighing papers, and pipette tips. Collect these materials in a designated, clearly labeled, and sealable hazardous waste container.

• Liquid Waste: Solutions containing aeruginascin should be collected in a dedicated, leak-proof, and shatter-resistant container. Do not mix aeruginascin waste with other chemical waste streams unless specifically instructed to do so by your EHS office.

• Sharps Waste: Any needles, syringes, or other sharps contaminated with aeruginascin must be disposed of in a designated sharps container.

Table 1: Aeruginascin Waste Container and Labeling Specifications

Waste Type	Container Type	Labeling Requirements
Solid	Sealable, durable plastic container or bag	"Hazardous Waste," "Aeruginascin Solid Waste," list of contents (e.g., gloves, wipes), accumulation start date, principal investigator's name, and laboratory contact information.
Liquid	Leak-proof, chemical-resistant bottle (e.g., HDPE) with a secure screw cap	"Hazardous Waste," "Aeruginascin Liquid Waste," list of all chemical components and their approximate concentrations, accumulation start date, principal investigator's name, and laboratory contact information.
Sharps	Puncture-resistant sharps container	"Hazardous Waste," "Sharps Contaminated with Aeruginascin," accumulation start date, principal investigator's name, and laboratory contact information.

Step-by-Step Disposal Protocol

The following protocol outlines the general procedure for the disposal of aeruginascin waste.

• Segregate Waste: At the point of generation, separate aeruginascin waste into the appropriate solid, liquid, or sharps containers.

• Label Containers: Immediately label all waste containers with the required information as detailed in Table 1.

• Store Waste Safely: Store waste containers in a designated and secure satellite accumulation area within the laboratory. Ensure that the containers are kept closed except when adding waste.

• Arrange for Pickup: Once a waste container is full, or if it has been in storage for a period approaching your institution's limit (often 90 days), contact your EHS office to schedule a pickup. Do not attempt to transport hazardous waste yourself.

Aeruginascin Waste Disposal Workflow

Decontamination of Laboratory Equipment

All non-disposable equipment, such as glassware, spatulas, and magnetic stir bars, that has come into contact with aeruginascin must be decontaminated before reuse or disposal.

Decontamination Protocol:

• Initial Rinse: In a chemical fume hood, rinse the contaminated equipment with a suitable solvent (e.g., 70% ethanol (B145695) or isopropanol) to remove the bulk of the aeruginascin residue. Collect this rinse solvent as hazardous liquid waste.

• Wash: Wash the rinsed equipment with a laboratory detergent and warm water.

• Final Rinse: Thoroughly rinse the equipment with deionized water.

• Drying: Allow the equipment to air dry completely or dry it in an oven as appropriate.

Equipment Decontamination Workflow

Chemical Inactivation (for reference only)

While not a standard disposal procedure, understanding the stability of psilocybin analogs can be informative. Studies on psilocybin and its analogs have shown that they can degrade under certain conditions, such as exposure to strong acids, bases, or oxidizing agents. However, attempting to chemically inactivate aeruginascin in the laboratory for disposal purposes is not recommended without a validated protocol and approval from your EHS office. Such procedures can be hazardous and may produce byproducts of unknown toxicity. The preferred and safest method of disposal is through a licensed hazardous waste management service.

Final Disposal

The ultimate disposal of aeruginascin waste must be conducted by a licensed hazardous waste disposal company arranged through your institution's EHS office. These companies have the expertise and facilities to handle and dispose of such chemicals in an environmentally responsible and compliant manner.

By adhering to these procedures, you can ensure the safe and proper disposal of aeruginascin, protecting yourself, your colleagues, and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Safeguarding Researchers: A Comprehensive Guide to Handling Aeruginascin

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Aeruginascin, a tryptamine (B22526) analog of psilocybin. By offering clear, procedural guidance, we aim to be your trusted partner in laboratory safety and chemical handling, extending value beyond the product itself.

Aeruginascin is classified as a hazardous substance and must be handled with appropriate caution. The Safety Data Sheet (SDS) from Cayman Chemical indicates that it is harmful if swallowed, in contact with skin, or if inhaled.[1] Therefore, strict adherence to safety protocols is necessary to minimize exposure risk.

Quantitative Hazard and Exposure Data

To provide a clear understanding of the potential hazards associated with Aeruginascin and its better-known analog, psilocybin, the following table summarizes key quantitative data. Due to the limited specific toxicity data for Aeruginascin, values for psilocybin are provided as a conservative estimate.

Parameter	Value	Species	Route	Source
Oral LD50 (Psilocybin)	280 mg/kg	Rat	Oral	[2][3][4]
Occupational Exposure Limit (OEL) (Psilocybin)	0.05 µg/m³	Human	Inhalation	[5]
GHS Hazard Statements (Aeruginascin)	H302, H312, H332	N/A	Oral, Dermal, Inhalation	[1]

Note: LD50 (Lethal Dose, 50%) is the dose required to be lethal to 50% of the tested population. The OEL is a time-weighted average concentration for a conventional 8-hour workday and a 40-hour workweek, to which it is believed that nearly all workers may be repeatedly exposed, day after day, without adverse effect.

Experimental Protocol: Safe Handling and Disposal of Aeruginascin

This protocol outlines the step-by-step procedures for the safe handling and disposal of Aeruginascin in a laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE is mandatory when handling Aeruginascin:

• Gloves: Double gloving with powder-free nitrile gloves is required.[6] Nitrile gloves offer good chemical resistance for general laboratory use. The outer glove should be removed and disposed of immediately after handling the compound.

• Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect against splashes and airborne particles.

• Lab Coat: A dedicated, long-sleeved lab coat, preferably disposable or made of a low-permeability fabric, must be worn.[6]

• Respiratory Protection: For weighing or procedures that may generate aerosols, a NIOSH-approved N95 or higher-level respirator is required to prevent inhalation.[4]

Engineering Controls

• Ventilation: All handling of solid Aeruginascin should be performed in a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

• Designated Area: Establish a designated area for handling Aeruginascin. This area should be clearly marked and restricted to authorized personnel.

Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by covering surfaces with absorbent, disposable bench paper.

• Weighing: If weighing the solid compound, do so within a chemical fume hood or a balance enclosure to contain any airborne particles. Use anti-static weigh paper or a tared container to minimize dispersal.

• Dissolving: When preparing solutions, add the solvent to the vial containing the pre-weighed Aeruginascin slowly to avoid splashing. Cap the vial securely and vortex or sonicate to dissolve.

• Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning agent (e.g., 70% ethanol). Carefully doff PPE, removing the outer gloves first and disposing of them in a designated waste container. Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Aeruginascin and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation: All materials that have come into contact with Aeruginascin, including gloves, bench paper, pipette tips, and empty vials, must be considered hazardous waste.

• Deactivation: For bulk quantities of Aeruginascin waste, it should be rendered unfit for consumption. This can be achieved by mixing it with an inert, non-palatable material such as cat litter or activated charcoal before disposal.

• Containerization: All Aeruginascin waste must be collected in a clearly labeled, sealed, and leak-proof hazardous waste container.

• Regulatory Compliance: Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations for chemical waste disposal.

Visualizing the Safety Workflow

To provide a clear, at-a-glance understanding of the safety procedures, the following diagram illustrates the logical workflow for handling Aeruginascin.

References

• 1. Effects of three tryptamines: alpha-methyltryptamine, 5-methoxy-alpha-methyltryptamine, and 5-methoxy- N , N -diisopropyltryptamine on acute toxicity, locomotor activity, and hallucinogenic behavior in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Psilocybin Toxicity (LD50) | AAT Bioquest [aatbio.com]
• 3. Psilocybin | C12H17N2O4P | CID 10624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. recovered.org [recovered.org]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]